Adenosine 5'-Monophosphate Sodium Salt: Metabolic Signaling & Experimental Applications
[1] Executive Summary Adenosine 5'-monophosphate (AMP), typically supplied as the stable sodium salt (AMP-Na), is the foundational "low-energy" signal of the cellular adenylate pool. While Adenosine Triphosphate (ATP) se...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
Adenosine 5'-monophosphate (AMP), typically supplied as the stable sodium salt (AMP-Na), is the foundational "low-energy" signal of the cellular adenylate pool. While Adenosine Triphosphate (ATP) serves as the currency of energy, AMP acts as the sensor of energetic scarcity.[1][2][3]
This guide analyzes the role of AMP-Na not merely as a metabolite, but as a critical reagent in metabolic research. We explore its function in the Adenylate Energy Charge (AEC) , its mechanistic binding to the AMP-activated protein kinase (AMPK) complex, and the specific experimental protocols required to quantify and utilize it effectively in drug discovery and metabolic profiling.
Chemical Identity & Reagent Properties
To a researcher, AMP-Na (CAS: 13474-03-8) is the delivery vehicle for the bioactive AMP anion. Unlike the free acid, the sodium salt offers enhanced solubility in aqueous buffers, making it the preferred form for in vitro enzymatic assays and cell culture supplementation.
Critical Reagent Data
Property
Specification
Application Note
Molecular Formula
(Disodium typical)
Stoichiometry varies; check CoA for exact Na+ content.
Solubility
Highly soluble; adjust pH to 7.0–7.4 for biological stability.
Stability
Hygroscopic
Store at . Avoid repeated freeze-thaw cycles which degrade the phosphate ester bond.
UV Max
Used for concentration verification via Beer-Lambert Law ().
The Adenylate Energy Charge (AEC)[5][6][7][8][9][10]
The physiological role of AMP cannot be understood in isolation. It functions as the denominator in the Adenylate Energy Charge , a concept introduced by Daniel Atkinson. The AEC quantifies the metabolic status of the cell on a scale from 0 (all AMP) to 1 (all ATP).[4][5][6]
High Energy (AEC > 0.9): ATP dominates. Anabolic pathways (Lipogenesis, Protein Synthesis) are active.[8]
Low Energy (AEC < 0.7): AMP accumulates. This is not linear; due to the equilibrium constant of Adenylate Kinase (
), a small drop in ATP results in a large percentage rise in AMP . This makes AMP a far more sensitive signal of stress than ADP.
Mechanistic Role: The AMPK Hub
The primary transducer of the AMP signal is the AMP-activated protein kinase (AMPK) .[9][1][2][4][10] AMP-Na is frequently used in cell-free kinase assays to screen for AMPK activators.
The Allosteric Activation Mechanism
AMP binds to the
-subunit of the AMPK heterotrimer, specifically within the Cystathionine--Synthase (CBS) domains.[2] This binding induces three distinct effects that synergize to activate the kinase:
Allosteric Activation: Direct binding causes a conformational change that increases kinase activity by 2–10 fold.
Protection from Dephosphorylation: AMP binding masks the Thr172 residue on the
-subunit, preventing protein phosphatases (like PP2C) from deactivating the enzyme.
Enhanced Phosphorylation: The conformational change makes the complex a better substrate for upstream kinases like LKB1.
Visualization: The AMPK Signaling Cascade
The following diagram illustrates the causal flow from Energy Stress (AMP accumulation) to Metabolic Correction.
Figure 1: The AMP-driven activation logic of AMPK.[2][3] Red nodes indicate stress/inhibition; Green nodes indicate activation/restoration.
Experimental Protocols
Protocol A: HPLC Quantification of Cellular Adenylates
Objective: To calculate the Adenylate Energy Charge in cell lysates.
Challenge: ATP hydrolyzes rapidly to ADP/AMP post-lysis. Speed and temperature control are paramount.
Workflow Steps:
Rapid Quenching: Wash cells with ice-cold PBS. Immediately lyse with 0.6M Perchloric Acid (PCA) on ice. This instantly denatures enzymes (ATPases) to freeze the metabolic state.
Neutralization: Centrifuge to remove protein precipitate. Neutralize supernatant with
.
Chromatography (RP-HPLC):
Column: C18 Reverse Phase (e.g.,
, ).
Mobile Phase A:
buffer (pH 6.0).
Mobile Phase B: Methanol (creates gradient for hydrophobicity).
Analysis: Integrate peaks for AMP, ADP, and ATP.[11] Use standard curves of AMP-Na to quantify.
Protocol B: In Vitro AMPK Activation Assay
Objective: To screen for drugs that synergize with AMP or compete with it.
Note: This assay uses purified recombinant AMPK, not whole cells, bypassing permeability issues.
Workflow Steps:
Reaction Mix: Prepare kinase buffer (
HEPES pH 7.4, DTT, ).
AMP Titration: Add AMP-Na at varying concentrations (
to ).
Expert Insight: Always include a control with ATP alone, as high ATP concentrations (
) compete with AMP for the -subunit sites.
Substrate Addition: Add the SAMS peptide (synthetic substrate specific to AMPK) and
.
Incubation:
at .
Detection: Spot onto P81 phosphocellulose paper, wash with phosphoric acid, and measure scintillation counts.
Visualization: HPLC Workflow Logic
Figure 2: Step-by-step workflow for accurate adenylate quantification using HPLC.
Critical Considerations: Intracellular vs. Extracellular[14][15]
A common error in drug development is assuming adding AMP-Na to cell culture media directly mimics intracellular stress.
Permeability: AMP is a highly charged anion and does not freely cross the plasma membrane.
Extracellular Hydrolysis: Ecto-5'-nucleotidase (CD73) on the cell surface rapidly hydrolyzes extracellular AMP into Adenosine .
The "Adenosine Effect": The observed effects of adding AMP-Na to cells are often due to Adenosine entering the cell (via nucleoside transporters) and being re-phosphorylated to AMP by Adenosine Kinase, OR by Adenosine activating P1 purinergic receptors on the surface.
Recommendation: For intracellular AMPK activation in live cells without lysis, use cell-permeable analogs like AICAR (5-Aminoimidazole-4-carboxamide ribonucleotide) rather than native AMP-Na, unless studying purinergic signaling.
References
Atkinson, D. E. (1968). "The energy charge of the adenylate pool as a regulatory parameter. Interaction with feedback modifiers." Biochemistry. Link
Hardie, D. G., et al. (2012). "AMP-activated protein kinase: maintaining energy homeostasis at the cellular and whole-body levels."[2] Annual Review of Cell and Developmental Biology. Link
Xiao, B., et al. (2011). "Structure of mammalian AMPK and its regulation by ADP." Nature. Link
Gowans, G. J., & Hardie, D. G. (2014). "AMPK: a cellular energy sensor primarily regulated by AMP."[1] Biochemical Society Transactions. Link
Cayman Chemical. "Adenosine 5'-monophosphate (sodium salt) Product Information." Link
Menegollo, M., et al. (2019). "Determination of ATP, ADP, and AMP Levels by Reversed-Phase High-Performance Liquid Chromatography in Cultured Cells." Methods in Molecular Biology. Link
Biochemical Profiling and In Vitro Application Methodologies for Adenosine 5'-Monophosphate Sodium Salt
Executive Summary Adenosine 5'-monophosphate (AMP) is a fundamental cellular metabolite and the primary signaling molecule for energy stress. For in vitro biochemical studies, utilizing the sodium salt form of AMP is a c...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Adenosine 5'-monophosphate (AMP) is a fundamental cellular metabolite and the primary signaling molecule for energy stress. For in vitro biochemical studies, utilizing the sodium salt form of AMP is a critical methodological choice to ensure assay stability and reproducibility. This technical whitepaper provides an in-depth analysis of the physicochemical properties of AMP disodium salt, elucidates its mechanistic role in key enzymatic pathways (such as AMPK and Adenylate Kinase), and outlines self-validating, step-by-step protocols designed to eliminate experimental artifacts.
Physicochemical Profiling & Rationale for In Vitro Use
A common pitfall in assay design is the use of free acid forms of nucleotides. Free acids are poorly soluble in aqueous environments and can drastically lower the pH of unbuffered solutions, leading to artifactual enzyme inhibition or irreversible protein denaturation. The disodium salt of AMP circumvents these issues by providing rapid dissolution and maintaining pH neutrality in standard physiological buffers.
Table 1: Physicochemical and Biochemical Profile of AMP Disodium Salt
Allows preparation of highly concentrated (e.g., 100 mM) stock solutions without acidification.
Mechanistic Role of AMP in Cellular Energy Sensing
AMP is the definitive biochemical indicator of cellular energy depletion. Its primary target is the 3[3], a heterotrimeric complex consisting of catalytic α, and regulatory β and γ subunits.
In vitro, AMP regulates AMPK through a highly specific dual mechanism:
Direct Allosteric Activation: AMP binds to the Bateman domains located within the regulatory γ subunit. This binding event induces a conformational shift to a "KD-associated" state, which exposes the catalytic domain on the α subunit and directly amplifies kinase activity[3][4].
Protection from Dephosphorylation: Beyond allostery, AMP binding physically shields the critical activating phosphorylation site (Thr-172 on the α subunit) from being dephosphorylated by endogenous protein phosphatases, such as4[4].
Mechanistic pathway of AMPK activation and phosphatase inhibition by AMP.
Enzymatic Assays: AMP as a Substrate and Allosteric Modulator
5[5] is a phosphotransferase that maintains the cellular adenine nucleotide pool by catalyzing the reversible reaction: ATP + AMP ↔ 2 ADP .
To measure AK activity in vitro, assays are typically designed to drive the reaction in reverse (2 ADP → ATP + AMP) by saturating the system with ADP. The newly generated ATP is then quantified via a secondary coupled reaction, such as a 6[6] or a fluorometric probe[7].
Coupled assay workflow for quantifying Adenylate Kinase activity.
Self-Validating Experimental Protocols
A robust in vitro assay must be a self-validating system. A single readout is highly vulnerable to artifacts, such as buffer interference or trace contaminants. The following protocols incorporate internal controls and orthogonal challenges to establish true causality.
Objective: To isolate the direct allosteric effect of AMP from its phosphatase-protecting effect.
Step 1: Reagent Preparation. Prepare a 10 mM stock of AMP disodium salt in 50 mM HEPES (pH 7.4).
Causality: HEPES prevents pH shifts that could alter the protonation state of the phosphate group, ensuring consistent electrostatic binding to the γ subunit.
Step 2: Kinase Reaction Setup. In a 96-well plate, combine purified AMPK heterotrimer, 200 μM SAMS peptide (substrate), and varying concentrations of AMP (0 to 100 μM). Initiate with 100 μM ATP (spiked with [γ-³²P]ATP).
Step 3: Self-Validating Phosphatase Challenge. To prove AMP physically protects Thr-172, split the samples into two cohorts. To Cohort B, add 1 unit of recombinant PP2Cα phosphatase.
Causality: A true allosteric activator will only increase the
. However, because AMP also acts as a physical shield, high AMP concentrations in Cohort B will prevent the PP2Cα-mediated drop in baseline activity, validating the dual mechanism[4].
Step 4: Readout & Analysis. Quench the reaction onto P81 phosphocellulose paper, wash with 1% phosphoric acid to remove unreacted ATP, and measure via liquid scintillation counting.
Objective: Measure AK activity using ADP as a substrate to generate AMP and ATP.
Step 1: Sample Preparation. Lyse cells or tissues in AK Assay Buffer containing a broad-spectrum Protease Inhibitor Cocktail.
Causality: Endogenous ATPases and proteases will rapidly consume the generated ATP or degrade the AK enzyme, destroying the assay's dynamic range and leading to false negatives[7].
Step 2: Reaction Mix Assembly. Combine AK Assay Buffer, AK Probe, AK Convertor, and AK Developer in a master mix to minimize pipetting errors[7].
Step 3: Initiation. Add the ADP Substrate to the reaction mix and immediately transfer to the sample wells.
Causality: The high stoichiometric concentration of ADP forces the thermodynamic equilibrium toward ATP and AMP production, allowing the coupled fluorometric system to detect the newly synthesized ATP[6].
= 535 nm / = 587 nm) continuously for 30 minutes. Calculate the rate of ATP generation () exclusively within the linear range of the kinetic curve[7]. Include a purified AK enzyme well as a positive control to validate the coupled reporter system.
References
Investigating the mechanism for AMP activation of the AMP-activated protein kinase cascade. Biochemical Journal, portlandpress.com. 4
Adenosine 5'-Monophosphate Sodium Salt as a Precursor for Intracellular ATP Synthesis: A Technical Whitepaper
Executive Summary The therapeutic and experimental manipulation of cellular energy states is fundamentally bottlenecked by the biochemical properties of Adenosine 5'-triphosphate (ATP). Direct administration of ATP is hi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The therapeutic and experimental manipulation of cellular energy states is fundamentally bottlenecked by the biochemical properties of Adenosine 5'-triphosphate (ATP). Direct administration of ATP is highly inefficient due to its rapid extracellular degradation (plasma half-life <10 seconds)[1] and its highly charged polyphosphate tail, which prevents passive diffusion across the hydrophobic lipid bilayer.
To bypass this limitation, Adenosine 5'-monophosphate sodium salt (AMP-Na) has emerged as a highly stable, water-soluble precursor[2]. By exploiting endogenous purinergic signaling pathways—specifically the ecto-nucleotidase cascade and the intracellular purine salvage pathway—AMP-Na acts as an extracellular prodrug that efficiently drives intracellular ATP synthesis. This whitepaper provides an in-depth mechanistic analysis, quantitative kinetic data, and self-validating experimental workflows for utilizing AMP-Na in metabolic research and drug development.
The Biochemical Bypass: Mechanism of Cellular Uptake and Conversion
The conversion of extracellular AMP-Na to intracellular ATP is a strictly regulated, multi-compartment process. It relies on the sequential action of membrane-bound ecto-enzymes, nucleoside transporters, and intracellular kinases.
Extracellular Hydrolysis via CD73
Because nucleotides cannot readily cross the plasma membrane, extracellular AMP must first be dephosphorylated. This is catalyzed by Ecto-5'-nucleotidase (CD73) , a glycosylphosphatidylinositol (GPI)-anchored surface glycoprotein[3]. CD73 hydrolyzes the phosphate group from AMP to generate extracellular adenosine[4][5]. This step is the rate-limiting gateway for purine salvage and is highly upregulated during cellular stress or hypoxia[3].
Cellular Uptake via ENTs
Once generated, extracellular adenosine is rapidly internalized by Equilibrative Nucleoside Transporters (ENTs) [5]. These transporters facilitate bidirectional, concentration-dependent diffusion. Because intracellular adenosine is continuously consumed by metabolic enzymes, the inward concentration gradient is maintained, driving continuous uptake.
Intracellular Phosphorylation Cascade
Inside the cytosol, adenosine is re-phosphorylated into the adenylate pool through three sequential enzymatic reactions:
Adenosine Kinase (AdK): Catalyzes the transfer of a
-phosphate from an existing intracellular ATP to adenosine, yielding intracellular AMP[6][7]. This purine salvage step is highly efficient and operates near saturation under physiological conditions[8].
Adenylate Kinase (AK): Maintains adenylate homeostasis by catalyzing the reversible transphosphorylation:
ATP Synthase / Oxidative Phosphorylation: The resulting ADP is transported into the mitochondria, where ATP synthase utilizes the proton-motive force to phosphorylate ADP back into ATP[1][11].
Figure 1: The biochemical pathway converting extracellular AMP-Na into intracellular ATP.
Quantitative Data: Kinetics and Stability
To engineer effective experimental or therapeutic dosages, researchers must account for the kinetic parameters of the enzymes involved in the AMP-to-ATP cascade. AMP-Na is utilized specifically because its stability profile vastly outperforms ATP[2][12], allowing it to persist in culture media or physiological fluids long enough to be processed by CD73.
Table 1: Kinetic and Stability Parameters of the AMP-to-ATP Pathway
of AdK for adenosine (~11 in humans) ensures that as soon as adenosine enters the cell via ENTs, it is immediately trapped as AMP, maintaining the inward diffusion gradient[7].
To prove that extracellular AMP-Na successfully drives intracellular ATP synthesis, a robust analytical workflow is required. Simply measuring total ATP via luminescence (e.g., CellTiter-Glo) is insufficient, as it does not differentiate between endogenous ATP production and AMP-driven salvage.
As a Senior Application Scientist, I recommend a High-Performance Liquid Chromatography (HPLC-UV) approach coupled with a specific pharmacological blockade. This creates a self-validating system: by using
-methylene ADP (APCP)—a potent CD73 inhibitor—you can prove causality. If APCP blocks the intracellular ATP spike, the ATP increase is definitively derived from the extracellular AMP Adenosine conversion[4].
Step-by-Step Methodology
Phase 1: Cell Culture & Treatment
Seed target cells (e.g., cardiomyocytes or hepatocytes) in 6-well plates and culture to 80% confluence.
Control Setup: Divide wells into three groups:
Vehicle Control
AMP-Na Treatment (e.g., 500
AMP-Na)
Inhibition Control (Pre-incubate with 50
APCP for 30 mins, then add 500 AMP-Na).
Incubate for the desired time course (e.g., 1, 2, and 4 hours).
Phase 2: Metabolic Quenching (Critical Step)
Causality Note: Cellular ATP turns over in seconds. Standard lysis buffers allow endogenous ATPases to degrade the ATP pool before measurement. We must use cold acid extraction to instantly denature proteins and freeze the adenylate pool.
Rapidly aspirate media and wash cells once with ice-cold PBS.
Immediately add 0.5 mL of ice-cold 0.4 M Perchloric Acid (PCA) to each well.
Scrape cells and transfer the lysate to pre-chilled microcentrifuge tubes.
Centrifuge at
for 10 minutes at 4°C to pellet precipitated proteins.
Phase 3: Neutralization & HPLC Analysis
Transfer the acidic supernatant to a new tube.
Neutralize the extract by adding 1 M KOH dropwise until the pH reaches 6.5–7.0 (precipitating potassium perchlorate).
Centrifuge again to remove the salt pellet.
Inject 20
of the neutralized supernatant into an HPLC system equipped with a C18 reverse-phase column.
Mobile Phase: 0.1 M Potassium phosphate buffer (pH 6.0) with a methanol gradient (0% to 15%).
Detection: UV absorbance at 254 nm.
Quantification: Calculate the concentrations of ATP, ADP, and AMP using standard curves, and compute the Adenylate Energy Charge (AEC):
Figure 2: Self-validating experimental workflow for quantifying AMP-Na driven ATP synthesis.
Translational Outlook & Drug Development
The use of AMP-Na extends far beyond in vitro metabolic assays. In drug development, the targeted delivery of AMP is being investigated for conditions characterized by severe oxidative stress and ATP depletion, such as myocardial ischemia and heart failure.
Because systemic administration of free adenosine causes severe cardiovascular side effects (e.g., profound bradycardia and vasodilation)[1], delivering AMP-Na as a localized prodrug offers a wider therapeutic window. Recent advancements include encapsulating AMP into advanced nanocarriers (e.g., acetalated dextran spermine-modified nanoparticles) to protect the nucleotide from premature degradation and enhance targeted cellular uptake, thereby mitigating oxidative stress and restoring the intracellular energy charge[1].
By leveraging the endogenous CD73/AdK/AK axis, AMP-Na provides a biochemically elegant, highly stable, and trackable mechanism for restoring cellular ATP pools in both basic research and advanced therapeutics.
The effect of Adenosine 5'-monophosphate sodium salt on cell proliferation and growth
The Modulatory Effects of Adenosine 5'-Monophosphate Sodium Salt on Cell Proliferation: A Mechanistic and Methodological Guide Executive Summary As a Senior Application Scientist, I frequently encounter a fundamental mis...
Author: BenchChem Technical Support Team. Date: March 2026
The Modulatory Effects of Adenosine 5'-Monophosphate Sodium Salt on Cell Proliferation: A Mechanistic and Methodological Guide
Executive Summary
As a Senior Application Scientist, I frequently encounter a fundamental misconception in cell culture optimization: treating culture media merely as a passive nutrient broth. In reality, the media environment is a highly active signaling landscape. Adenosine 5'-monophosphate sodium salt (AMP-Na) is a prime example of a constituent that transcends basic nutrition. While it is widely recognized as a building block for RNA amplification and DNA synthesis[1], its true value in bioprocessing and drug development lies in its dual capacity as both an energy substrate and a potent signaling effector. This whitepaper dissects the causality behind AMP-Na's effects on cell proliferation, providing field-proven insights and self-validating protocols for researchers.
Mechanistic Causality: How AMP-Na Dictates Cellular Fate
The influence of AMP-Na on cell growth is highly context-dependent, governed by the metabolic state and phenotype of the target cell. Its mechanisms of action can be categorized into three distinct pathways:
1.1. The AMPK-mTOR Axis: The Metabolic Switch
Intracellularly, AMP is the ultimate sensor of cellular energy status. When AMP-Na is internalized, it binds to the γ-subunit of 5'-adenosine monophosphate-activated protein kinase (AMPK)[2]. This binding induces a conformational change that facilitates the phosphorylation of AMPK at the Thr172 residue by upstream kinases such as LKB1 and CaMKKβ[2]. From a causality standpoint, activated AMPK acts as a metabolic brake on rapid, unregulated growth. It inhibits the mTOR pathway, shifting the cell from an anabolic (proliferative) state to a catabolic (survival and autophagy) state. In cancer models, such as HCT-116 human colorectal carcinoma cells, this AMPK activation actively induces apoptosis and suppresses malignant cell proliferation[3].
1.2. Extracellular Adenosine Receptor Activation
Extracellular AMP-Na also exerts profound effects without entering the cell. Ecto-nucleotidases (like CD73) rapidly dephosphorylate AMP into adenosine. Adenosine then acts as an agonist for G-protein coupled receptors, specifically the A2A and A2B receptors[4]. Activation of the A2A receptor triggers the cAMP/AKT signaling cascade, which has been shown to significantly enhance endothelial cell proliferation, angiogenesis, and collagen synthesis in primary dermal fibroblasts[4]. This explains why AMP-Na is a highly effective additive in regenerative medicine and wound healing assays.
1.3. The Nucleotide Salvage Pathway
In primary or non-malignant cells, de novo nucleotide biosynthesis is highly energy-consuming. Supplementing culture media with AMP-Na provides a direct substrate for the salvage pathway, bypassing the energetic bottleneck of de novo synthesis. For instance, in normal rat intestinal crypt cells (IEC-6), nucleotide supplementation directly promotes cell proliferation and differentiation[5]. Conversely, in malignant cells (like Caco-2 colon tumor cells), which inherently possess hyperactive de novo synthesis pathways, exogenous AMP supplementation does not significantly alter proliferation rates[5].
Fig 1. Dual signaling pathways of AMP-Na regulating proliferation and metabolic homeostasis.
Quantitative Profiling of AMP-Na Efficacy Across Cell Types
To design effective experiments, researchers must anticipate how different cell lines will respond to AMP-Na. The following table synthesizes the quantitative and phenotypic outcomes observed across various models:
A robust experimental protocol must be a self-validating system. If you observe a change in proliferation upon adding AMP-Na, you must be able to prove why it happened. The following methodology integrates pharmacological inhibitors to isolate the exact causal pathway (AMPK vs. Adenosine Receptor).
Protocol: Mechanistic Validation of AMP-Na on Cell Proliferation
Phase 1: Reagent Preparation
AMP-Na Stock Solution : Dissolve Adenosine 5'-monophosphate sodium salt powder in ultrapure, endotoxin-free water to a concentration of 100 mM.
Sterilization : Filter the solution through a 0.22 µm sterile membrane filter[1]. Do not autoclave, as high heat will degrade the nucleotide structure.
Storage : Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles to maintain molecular integrity.
Phase 2: Cell Seeding and Treatment
Seed your target cells (e.g., IEC-6 or HCT-116) in a 96-well plate at a density of 5,000 cells/well. Incubate for 24 hours to allow attachment.
Establish the following self-validating treatment groups:
Group A (Control) : Standard culture media.
Group B (AMP-Na) : Media + 1 mM AMP-Na.
Group C (AMPK Block) : Media + 1 mM AMP-Na + 10 µM Compound C (Selective AMPK inhibitor).
Group D (Receptor Block) : Media + 1 mM AMP-Na + 1 µM ZM241385 (Selective A2A receptor antagonist).
Phase 3: Proliferation and Mechanistic Assays
Proliferation Readout : After 48 hours of treatment, perform a BrdU incorporation assay. This directly measures active DNA synthesis, providing a more accurate reflection of true proliferation than metabolic assays (like MTT/MTS), which can be confounded by AMP's direct effect on cellular energy metabolism.
Mechanistic Readout : In parallel 6-well plates, lyse the cells and perform Western Blotting. Probe for p-AMPK (Thr172) and downstream p-mTOR to confirm intracellular signaling, and p-AKT to confirm receptor-mediated signaling.
Interpretation Logic: If Group C restores proliferation compared to Group B, the anti-proliferative effect is definitively AMPK-driven. If Group D blunts the proliferative boost seen in Group B, the effect is A2A-receptor mediated.
Fig 2. Self-validating experimental workflow for assessing AMP-Na effects on cell cultures.
Conclusion
The integration of Adenosine 5'-monophosphate sodium salt into cell culture protocols offers a powerful lever for modulating cell growth. By understanding whether your target cells will utilize AMP-Na as a salvage pathway substrate, an A2A receptor agonist, or an AMPK-mediated metabolic brake, researchers can precisely engineer cellular environments to achieve desired experimental, bioprocessing, or therapeutic outcomes.
References
HiMedia Laboratories. "monophosphate sodium salt - Adenosine 5".
PubMed. "Nucleotide supplements alter proliferation and differentiation of cultured human (Caco-2) and rat (IEC-6) intestinal epithelial cells".
Dove Medical Press. "AMPK as a therapeutic target in the treatment of intestinal diseases".
PMC. "Adenosine Monophosphate (AMP)-Activated Protein Kinase: A New Target for Nutraceutical Compounds".
Technical Guide: Enzymatic Conversion & Regeneration of Adenosine 5'-Monophosphate (AMP) Sodium Salt
Executive Summary Adenosine 5'-monophosphate (AMP) sodium salt is a pivotal nucleotide substrate in both industrial biocatalysis and pharmaceutical research. While often viewed merely as a degradation product of ATP, AMP...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Adenosine 5'-monophosphate (AMP) sodium salt is a pivotal nucleotide substrate in both industrial biocatalysis and pharmaceutical research. While often viewed merely as a degradation product of ATP, AMP serves as the foundational scaffold for ATP regeneration systems —a critical requirement for economically viable enzymatic synthesis.
This guide provides a technical deep-dive into the enzymatic manipulation of AMP sodium salt. We focus on two primary vectors: the anabolic regeneration of ATP (essential for drug synthesis and metabolic assays) and the catabolic conversion to Inosine Monophosphate (IMP) for industrial applications.
Part 1: Substrate Intelligence (AMP Sodium Salt)
Before initiating enzymatic workflows, the physicochemical properties of the substrate must be mastered to prevent experimental artifacts.
Solubility & Stability Profile
AMP is commercially supplied as a sodium salt (typically disodium) to enhance water solubility compared to the free acid form.
Parameter
Specification
Causality / Impact on Protocol
Solubility
>50 mg/mL ()
High solubility allows for high-titer biocatalytic reactions (up to 100 mM loading) without precipitation.
pH Stability
Optimal: pH 6.0–7.5
Critical: AMP is susceptible to hydrolysis at extremes. Avoid pH < 3.0 or > 10.0 during stock preparation.
Counter-ion
Sodium ()
inert in most kinase reactions, unlike Lithium () which can inhibit certain enzymes.
Storage
-20°C (Desiccated)
Hygroscopic. Moisture uptake leads to hydrolysis (appearance of Adenosine/Inorganic Phosphate).
The Magnesium Cofactor Requirement
Mechanism: Kinases do not recognize free nucleotides; they recognize Nucleotide-
complexes .
The Rule: You must maintain a molar excess of
relative to the total nucleotide concentration ().
The Trap: Excess free
(above 50 mM) can inhibit enzymes by promoting non-productive binding. A ratio of 1.2:1 (:Nucleotide) is the standard starting point for optimization.
Part 2: The ATP Regeneration Cascade (Anabolic)
For drug development professionals, the primary utility of AMP is its conversion back to ATP to fuel energy-dependent synthetases (e.g., DNA/RNA ligases, synthetases). This requires a Dual-Enzyme System .
The Adenylate Kinase (ADK) Equilibrium
The first step is thermodynamically challenging because Adenylate Kinase (ADK) operates near equilibrium (
).
To drive this forward to ATP, a second "sink" reaction is required to consume ADP and phosphorylate it to ATP.
The Coupled Driver System
To push AMP fully to ATP, we couple ADK with Acetate Kinase (ACK) or Pyruvate Kinase (PK) .
Acetate Kinase (ACK): Uses Acetyl Phosphate (cheap, high energy).[1]
The following diagram illustrates the flow of phosphate from a donor to AMP, mediated by the ADK/ACK coupled system.
Caption: Coupled ATP regeneration cycle. ADK equilibrates AMP/ATP to ADP; ACK drives ADP phosphorylation.
Part 3: Experimental Protocol (ATP Regeneration Assay)
This protocol validates the conversion of AMP Sodium Salt to ATP using a Pyruvate Kinase/Adenylate Kinase (PK/ADK) coupled system. This is the Gold Standard for quantifying AMP conversion rates.
Reagents & Setup
Buffer: 50 mM Tris-HCl, pH 7.5.
Substrate: 10 mM AMP Sodium Salt.
Primer: 0.5 mM ATP (Required to initiate ADK activity).
Donor: 20 mM Phosphoenolpyruvate (PEP).
Cofactor: 15 mM
.
Enzymes:
Adenylate Kinase (Rabbit Muscle or E. coli recombinant): 5 Units/mL.
Pyruvate Kinase: 10 Units/mL.
Step-by-Step Workflow
** equilibration:** Prepare the Master Mix (Buffer, PEP,
, ATP primer) and equilibrate to 25°C.
Baseline Check: Add AMP Sodium Salt. Measure absorbance at 340nm (if coupling with LDH for NADH tracking) or take a
Method A (HPLC - Direct): Quench aliquots every 5 minutes into 10% Trichloroacetic acid (TCA). Analyze on a C18 column (Phosphate buffer/Methanol gradient).
Method B (Spectrophotometric - Indirect): Couple the pyruvate production to Lactate Dehydrogenase (LDH) and NADH oxidation. Decrease in
correlates to ATP generation.
Quantification: Calculate the conversion efficiency:
Workflow Visualization
Caption: Step-by-step experimental workflow for validating enzymatic AMP-to-ATP conversion.
Part 4: Advanced & Catabolic Applications
Polyphosphate Kinase (PPK): The Modern Scale-Up
For industrial synthesis, the ADK/ACK system is being replaced by Class III Polyphosphate Kinases (PPK2) .
Advantage: A single enzyme performs both phosphorylation steps (AMP
ADP ATP).
Donor: Uses Polyphosphate (PolyP), which is significantly cheaper than PEP or Acetyl Phosphate.
Protocol Note: Requires specific PPK variants (e.g., from Acinetobacter johnsonii or Pseudomonas aeruginosa).
While regeneration focuses on ATP, AMP Deaminase (AMPD) converts AMP to IMP (Inosine Monophosphate).[2]
Reaction:
.
Relevance: IMP is a potent flavor enhancer (Umami). This enzymatic step is standard in the processing of yeast extracts.
Inhibition: This pathway is inhibited by high phosphate levels. If your goal is ATP regeneration, ensure your enzyme prep is free of AMP Deaminase contaminants to avoid "leakage" of substrate into IMP.
Part 5: Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Low Conversion Yield
Substrate Inhibition
AMP > 15mM can inhibit some ADK isoforms. Feed AMP in fed-batch mode or increase .
Precipitation
Mg-Phosphate complex
High concentrations of Phosphate donor + can precipitate. Use Acetyl Phosphate or PolyP instead of inorganic phosphate buffers.
Lag Phase
Lack of Primer
ADK requires trace ATP/ADP to start. Ensure 2-5% catalytic ATP is added at .
pH Drift
Acidification
Kinase reactions release protons. Increase buffer strength (100mM Tris) or use a pH-stat titrator.
References
Vertex AI/NIH . Adenylate Kinase-Catalyzed Reactions of AMP: Specificity for Catalysis. National Center for Biotechnology Information. Available at: [Link]
Resnick, S. M., & Zehnder, A. J. In Vitro ATP Regeneration from Polyphosphate and AMP by Polyphosphate:AMP Phosphotransferase. Journal of Bacteriology. Available at: [Link]
FAO/JECFA . Adenosine 5'-monophosphate (AMP) deaminase from Streptomyces murinus. Food and Agriculture Organization. Available at: [Link]
An In-depth Technical Guide on the Role of Adenosine 5'-Monophosphate Sodium Salt in Regulating Metabolic Pathways
Abstract This technical guide provides a comprehensive examination of the pivotal role of adenosine 5'-monophosphate (AMP), often utilized in its stable sodium salt form, in the intricate regulation of cellular and organ...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This technical guide provides a comprehensive examination of the pivotal role of adenosine 5'-monophosphate (AMP), often utilized in its stable sodium salt form, in the intricate regulation of cellular and organismal metabolism. As a key indicator of the cell's energy status, AMP acts as a critical allosteric regulator and a signaling molecule, primarily through the activation of the master metabolic sensor, AMP-activated protein kinase (AMPK). This document will delve into the core mechanisms of AMP-mediated signaling, with a detailed focus on the structure, activation, and downstream consequences of the AMPK pathway. We will explore how this signaling nexus governs fundamental metabolic processes including glucose homeostasis, lipid metabolism, and protein synthesis. Furthermore, this guide will equip researchers with detailed, field-proven experimental protocols to investigate these pathways, complete with data presentation formats and visual diagrams to facilitate understanding and application in a laboratory setting.
Introduction: AMP as the Sentinel of Cellular Energy Status
Cellular life is contingent upon a constant supply of energy, primarily in the form of adenosine triphosphate (ATP). The dynamic balance between ATP production and consumption is paramount for cellular homeostasis. Within this energetic landscape, adenosine 5'-monophosphate (AMP) emerges as a crucial sentinel. When energy-consuming processes outpace energy production, ATP is hydrolyzed to ADP and subsequently to AMP, leading to a significant rise in the AMP:ATP ratio. This shift serves as a potent intracellular signal of energy stress.
The sodium salt of AMP is a commonly used, stable form in research and various applications, ensuring solubility and bioavailability in experimental systems. Its fundamental role is to act as a surrogate for endogenous AMP, allowing for the controlled study of its metabolic effects. The primary effector of AMP signaling is the highly conserved enzyme, 5' AMP-activated protein kinase (AMPK).[1]
The Central Regulator: AMP-Activated Protein Kinase (AMPK)
AMPK is a heterotrimeric protein complex composed of a catalytic α subunit and two regulatory subunits, β and γ.[1][2] This enzyme functions as a master switch, orchestrating a cellular response to restore energy balance. When activated, AMPK phosphorylates a multitude of downstream targets, leading to the stimulation of catabolic pathways that generate ATP and the concurrent inhibition of anabolic pathways that consume ATP.[3][4]
Mechanism of AMPK Activation
The activation of AMPK is a multi-layered process, primarily driven by an increase in the cellular AMP:ATP ratio.[5]
Allosteric Activation: AMP directly binds to the γ subunit of AMPK, causing a conformational change that allosterically activates the kinase.[6][7] This provides a rapid, initial response to energy depletion.
Phosphorylation by Upstream Kinases: The binding of AMP also makes AMPK a more favorable substrate for upstream kinases, most notably Liver Kinase B1 (LKB1) and Calcium/Calmodulin-dependent Protein Kinase Kinase β (CaMKKβ).[5][8][9] These kinases phosphorylate a critical threonine residue (Thr172) on the α subunit, leading to a substantial increase in AMPK activity.[1][9]
Inhibition of Dephosphorylation: Furthermore, AMP binding protects the phosphorylated Thr172 from dephosphorylation by protein phosphatases, thus prolonging the activated state of AMPK.[5]
It is the synergistic effect of these three mechanisms that allows for a highly sensitive and robust response to even small changes in the cellular energy state.
Caption: Mechanism of AMPK activation by cellular energy stress.
AMP-Mediated Regulation of Core Metabolic Pathways
Activated AMPK exerts profound effects on virtually all aspects of cellular metabolism. Its overarching goal is to shift the cell from an anabolic, energy-consuming state to a catabolic, energy-producing state.
Glucose Homeostasis
AMPK plays a critical role in maintaining glucose homeostasis at both the cellular and whole-body levels.[10]
Stimulation of Glucose Uptake: In tissues like skeletal muscle, AMPK activation promotes the translocation of glucose transporter 4 (GLUT4) vesicles to the plasma membrane, thereby increasing glucose uptake from the bloodstream.[1] This effect is particularly important during exercise when energy demand is high.
Enhancement of Glycolysis: AMPK stimulates glycolysis by phosphorylating and activating 6-phosphofructo-2-kinase (PFK-2), which produces fructose-2,6-bisphosphate, a potent allosteric activator of the key glycolytic enzyme phosphofructokinase-1 (PFK-1).[1][11]
Inhibition of Gluconeogenesis: In the liver, AMPK suppresses the production of glucose (gluconeogenesis) by inhibiting the expression of key gluconeogenic enzymes, such as phosphoenolpyruvate carboxykinase (PEPCK) and glucose-6-phosphatase (G6Pase).[8] This is achieved through the phosphorylation and inactivation of transcriptional co-activators like CRTC2.[1]
Caption: AMPK's role in regulating glucose homeostasis.
Lipid Metabolism
AMPK is a central regulator of lipid metabolism, promoting fatty acid oxidation while inhibiting lipid synthesis.[2][10][12]
Inhibition of Fatty Acid Synthesis: A primary target of AMPK is acetyl-CoA carboxylase (ACC), the rate-limiting enzyme in fatty acid synthesis.[10][11] AMPK phosphorylates and inactivates ACC, thereby blocking the production of malonyl-CoA. This not only halts fatty acid synthesis but also relieves the inhibition of carnitine palmitoyltransferase 1 (CPT1), allowing for the transport of fatty acids into the mitochondria for oxidation.[9][10]
Stimulation of Fatty Acid Oxidation: By reducing malonyl-CoA levels, AMPK indirectly promotes fatty acid oxidation.
Inhibition of Cholesterol Synthesis: AMPK also phosphorylates and inhibits HMG-CoA reductase, the rate-limiting enzyme in cholesterol biosynthesis.[11]
Regulation of Lipolysis: The role of AMPK in regulating the breakdown of triglycerides (lipolysis) in adipose tissue is more complex and appears to be context-dependent.[13]
Caption: AMPK's control over lipid synthesis and oxidation.
Protein Synthesis
Protein synthesis is a highly energy-intensive process. Consequently, under conditions of energy stress, AMPK acts to suppress it.
Inhibition of the mTORC1 Pathway: A major mechanism by which AMPK inhibits protein synthesis is through the suppression of the mechanistic target of rapamycin complex 1 (mTORC1) signaling pathway.[8][14][15] AMPK can directly phosphorylate the mTORC1 component Raptor, and it can also phosphorylate and activate the tuberous sclerosis complex 2 (TSC2), a negative regulator of mTORC1.[8][14]
Regulation of Elongation Factors: AMPK can also phosphorylate and activate eukaryotic elongation factor 2 kinase (eEF2K), which in turn phosphorylates and inactivates eukaryotic elongation factor 2 (eEF2), a key factor in the elongation phase of protein synthesis.[16][17]
Experimental Protocols for Studying AMP-Mediated Metabolic Regulation
To aid researchers in the practical investigation of the pathways discussed, this section provides detailed, self-validating protocols for key experiments.
Handling and Preparation of Adenosine 5'-Monophosphate Sodium Salt
Safety Precautions:
Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.[18][19][20]
Handle in a well-ventilated area to avoid inhalation of dust.[18][19]
Avoid contact with skin and eyes.[18][19] In case of contact, rinse thoroughly with water.[19][20]
Stock Solution Preparation:
Weigh out the desired amount of Adenosine 5'-monophosphate sodium salt powder.
Dissolve in sterile, nuclease-free water or a suitable cell culture medium to the desired stock concentration (e.g., 100 mM).
Ensure complete dissolution by vortexing.
Sterilize the stock solution by passing it through a 0.22 µm sterile filter.[21]
Aliquot and store at -20°C or -80°C for long-term use. Avoid repeated freeze-thaw cycles.
Protocol: In Vitro AMPK Activity Assay
This protocol measures the activity of AMPK in cell or tissue lysates by quantifying the phosphorylation of a specific substrate.
Treatment compounds (e.g., AMP sodium salt, insulin as a positive control)
Fluorescence microplate reader or flow cytometer
Methodology:
Cell Seeding: Seed cells in a multi-well plate and allow them to adhere overnight.
Serum Starvation: The following day, replace the medium with serum-free medium and incubate for 2-4 hours to lower basal glucose uptake.
Treatment: Replace the medium with glucose-free medium containing the desired concentrations of your test compounds (e.g., AMP sodium salt). Incubate for the desired treatment time.
Glucose Analog Uptake: Add 2-NBDG to each well to a final concentration of 50-100 µM. Incubate for 15-30 minutes.
Wash: Remove the 2-NBDG-containing medium and wash the cells 2-3 times with cold PBS to remove extracellular fluorescence.
Measurement: Add PBS to each well and measure the fluorescence using a microplate reader (Ex/Em ~485/535 nm).
Data Analysis: Normalize the fluorescence signal to cell number or protein content.
Self-Validation:
Include a positive control (e.g., insulin treatment) known to stimulate glucose uptake.
Include a negative control (e.g., a glucose transport inhibitor like Apigenin).[23]
Data Presentation and Interpretation
For clarity and comparative analysis, quantitative data should be summarized in tables.
Table 1: Effect of AMP Sodium Salt on AMPK Activity and Glucose Uptake
Treatment Group
Concentration
Normalized AMPK Activity (Fold Change)
Normalized Glucose Uptake (RFU)
Vehicle Control
-
1.00 ± 0.12
15,340 ± 850
AMP Sodium Salt
1 mM
2.54 ± 0.21
28,760 ± 1,230
AMP Sodium Salt
5 mM
4.12 ± 0.35
45,110 ± 2,100
Insulin (Positive Control)
100 nM
1.15 ± 0.15
52,430 ± 2,500*
*Data are presented as mean ± SEM. *p < 0.05 compared to Vehicle Control.
Interpretation: The data presented in Table 1 would indicate that treatment with adenosine 5'-monophosphate sodium salt leads to a dose-dependent increase in both AMPK activity and cellular glucose uptake, consistent with its known role in metabolic regulation.
Conclusion
Adenosine 5'-monophosphate, and its readily usable sodium salt, is a fundamental regulator of cellular metabolism. Its role as an indicator of low energy status and subsequent activation of the AMPK signaling cascade places it at the heart of a complex network that governs the balance between energy supply and demand. By stimulating catabolic processes like glucose uptake and fatty acid oxidation, while simultaneously inhibiting anabolic processes such as lipid and protein synthesis, AMP ensures cellular survival and maintains metabolic homeostasis. The experimental frameworks provided in this guide offer robust methodologies for researchers to further elucidate the intricate functions of this critical signaling molecule in both health and disease, paving the way for novel therapeutic strategies targeting metabolic disorders.
References
Wikipedia. AMP-activated protein kinase. Available from: [Link]
Wang, Q., et al. (2018). AMPK-Mediated Regulation of Lipid Metabolism by Phosphorylation. Biological & Pharmaceutical Bulletin, 41(7), 985-993. Available from: [Link]
Lin, S. C., & Hardie, D. G. (2018). Downstream regulation mechanism and processes of the AMP-activated protein kinase. Peptides, 99, 53-63. Available from: [Link]
Viollet, B., et al. (2006). AMP-activated protein kinase signaling in metabolic regulation. Journal of Clinical Investigation, 116(7), 1786-1793. Available from: [Link]
Wang, Q., et al. (2021). The New Role of AMP-Activated Protein Kinase in Regulating Fat Metabolism and Energy Expenditure in Adipose Tissue. Biomolecules, 11(12), 1757. Available from: [Link]
Li, Y., et al. (2023). AMPK Signaling Axis-Mediated Regulation of Lipid Metabolism: Ameliorative Effects of Sodium Octanoate on Intestinal Dysfunction in Hu Sheep. International Journal of Molecular Sciences, 24(13), 10929. Available from: [Link]
The Medical Biochemistry Page. AMP-Activated Protein Kinase (AMPK): Master Metabolic Regulator. Available from: [Link]
Wang, Q., et al. (2018). AMPK-Mediated Regulation of Lipid Metabolism by Phosphorylation. PubMed, 29709897. Available from: [Link]
Mihaylova, M. M., & Shaw, R. J. (2011). The AMPK signalling pathway coordinates cell growth, autophagy and metabolism. Nature Cell Biology, 13(9), 1016-1023. Available from: [Link]
Surette, M. G. (2014). The cyclic dinucleotide c-di-AMP is an allosteric regulator of metabolic enzyme function. Cell, 158(6), 1389-1401. Available from: [Link]
HiMedia Laboratories. Adenosine 5'-monophosphate sodium salt. Available from: [Link]
Springer Protocols. Manipulation and Measurement of AMPK Activity in Pancreatic Islets. Available from: [Link]
Viollet, B., et al. (2006). AMP-activated protein kinase signaling in metabolic regulation. PMC, PMC1506458. Available from: [Link]
JJ Medicine. (2017). AMPK Signaling Pathway: Regulation and Downstream Effects. YouTube. Available from: [Link]
Hardie, D. G. (2014). AMP-activated protein kinase: maintaining energy homeostasis at the cellular and whole body levels. Clinical Science, 126(1), 1-18. Available from: [Link]
Proud, C. G. (2002). The mTOR Pathway in the Control of Protein Synthesis. American Journal of Physiology-Cell Physiology, 283(5), C1417-C1425. Available from: [Link]
Springer Protocols. Assays of Different Mechanisms of AMPK Activation, and Use of Cells Expressing Mutant AMPK to Delineate Activation Mechanisms. Available from: [Link]
Ross, F. A., & Hardie, D. G. (2024). How mass spectrometry can be exploited to study AMPK. Biochemical Society Transactions, 52(1), 1-13. Available from: [Link]
Gowans, G. J., et al. (2013). AMP is a true physiological regulator of AMP-activated protein kinase by both allosteric activation and enhancing net phosphorylation. Cell Metabolism, 18(4), 556-566. Available from: [Link]
Proud, C. G. (2006). The mTOR Pathway in the Control of Protein Synthesis. American Journal of Physiology-Cell Physiology, 291(4), C543-C554. Available from: [Link]
Pritchard, J. B., et al. (1975). Role of adenosine monophosphate in regulation of metabolic pathways of perfused rat liver. European Journal of Biochemistry, 53(2), 375-384. Available from: [Link]
Elabscience. Glucose Uptake Fluorometric Assay Kit. Available from: [Link]
Telezhkin, V., et al. (2016). mTOR/AMPK signaling in the brain: Cell metabolism, proteostasis and survival. Current Opinion in Toxicology, 1, 49-58. Available from: [Link]
Ross, F. A., & Hardie, D. G. (2018). Structure and Physiological Regulation of AMPK. International Journal of Molecular Sciences, 19(11), 3497. Available from: [Link]
Gowans, G. J., et al. (2013). Allosteric Activation by AMP, and Inhibition at High AMP... ResearchGate. Available from: [Link]
Schimmel, J., et al. (2024). New developments in AMPK and mTORC1 cross-talk. Essays in Biochemistry, 68(1), 1-13. Available from: [Link]
Medico-apps. (2020). Mechanisms of Enzyme Regulation Allosteric regulation ||Covalent Modification ||Induction Repression. YouTube. Available from: [Link]
Harada, M., & Opie, L. H. (2012). AMP-Activated Protein Kinase. Circulation: Arrhythmia and Electrophysiology, 5(4), 849-856. Available from: [Link]
Kuda, O., et al. (2018). Adenosine and adenosine-5′-monophosphate ingestion ameliorates abnormal glucose metabolism in mice fed a high-fat diet. Diabetology & Metabolic Syndrome, 10, 83. Available from: [Link]
Shah, M., et al. (2010). AMP-activated protein kinase (AMPK) activation regulates in vitro bone formation and bone mass. Bone, 47(2), 309-319. Available from: [Link]
Li, Y., et al. (2022). Dietary adenosine 5'-monophosphate supplementation increases food intake and remodels energy expenditure in mice. Journal of Animal Science and Biotechnology, 13(1), 83. Available from: [Link]
Sriwijitkamol, A., et al. (2007). Effect of Acute Exercise on AMPK Signaling in Skeletal Muscle of Subjects With Type 2 Diabetes: A Time-Course and Dose-Response Study. Diabetes, 56(8), 2071-2077. Available from: [Link]
Kuda, O., et al. (2018). Adenosine and adenosine-5′-monophosphate ingestion ameliorates abnormal glucose metabolism in mice fed a high-fat diet. ResearchGate. Available from: [Link]
The physiological concentrations and significance of intracellular Adenosine 5'-monophosphate
The Physiological Concentrations and Significance of Intracellular Adenosine 5'-Monophosphate Executive Summary: The Cellular Amplifier Adenosine 5'-monophosphate (AMP) is frequently misunderstood as merely a degradation...
Author: BenchChem Technical Support Team. Date: March 2026
The Physiological Concentrations and Significance of Intracellular Adenosine 5'-Monophosphate
Executive Summary: The Cellular Amplifier
Adenosine 5'-monophosphate (AMP) is frequently misunderstood as merely a degradation product of ATP. In bioenergetics, it is the most sensitive indicator of cellular energy status—a metabolic "canary in the coal mine." While ATP concentrations in healthy cells are buffered in the millimolar range (2–8 mM) and remain relatively stable even during moderate stress, AMP concentrations exist in the low micromolar range.
This concentration disparity creates a powerful amplification mechanism: a trivial drop in ATP (e.g., 10%) can drive a >500% increase in free AMP . This explosive rise triggers the AMP-activated protein kinase (AMPK) cascade, shifting the cell from anabolism to catabolism.
This guide details the physiological quantification of AMP, distinguishing between the misleading "total" cellular pool and the metabolically active "free" pool, and provides validated protocols for its extraction and measurement.
The Bioenergetic Landscape: Adenylate Kinase & Amplification
To understand AMP signaling, one must first grasp the equilibrium maintained by Adenylate Kinase (AK). This enzyme catalyzes the reversible reaction:
The equilibrium constant (
) for this reaction is approximately 1.0. Because ATP is maintained at high concentrations (~5 mM) and ADP is kept low (~0.5 mM) by oxidative phosphorylation, the Law of Mass Action dictates that free AMP must be extremely low.
The Amplification Factor
Consider a skeletal muscle cell at rest vs. moderate exercise:
Rest: ATP = 5 mM, ADP = 0.5 mM.
Stress: ATP drops slightly to 4.5 mM (-10%). ADP rises to 1.0 mM (+100%).
Result: A 10% drop in ATP results in a 440% increase in AMP . This sensitivity makes AMP the ideal allosteric regulator for enzymes like Phosphofructokinase-1 (PFK-1) and AMPK.
Figure 1: The Adenylate Kinase reaction acts as a metabolic amplifier, converting small ADP changes into massive AMP signals.
Physiological Concentrations: Free vs. Total AMP
A critical error in drug development and metabolic phenotyping is relying on Total AMP measured from whole-cell lysates without accounting for protein binding.
Total AMP: Includes AMP bound to myosin, actin, and other buffering proteins. It is metabolically inert.
Free AMP: The cytosolic fraction available to bind AMPK and allosteric enzymes.
Note: In heart tissue, free AMP is often estimated to be as low as 0.2 µM at rest, rising to 20-30 µM during ischemia.
Functional Significance: The AMPK Switch
AMP exerts its effects primarily through the AMP-activated Protein Kinase (AMPK) . The binding of AMP to the
-subunit of AMPK triggers three synergistic mechanisms:
Allosteric Activation: Direct binding increases kinase activity ~5-fold.
Protection from Dephosphorylation: AMP binding induces a conformational change that prevents phosphatases (e.g., PP2C) from removing the activating phosphate at Thr172.
LKB1 Promotion: Enhances phosphorylation by the upstream kinase LKB1.
Figure 2: The AMPK signaling cascade. AMP binding protects the active phosphorylated state of AMPK, inhibiting anabolic pathways (mTOR) and activating catabolic ones (FAO).
Analytical Methodologies (The "How-To")
Measuring intracellular AMP is notoriously difficult due to its rapid turnover. ATP hydrolysis during sample preparation can artificially inflate AMP levels by orders of magnitude.
Protocol A: Rapid Quenching & Extraction (The "Freeze-Clamp")
Standard for tissue samples (Heart, Muscle, Liver).
Preparation: Pre-cool Wollenberger tongs in liquid nitrogen (
).
Excision: Rapidly excise tissue and immediately (< 1 second) clamp with
-cooled tongs. This creates a wafer of tissue with metabolism instantly arrested.
Pulverization: Grind the frozen wafer to a fine powder under
using a mortar and pestle. Do not let the sample thaw.
Extraction:
Add ~20 mg frozen powder to 400 µL ice-cold 0.6 M Perchloric Acid (PCA) .
Vortex immediately and sonicate on ice (10 sec).
Centrifuge (14,000 x g, 2 min, 4°C).
Neutralize supernatant with
to pH 6.5–7.0.
Centrifuge again to remove Potassium Perchlorate precipitate.
Inject supernatant into LC-MS.
Protocol B: LC-MS/MS Quantification (Ion-Pairing)
Standard for resolving hydrophilic nucleotides.
Direct Reverse-Phase (RP) chromatography fails for nucleotides due to their polarity.[1] An Ion-Pairing Reagent is required.[1][2][3]
Instrument: Triple Quadrupole MS (e.g., Agilent 6495 or Sciex 6500).
Mobile Phase A: 10 mM Tributylamine (TBA) + 15 mM Acetic Acid in Water (pH ~5.0).
Mobile Phase B: Methanol.
Gradient: 0% B (0-2 min)
40% B (10 min) Wash.
MS Mode: Negative Electrospray Ionization (ESI-).[2]
AMP Transition:
(Adenine fragment) or .
Internal Standard: Use
-AMP or -AMP to correct for matrix effects.
Expert Insight: Avoid using phosphate buffers in LC-MS as they suppress ionization. The TBA/Methanol system provides the best balance of retention and sensitivity.
Live-Cell Imaging: Genetically Encoded Sensors
For researchers needing temporal dynamics rather than absolute quantification, genetically encoded sensors are superior to lysis methods.
PercevalHR: A fluorescent biosensor engineered from the bacterial GlnK1 protein.[4]
Mechanism: It does not measure AMP directly but measures the ATP:ADP ratio .
Application: Since the Adenylate Kinase equilibrium is maintained in the cytosol, a drop in the ATP:ADP ratio visualized by PercevalHR serves as a direct proxy for the rise in AMP.
Readout: Ratiometric excitation (490/405 nm) allows for quantitative assessment independent of sensor expression levels.
References
Hardie, D. G., et al. (2012). "AMP-activated protein kinase: maintaining energy homeostasis at the cellular and whole-body levels." Annual Review of Cell and Developmental Biology. Link
Hancock, C. R., et al. (2006). "Skeletal Muscle AMP-activated Protein Kinase Is Essential for the Metabolic Response to Exercise in Vivo." Journal of Biological Chemistry. Link
Tantama, M., et al. (2013). "Imaging energy status in live cells with a fluorescent biosensor of the intracellular ATP-to-ADP ratio (PercevalHR)." Nature Communications. Link
Lu, B., et al. (2017). "Fast and sensitive HPLC-MS/MS method for direct quantification of intracellular deoxyribonucleoside triphosphates from tissue and cells." Journal of Chromatography B. Link
Gamble, J., & Lopaschuk, G. D. (1994). "Glycolysis and glucose oxidation during reperfusion of ischemic hearts from diabetic rats." Biochimica et Biophysica Acta.
Protocol for using Adenosine 5'-monophosphate sodium salt to induce AMPK activation in cultured cells
Application Note: Direct Intracellular Delivery of Adenosine 5'-Monophosphate (AMP) Sodium Salt for Precise AMPK Activation in Cultured Cells Executive Summary AMP-activated protein kinase (AMPK) is the master regulator...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Direct Intracellular Delivery of Adenosine 5'-Monophosphate (AMP) Sodium Salt for Precise AMPK Activation in Cultured Cells
Executive Summary
AMP-activated protein kinase (AMPK) is the master regulator of cellular energy homeostasis. While pharmacological prodrugs like AICAR are widely used to stimulate AMPK, they are subject to variable metabolic conversion rates and off-target effects. This application note details a robust, field-proven protocol for the direct cytosolic delivery of Adenosine 5'-monophosphate (AMP) sodium salt into cultured cells using controlled digitonin permeabilization. This method bypasses prodrug metabolism, enabling the precise study of AMPK allosteric activation and downstream signaling.
Mechanistic Rationale: The Prodrug Problem vs. Direct AMP
AMPK is a heterotrimeric complex (
, , ) that acts as an ultrasensitive cellular energy sensor. Under physiological conditions, 1[1].
Historically, researchers have relied on AICAR, a cell-permeable nucleoside that is intracellularly phosphorylated into ZMP (an AMP mimetic). However, ZMP accumulation requires micromolar concentrations to activate AMPK and frequently induces2[2].
By directly delivering AMP sodium salt into the cytosol, researchers can achieve precise stoichiometric binding to the cystathionine-
-synthase (CBS) domains on the AMPK -subunit. This binding activates AMPK via 3[3]:
Allosteric Activation : Direct stimulation of the kinase complex.
Kinase Recruitment : Promotion of Thr172 phosphorylation on the
-subunit by upstream kinases (e.g., LKB1).
Phosphatase Protection : Steric hindrance that protects p-Thr172 from dephosphorylation by protein phosphatases[3].
Figure 1: Tripartite mechanism of AMPK activation by intracellular AMP.
The Permeability Challenge: Controlled Digitonin Delivery
AMP is highly polar and negatively charged, rendering it impermeable to the intact plasma membrane. To overcome this, we utilize a transient permeabilization strategy using Digitonin .
Expert Insight (Causality): Digitonin is chosen over non-ionic detergents (like Triton X-100) because it selectively complexes with cholesterol. Since the plasma membrane is cholesterol-rich while mitochondrial membranes are cholesterol-poor, a carefully titrated digitonin treatment selectively permeabilizes the outer membrane. This allows AMP to enter the cytosol without uncoupling mitochondrial oxidative phosphorylation. Furthermore, the permeabilization is performed in a specialized Intracellular Buffer (ICB) that mimics the high-K
/low-Na environment of the cytosol, preventing osmotic shock and membrane depolarization.
Experimental Protocol
Reagent Formulation
Trustworthiness Check: Always pH-adjust the AMP sodium salt stock. Unbuffered AMP is highly acidic and will cause localized pH shock, leading to artifactual stress kinase (e.g., p38/JNK) activation.
Reagent
Stock Concentration
Working Concentration
Purpose
AMP Sodium Salt
100 mM (in ddH₂O, pH 7.2)
100 µM – 1 mM
Direct allosteric activator
ATP Disodium Salt
100 mM (in ddH₂O, pH 7.2)
1 mM
Basal viability & phosphate donor
Digitonin
10 mg/mL (in DMSO)
10 µg/mL
Selective plasma membrane permeabilization
Intracellular Buffer (ICB)
1x (See formulation below)
1x
Mimics cytosolic ionic gradients
ICB Formulation: 120 mM KCl, 10 mM NaCl, 1 mM MgCl₂, 1 mM EGTA, 20 mM HEPES, pH 7.2.
Step-by-Step Methodology
Figure 2: Step-by-step workflow for transient permeabilization and AMP delivery.
Step 1: Cell Culture & Preparation
Plate cells (e.g., HEK293, C2C12 myoblasts) in 6-well plates and culture until 70-80% confluent.
Pre-warm the Intracellular Buffer (ICB) to 37°C.
Step 2: Buffer Exchange
3. Aspirate culture media and gently wash the cells twice with warm PBS to remove serum proteins that might sequester digitonin.
Step 3: Permeabilization and AMP Loading
4. Add 1 mL of the prepared ICB Permeabilization Solution (containing 10 µg/mL digitonin, 1 mM ATP, and the desired concentration of AMP sodium salt) to each well.
Causality Note: 1 mM ATP is included to maintain basal cellular viability and provide the phosphate donor for LKB1-mediated Thr172 phosphorylation. Titrating AMP (100 µM – 1 mM) against this fixed ATP concentration precisely controls the AMP:ATP ratio[1].
5. Incubate the plate at 37°C for exactly 10 minutes.
Step 4: Lysis and Validation (Self-Validating System)
6. Rapidly aspirate the permeabilization buffer.
7. Immediately lyse the cells in 150 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.
8. Centrifuge lysates at 14,000 x g for 10 min at 4°C. Collect the supernatant.
9. Perform Western Blot analysis. To ensure the protocol is self-validating, probe for both p-AMPK (Thr172) (to confirm activation) and4[4].
Data Presentation: Expected Quantitative Outcomes
The following table summarizes the expected fold-changes in AMPK pathway activation when titrating AMP sodium salt against a constant 1 mM ATP background in the ICB.
AMP Concentration (µM)
ATP Concentration (mM)
AMP:ATP Ratio
Expected p-AMPK (Thr172) Fold Change
Expected p-ACC (Ser79) Fold Change
0 (Control)
1.0
0.0
1.0x (Basal)
1.0x (Basal)
100
1.0
0.1
~2.5x
~3.0x
500
1.0
0.5
~6.0x
~8.5x
1000
1.0
1.0
>10.0x
>12.0x
References
AMP-activated protein kinase: an emerging drug target to regulate imbalances in lipid and carbohydrate metabolism to treat cardio-metabolic diseases. Journal of Lipid Research (via PMC). 1
AMP-Activated Protein Kinase. Circulation Research (American Heart Association Journals). 3
Small Molecule Modulators of AMP-Activated Protein Kinase (AMPK) Activity and Their Potential in Cancer Therapy. Journal of Medicinal Chemistry (ACS Publications). 2
The role of AMP-activated protein kinase in the coordination of skeletal muscle turnover and energy homeostasis. American Journal of Physiology. 4
Adenosine 5'-monophosphate sodium salt as a supplement in cell culture media for metabolic studies
Topic: Adenosine 5'-monophosphate sodium salt as a supplement in cell culture media for metabolic studies Content Type: Detailed Application Note and Protocol Audience: Researchers, scientists, and drug development profe...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Adenosine 5'-monophosphate sodium salt as a supplement in cell culture media for metabolic studies
Content Type: Detailed Application Note and Protocol
Audience: Researchers, scientists, and drug development professionals[1]
[1][2]
Introduction & Scientific Rationale
Adenosine 5'-monophosphate (AMP) sodium salt is a critical nucleotide supplement used in cell culture to modulate cellular metabolism, support nucleotide salvage pathways, and interrogate purinergic signaling mechanisms.[1] While often viewed simply as a precursor to ATP, exogenous AMP plays a complex role in the extracellular environment.
In mammalian cell culture, AMP does not passively diffuse across the cell membrane. Its metabolic utility is governed by ecto-nucleotidases (primarily CD73) and nucleoside transporters .[1] Understanding this "extracellular-to-intracellular" loop is vital for experimental design, particularly when studying energy homeostasis (AMPK signaling) or nucleotide biosynthesis in serum-free conditions.[1]
Key Applications
Nutritional Supplementation: Essential additive in serum-free media (e.g., MEM Alpha modifications) to support the nucleotide salvage pathway when de novo synthesis is rate-limiting.[1]
Metabolic Probing: Substrate for measuring Ecto-5'-nucleotidase (CD73) activity, a key immune checkpoint marker.[1]
Signal Transduction: Indirect activation of P1 purinergic receptors (A2A, A2B) via conversion to adenosine.[1]
Energy Stress Simulation: Modulation of intracellular AMP:ATP ratios (via adenosine uptake and re-phosphorylation) to study AMPK kinetics.[1]
Dissolution: Add the calculated mass to a sterile tube. Add Tissue Culture Grade Water (endotoxin-free) to 90% of the final volume.[1] Vortex until completely dissolved (solution should be clear).
pH Adjustment (Optional): AMP salts can be slightly acidic. If preparing high concentrations (>100 mM), check pH.[1] Adjust to pH 7.0–7.4 with NaOH if necessary to prevent media acidification upon addition.[1]
Volume Adjustment: Bring to final volume with water.
Sterilization: Filter through a 0.22 µm PES or PVDF membrane .[1] Do not autoclave, as heat can degrade the nucleotide phosphoester bond.
Storage: Aliquot into single-use volumes (e.g., 500 µL) to avoid freeze-thaw cycles. Store at -20°C for up to 6 months.
Mechanism of Action: The Extracellular-Intracellular Loop
Researchers must recognize that adding AMP to media does not directly "feed" intracellular AMP pools.[1] It undergoes a mandatory processing step.[1]
Pathway Visualization
The following diagram illustrates the fate of exogenous AMP.[3]
Caption: Exogenous AMP is hydrolyzed by CD73 to adenosine, which enters the cell via nucleoside transporters (ENTs) and is re-phosphorylated to AMP by Adenosine Kinase, subsequently activating AMPK.[1]
Application Protocols
A. Nutritional Supplementation (Serum-Free Media)
Used to support cell growth in the absence of serum, mimicking the "nucleosides" formulation of MEM Alpha.
Target Concentration: 10 µM – 50 µM.
Frequency: Add fresh with every media change (nucleotides deplete rapidly).[1]
Procedure:
Thaw 100 mM Stock.
Dilute 1:2000 into basal media (e.g., 50 µM final).
Filter sterilize the complete media if not using immediately.[1]
B. Metabolic Probing (CD73 Activity & AMPK Studies)
Used to study the rate of extracellular hydrolysis or to induce metabolic shifts.[1]
Target Concentration: 100 µM – 1 mM.
Critical Control: Serum contains high levels of phosphatase activity.[1] Assays must be performed in Serum-Free Media to measure cellular CD73 activity accurately, otherwise, serum enzymes will mask the cellular contribution.[1]
Protocol: CD73 Activity Assay (HPLC/Colorimetric)
Seeding: Plate cells (e.g., MDA-MB-231, T cells) in 96-well plates. Allow to adhere overnight.
Wash: Wash cells 2x with warm PBS or Krebs-Ringer buffer (magnesium/calcium free) to remove serum.[1]
Treatment: Add warm serum-free media containing 100 µM AMP .
Control A: Media + AMP (No cells) -> Checks spontaneous hydrolysis.[1]
Incubation: Incubate at 37°C for 10, 30, and 60 minutes.
Sampling: Collect 50 µL supernatant at each time point.
Stop Reaction: Mix supernatant with equal volume of ice-cold acetonitrile (for HPLC) or specific stop solution.
Analysis: Measure the decrease in AMP and appearance of Adenosine/Inosine.
Experimental Workflow & Data Interpretation
The following workflow describes how to optimize the AMP dose for metabolic impact (e.g., proliferation vs. toxicity).
Caption: Experimental workflow for determining optimal AMP concentration based on desired readout (growth support vs. metabolic inhibition).
Data Summary Table: Expected Outcomes
Parameter
Low Dose (10–50 µM)
High Dose (500 µM – 1 mM)
Mechanism
Cell Growth
Stimulation (Salvage pathway)
Inhibition (Cytostasis/Toxicity)
Nucleotide pool balance vs. Adenosine signaling
AMPK Status
Basal / Slight Activation
High Activation
Intracellular AMP accumulation via Adenosine Kinase
Media pH
Stable
Potential Acidification
Phosphate release / metabolic byproduct
Receptor
Minimal P1 activation
Strong A2A/A2B activation
Extracellular Adenosine accumulation
Troubleshooting & FAQs
Q: My AMP stock solution is cloudy.
Cause: Saturation or low temperature precipitation.
Fix: Warm to 37°C and vortex. If persistent, check pH; AMP is more soluble at neutral pH (adjust with NaOH).[1]
Q: I see no effect on AMPK phosphorylation.
Cause 1 (Serum): Serum enzymes degraded the AMP before it could be processed by the cells.[1] Use serum-free media for the pulse treatment (1-4 hours).[1]
Cause 2 (Transporters): Your cell line may lack ENT1/2 transporters.[1] Use an adenosine uptake assay to verify.
Q: Can I autoclave the media with AMP added?
No. The phosphoester bond is heat-labile.[1] Always filter-sterilize AMP solutions and add them aseptically to the media.[1]
References
HiMedia Laboratories. Adenosine 5'-monophosphate sodium salt - Technical Data. Retrieved from [1]
Thermo Fisher Scientific. MEM Alpha, nucleosides Formulation (Catalog 12571).[1][4] Retrieved from [1]
Cayman Chemical. Adenosine 5'-monophosphate (sodium salt hydrate) Product Information. Retrieved from [1]
Antonioli, L., et al. (2013). CD73-mediated adenosine production by CD4+ T cells promotes gastric cancer progression.[1] Journal of Immunology.[1] (Context: CD73/AMP mechanism).[1][3][5][6]
BenchChem. Preparation of Adenosine 5'-Monophosphate (AMP) Disodium Salt Stock Solutions. Retrieved from [1]
Sigma-Aldrich. Adenosine 5′-monophosphate sodium salt Product Sheet. Retrieved from
Application Note: Preparation and Stabilization of Adenosine 5'-Monophosphate (AMP) Stock Solutions
Topic: How to prepare a stable stock solution of Adenosine 5'-monophosphate sodium salt for experiments Content Type: Application Note & Protocol Audience: Researchers, Scientists, Drug Development Professionals [1] Abst...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: How to prepare a stable stock solution of Adenosine 5'-monophosphate sodium salt for experiments
Content Type: Application Note & Protocol
Audience: Researchers, Scientists, Drug Development Professionals
[1]
Abstract & Introduction
Adenosine 5'-monophosphate (AMP), specifically its disodium salt, is a critical reagent in biochemistry and cell biology.[1][2] It serves as a central metabolic signal, functioning as an allosteric activator of AMP-activated protein kinase (AMPK) —the cellular "energy gauge"—and as a substrate for enzymes like 5'-nucleotidase.[1]
Despite its ubiquity, AMP is chemically labile. The phosphoester bond is susceptible to hydrolysis, particularly under acidic conditions or elevated temperatures. Improper preparation (e.g., autoclaving) or storage can lead to significant degradation, introducing experimental variability in enzyme kinetics or cell signaling assays.
This guide provides a standardized, field-proven protocol for preparing a stable 100 mM AMP Disodium Salt stock solution, ensuring high purity and long-term stability.
Physicochemical Properties
Before preparation, verify the specific form of AMP in your inventory. The disodium salt is preferred over the free acid due to superior aqueous solubility.
Property
Detail
Compound Name
Adenosine 5'-monophosphate disodium salt
CAS Number
4578-31-8
Molecular Weight (MW)
~391.18 g/mol (Anhydrous)*
Solubility
Water: ≥ 50 mg/mL (Clear, colorless)
pKa
Phosphate group pKa values are ~0.9 and ~6.1
Absorbance
= 259 nm
Extinction Coefficient ()
15,400 Mcm at pH 7.0
*Note: Always check the manufacturer's label for hydration states (e.g., monohydrate, dihydrate). Adjust mass calculations accordingly.
Critical Parameters for Stability
A. Temperature (The Arrhenius Effect)
Nucleotide hydrolysis is temperature-dependent.
Room Temp (25°C): Significant degradation (>10%) can occur within 10 days.[3]
Refrigerated (4°C): Stable for weeks (up to 25 weeks in sterile conditions).
Frozen (-20°C / -80°C): Stable for 6–12 months.
B. pH Sensitivity
AMP is most stable at neutral pH (7.0–7.5).
Acidic pH (< 6.0): Accelerates the hydrolysis of the glycosidic bond (releasing adenine) and the phosphoester bond.
Alkaline pH (> 8.0): Generally more stable than acidic, but can promote deamination over long periods.
C. Sterilization (The "No-Heat" Rule)
NEVER autoclave AMP solutions.
Autoclaving (121°C, 15 psi) will thermally degrade the nucleotide, breaking the phosphate bond. Sterilization must be achieved via 0.22 µm filtration .
Protocol: Preparation of 100 mM Stock Solution (10 mL)
Target Concentration: 100 mM
Volume: 10 mL
Solvent: Nuclease-free, deionized water (Milli-Q)
Step 1: Calculation
Verify the Formula Weight (FW) on your specific bottle.
Example FW (Disodium salt, anhydrous): 391.18 g/mol [1][2]
Blank: Use the same water/buffer used for dilution.
Measurement: Read Absorbance at 260 nm (
).
Calculation:
Expected
: ~1.54 (for a 100 µM diluted solution).
.
Visualization: Preparation Workflow
Figure 1: Logical workflow for the preparation of sterile, stable AMP stock solutions. Red nodes indicate critical control points (pH and Sterilization).
Storage & Stability Logic
Understanding the degradation pathways helps in troubleshooting. The primary risk is hydrolysis, which breaks AMP into Adenosine and Inorganic Phosphate (Pi).
Figure 2: Stability logic illustrating the causality between environmental factors, hydrolysis, and experimental impact.
Troubleshooting Guide
Issue
Possible Cause
Solution
Precipitation
Solution too concentrated or too cold.
Warm to RT and vortex. Max solubility is ~100 mg/mL.[1]
Low A260 Reading
Hydration state of powder ignored.
Recalculate mass using the exact FW on the bottle (e.g., monohydrate).
Yellowing of Solution
Oxidation or contamination.
Discard immediately. Prepare fresh using sterile water.
High Variability in Assay
Freeze-thaw degradation.
Use single-use aliquots. Do not refreeze more than once.
References
BenchChem. (2025).[1][3] Stability of AMP Disodium Salt in Aqueous Solution. Retrieved from
Sigma-Aldrich. (n.d.).[5] Product Information: Adenosine 5'-monophosphate sodium salt.[6][7] Retrieved from
PubChem. (2025).[6] Adenosine 5'-monophosphate disodium salt (Compound Summary). National Library of Medicine. Retrieved from
Extinction Coefficient Calculator. (n.d.). Nucleotides: AMP Extinction Coefficients. Retrieved from
MedChemExpress. (2023). Adenosine 5'-monophosphate disodium salt Protocols. Retrieved from
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Leveraging Adenosine 5'-Monophosphate (AMP) Sodium Salt in High-Throughput Screening for Drug Discovery
Prepared by: Senior Application Scientist
Target Audience: Researchers, Assay Developers, and Drug Development Professionals
Focus Areas: Immuno-Oncology (CD73) and Metabolic Disease (AMPK)
Executive Summary & Biochemical Rationale
Adenosine 5'-monophosphate (AMP) is a fundamental intracellular and extracellular nucleotide that dictates cellular energy homeostasis and purinergic signaling. In drug discovery, the sodium salt formulation of AMP is the gold standard for High-Throughput Screening (HTS) applications. Unlike the free acid form, the sodium salt provides rapid, complete aqueous solubility without the need for localized pH adjustments or organic solvents (like DMSO), which can denature sensitive enzymes or artificially shift assay Z'-factors.
This guide details the application of AMP sodium salt in two critical HTS workflows:
As a direct substrate in CD73 (Ecto-5'-nucleotidase) inhibitor screening for immuno-oncology[1].
As an allosteric modulator in AMP-Activated Protein Kinase (AMPK) activation assays for metabolic and cardiovascular diseases[2].
Immuno-Oncology: CD73 Inhibitor Screening
Mechanistic Context
CD73 is a membrane-anchored enzyme highly upregulated in various tumor microenvironments (TME). It catalyzes the terminal step of extracellular ATP degradation, converting AMP into adenosine and free inorganic phosphate[1]. The resulting adenosine binds to A2A and A2B receptors on T-cells and natural killer (NK) cells, triggering profound immunosuppression[3]. Blocking CD73 prevents adenosine accumulation, making it a prime target for cancer immunotherapy.
Caption: Purinergic signaling pathway highlighting the CD73-mediated conversion of AMP to adenosine.
To screen for CD73 inhibitors, AMP sodium salt is utilized as the substrate, and the generated free phosphate is measured using a Malachite Green-based colorimetric reagent[1].
Causality of Experimental Choices:
Buffer Selection: The assay buffer must be strictly phosphate-free (e.g., Tris or HEPES). Any background phosphate will cause a high baseline signal, destroying the assay window.
Substrate Concentration: AMP sodium salt is typically supplied at the Michaelis constant (
) to balance assay sensitivity for competitive inhibitors while maintaining a robust signal-to-background ratio.
Step-by-Step Workflow:
Reagent Preparation: Prepare a 2x CD73 enzyme solution (e.g., 1 ng/µL) and a 2x AMP sodium salt substrate solution (e.g., 500 µM) in a phosphate-free Tris-HCl buffer (pH 7.4).
Compound Dispensing: Acoustically dispense 100 nL of test compounds (in DMSO) into a clear-bottom 384-well plate. Include APCP (Adenosine 5'-(α,β-methylene)diphosphate) as a positive control inhibitor.
Enzyme Addition: Add 10 µL of the 2x CD73 enzyme solution to all wells (except the "No Enzyme" negative control wells, which receive buffer only). Incubate for 15 minutes at room temperature to allow compound binding.
Reaction Initiation: Add 10 µL of the 2x AMP sodium salt solution to all wells to initiate the reaction.
Incubation: Seal the plate and incubate at 37°C for 25 minutes.
Detection: Add 5 µL of Malachite Green detection reagent. Incubate for 5 minutes to allow color development.
Readout: Measure absorbance at 630 nm using a microplate reader[1].
Quantitative Data Presentation
Table 1: Expected Assay Parameters for CD73 HTS Validation
Parameter
Target Value
Experimental Significance
Z'-Factor
> 0.65
Confirms a robust, reproducible assay window suitable for HTS.
S/B Ratio
> 5.0
Ensures clear differentiation between active and inhibited enzyme states.
APCP IC50
10 - 50 nM
Validates the pharmacological sensitivity of the assay system.
DMSO Tolerance
Up to 2%
Ensures compound vehicle does not artificially inhibit CD73.
Metabolic Disease: AMPK Activation Screening
Mechanistic Context
AMP-activated protein kinase (AMPK) is a heterotrimeric complex that acts as the master regulator of cellular energy[2]. When cellular energy is depleted, the AMP/ATP ratio rises. AMP binds to the regulatory γ-subunit of AMPK, inducing a conformational change that allosterically activates the kinase and protects the catalytic α-subunit (Thr172) from dephosphorylation[2],[4]. HTS campaigns utilize AMP sodium salt to establish basal activation states or to screen for novel direct allosteric activators.
Caption: Mechanism of AMP-mediated AMPK activation and subsequent TR-FRET detection.
Unlike radioactive assays, Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) or AlphaScreen technologies offer a safe, homogeneous, and highly sensitive platform for AMPK HTS[5].
Causality of Experimental Choices:
AMP Titration: Because AMPK is exquisitely sensitive to the AMP/ATP ratio, the concentration of AMP sodium salt must be carefully titrated. For activator screening, AMP is added at an
concentration to provide a low baseline signal, allowing novel compounds to demonstrate additive or synergistic activation.
Sodium Salt vs. Free Acid: The sodium salt prevents acidic microenvironments during automated liquid handling, which would otherwise prematurely denature the delicate heterotrimeric AMPK complex.
Step-by-Step Workflow:
Kinase Reaction Mix: Prepare a solution containing recombinant AMPK (α1β1γ1), Biotinylated-ACC peptide substrate, and ATP at its
in kinase assay buffer (50 mM HEPES pH 7.4, 10 mM MgCl2, 1 mM EGTA, 0.01% Tween-20).
AMP Addition: Spike the reaction mix with AMP sodium salt to a final concentration of 5 µM (predetermined
).
Compound Dispensing: Dispense test compounds into a 384-well proxiplate. Include A-769662 (a known direct AMPK activator) as a positive control.
Incubation: Add 5 µL of the Kinase/AMP mix to the compounds. Incubate at room temperature for 60 minutes.
Stop & Detect: Add 5 µL of TR-FRET detection buffer containing EDTA (to chelate Mg2+ and stop the reaction), a Europium-labeled anti-phospho-ACC antibody, and Streptavidin-APC.
Readout: Incubate for 60 minutes, then read the TR-FRET signal (Emission ratio 665 nm / 615 nm).
Quantitative Data Presentation
Table 2: AMP Sodium Salt Titration Profiling for AMPK Activation
AMP Concentration
Fold Activation
Kinase State
Application in HTS
0 µM
1.0x (Basal)
Inactive
Baseline control
5 µM ()
2.5x
Partially Active
Ideal baseline for screening novel Activators
30 µM ()
6.0x
Half-Maximal
Used for mechanistic profiling
200 µM ()
>12.0x
Fully Active
Ideal baseline for screening novel Inhibitors
Critical Handling Parameters for AMP Sodium Salt
To guarantee scientific integrity and reproducibility across millions of wells, adhere to the following physicochemical guidelines:
Hydrolysis Prevention: AMP is susceptible to slow hydrolysis into adenosine and free phosphate in aqueous solutions. Always prepare stock solutions (e.g., 100 mM) in ultra-pure, nuclease-free water, aliquot into single-use tubes, and store at -80°C.
Freeze-Thaw Avoidance: Repeated freeze-thaw cycles will elevate background free phosphate levels. In a CD73 assay, this directly erodes the S/B ratio and causes false negatives[1],[3].
Equilibration: Allow aliquots to reach room temperature before opening to prevent condensation, which alters the molarity of the stock solution.
References
CD73 Inhibitor Screening Assay Kit, BPS Bioscience. Available at: [Link]
Screening for Inhibitors of CD73 (5´-ectonucleotidase) Using a Metabolite Assay, Promega Connections. Available at: [Link]
Discuss the pros and cons of AMPK activation as a strategy, Patsnap Synapse. Available at: [Link]
High-Throughput Assay for Modulators of Mitochondrial Membrane Potential Identifies a Novel Compound With Beneficial Effects on db/db Mice, American Diabetes Association. Available at: [Link]
A Highly Sensitive Non-Radioactive Activity Assay for AMP-Activated Protein Kinase (AMPK), ResearchGate. Available at: [Link]
Application Note: Advanced Methodologies for the Quantification of Intracellular Adenosine 5'-Monophosphate (AMP) Dynamics
The Biological Imperative and the "Artifactual Spike" Challenge Intracellular Adenosine 5'-monophosphate (AMP) is the primary allosteric sensor for cellular energy homeostasis. Under conditions of metabolic stress—such a...
Author: BenchChem Technical Support Team. Date: March 2026
The Biological Imperative and the "Artifactual Spike" Challenge
Intracellular Adenosine 5'-monophosphate (AMP) is the primary allosteric sensor for cellular energy homeostasis. Under conditions of metabolic stress—such as hypoxia, nutrient deprivation, or treatment with mitochondrial toxins—the intracellular ATP pool is rapidly hydrolyzed, leading to a stoichiometric rise in AMP. This elevated AMP:ATP ratio triggers the AMP-activated protein kinase (AMPK) signaling cascade, which suppresses anabolic pathways and upregulates catabolic processes to restore energy balance.
AMPK signaling pathway activated by elevated intracellular AMP levels during metabolic stress.
The Central Analytical Challenge:
In healthy mammalian cells, ATP concentrations are in the millimolar range (1–10 mM), whereas AMP is maintained in the low micromolar range (10–100 µM). Because of this steep gradient, a mere 1% degradation of ATP during sample collection will artificially double the apparent AMP concentration. Therefore, standard cell lysis techniques are entirely inadequate. To obtain physiologically valid data, the scientist must employ rigorous metabolic quenching or specialized enzymatic depletion strategies.
Below, we detail two self-validating methodological strategies for AMP quantification: an absolute quantification method using LC-MS/MS, and a high-throughput relative quantification method using a luminescence-based assay.
Strategy I: Absolute Quantification via LC-MS/MS
For drug development and targeted metabolomics, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) remains the gold standard[1]. However, the success of this method relies entirely on the speed of metabolic quenching.
Mechanistic Rationale for Cold Quenching
Enzymes such as adenylate kinase can interconvert ATP, ADP, and AMP in fractions of a second. To arrest this activity, we utilize a cold methanol/ammonium bicarbonate (AMBIC) quenching buffer[2]. The -40°C temperature instantly halts enzymatic activity, while the 0.85% AMBIC prevents the osmotic shock and subsequent metabolite leakage commonly associated with pure aqueous methanol[3].
Self-Validating Extraction Protocol
This protocol acts as a self-validating system through the calculation of the Adenylate Energy Charge (AEC) .
AEC = ([ATP] + 0.5[ADP]) / ([ATP] + [ADP] + [AMP])
If the calculated AEC of your vehicle-treated control cells falls below 0.80, your quenching was too slow, artifactual ATP degradation occurred, and the dataset must be discarded[2].
Step-by-Step Methodology:
Preparation: Pre-chill the quenching solution (60% Methanol, 0.85% w/v AMBIC in LC-MS grade water) to -40°C using a dry ice/ethanol bath.
Quenching: For adherent cells, rapidly aspirate the culture media and immediately submerge the cell monolayer in 1 mL of the -40°C quenching solution. (For suspension cells, inject the culture directly into 4 volumes of the quenching buffer).
Extraction: Add 100% cold methanol spiked with a known concentration of heavy-isotope internal standard (
-AMP)[4]. Sonicate the lysate on ice for 3 cycles of 5 seconds to fully disrupt cellular membranes.
Phase Separation: To remove proteins and lipids that cause ion suppression, perform a modified Bligh-Dyer extraction. Add chloroform and water to achieve a final volumetric ratio of 1:2:0.8 (CHCl
:MeOH:HO)[5]. Vortex vigorously and centrifuge at 5,000 × g for 30 minutes at 4°C.
Collection & Analysis: Carefully transfer the upper aqueous phase (containing the polar nucleotides) to a new vial. Lyophilize the sample and reconstitute in the mobile phase. Analyze via LC-MS/MS using a C18 or HILIC column in Multiple Reaction Monitoring (MRM) mode (m/z 346.1 → 134.0 for AMP)[1].
Strategy II: High-Throughput Screening via Homogeneous Luminescence
While LC-MS/MS provides absolute quantification, it lacks the throughput required for primary drug screening. For screening metabolic inhibitors or characterizing enzymes that modulate AMP, the 6 provides a highly sensitive, homogeneous alternative[7][6].
Biochemical Logic of the AMP-Glo System
Because intracellular ATP vastly outnumbers AMP, any luciferase-based assay must first eliminate background ATP. The AMP-Glo system achieves this via a brilliant two-step biochemical logic[6][8]:
Two-step biochemical logic of the AMP-Glo luminescence assay.
Self-Validating Assay Protocol
To ensure the assay is self-validating, you must run a parallel AMP standard curve (0–10 µM) and a "No-Cell/No-Enzyme" baseline control[8][9]. If the baseline control yields high luminescence, Reagent I failed to fully deplete the background ATP, and the assay must be repeated.
Step-by-Step Methodology:
Cell Treatment: Culture cells in a low-volume 384-well white opaque plate (approx. 5 µL volume per well). Apply experimental compounds and incubate as required by your pharmacodynamic model[6].
Lysis & ATP Depletion: Add 5 µL of AMP-Glo™ Reagent I to each well. Centrifuge briefly to ensure mixing. Incubate at room temperature for 60 minutes. Causality: This step terminates cellular metabolism, enzymatically destroys all endogenous ATP, and converts the target AMP into ADP[6][10].
Signal Generation: Add 10 µL of AMP Detection Solution (a mixture of AMP-Glo™ Reagent II and Kinase-Glo® One Solution) to each well[9]. Incubate at room temperature for 60 minutes. Causality: This reagent converts the newly formed ADP back into ATP, which then acts as the limiting substrate for the luciferase reaction, emitting light[8].
Detection: Record luminescence using a microplate reader. Correlate the Relative Light Units (RLU) to your standard curve to determine absolute AMP concentrations[10].
Quantitative Method Comparison
To assist in selecting the appropriate methodology for your specific drug development phase, the quantitative parameters of both systems are summarized below:
Parameter
LC-MS/MS (Targeted Metabolomics)
AMP-Glo™ Assay (Luminescence)
Primary Use Case
Biomarker validation, deep metabolic profiling
High-throughput drug screening, enzyme kinetics
Limit of Detection
~1–10 nM
~10–50 nM
Dynamic Range
3–4 logs
2–3 logs (up to 50 µM)
Sample Volume Req.
>10 cells (10 cm dish or large pellet)
5–10 µL (384-well or 1536-well microplate)
Throughput
Low (15–30 minutes per sample run)
High (Seconds per plate, batch processing)
Multiplexing
High (Can quantify ATP, ADP, and AMP simultaneously)
None (Measures AMP exclusively)
Artifact Risk
High (Requires strict -40°C quenching)
Low (Reagent I handles ATP depletion in-well)
References
Sellick, C. A., et al. "Effective Quenching Processes for Physiologically Valid Metabolite Profiling of Suspension Cultured Mammalian Cells". Analytical Chemistry.[Link]
Buescher, J. M., et al. "Comparison of quenching and extraction methodologies for metabolome analysis of Lactobacillus plantarum". Microbial Cell Factories.[Link]
Agilent Technologies. "Multi-Omics Compatible Protocols for Preparation and Extraction of Biological Samples for Wide Coverage in Untargeted Metabolomics". Agilent.[Link]
Zegzouti, H., et al. "Detection of Glycosyltransferase activities with homogenous bioluminescent UDP and GDP detection assays". Molecules.[Link]
Incorporating Adenosine 5'-monophosphate sodium salt into 3D cell culture models
Application Note: Incorporating Adenosine 5'-Monophosphate (AMP) Sodium Salt into 3D Cell Culture Models Abstract This technical guide details the integration of Adenosine 5'-monophosphate (AMP) sodium salt into three-di...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Incorporating Adenosine 5'-Monophosphate (AMP) Sodium Salt into 3D Cell Culture Models
Abstract
This technical guide details the integration of Adenosine 5'-monophosphate (AMP) sodium salt into three-dimensional (3D) cell culture systems, specifically tumor spheroids and osteogenic scaffolds. While often overlooked in favor of ATP or Adenosine, AMP serves as a critical intermediate substrate that stabilizes purinergic signaling and metabolic regulation. This note provides validated protocols for preparing AMP sodium salt, determining optimal dosing in diffusion-limited 3D matrices, and leveraging its conversion by ecto-5'-nucleotidase (CD73) to modulate tumor microenvironments (TME) and tissue engineering constructs.
Scientific Foundation: The AMP Signaling Axis in 3D
In 2D monolayers, metabolic substrates diffuse rapidly. In 3D models, however, the formation of nutrient gradients creates a physiological "starvation" zone that sensitizes cells to purinergic signaling.
Why AMP Sodium Salt?
Metabolic Stability: Unlike ATP, which is rapidly hydrolyzed by CD39 (ENTPD1) into AMP, adding AMP directly bypasses the first hydrolysis step, providing a more controlled substrate for CD73 (NT5E) [1].
CD73-Dependent Immunomodulation: In the Tumor Microenvironment (TME), extracellular AMP is the direct precursor to Adenosine, a potent immunosuppressor.[1] High CD73 expression on tumor spheroids converts exogenous AMP to Adenosine, which binds A2A receptors on infiltrating T-cells, inhibiting their function [2].[1]
Osteogenic Signaling: In bone tissue engineering, AMP-derived adenosine stimulates A2B receptors, enhancing the expression of Runx2 and Alkaline Phosphatase (ALP), critical for mineralization [3].
Mechanistic Pathway
The following diagram illustrates the dual fate of exogenous AMP in a 3D culture system: extracellular hydrolysis to adenosine (signaling) versus nucleoside transport and re-phosphorylation (metabolic energy).
Figure 1: The dual mechanism of Extracellular AMP. It acts primarily as a pro-drug for Adenosine signaling via CD73, or enters the salvage pathway to modulate intracellular energy sensors (AMPK).
Material Preparation: AMP Sodium Salt[2][3][4][5][6][7]
The sodium salt form improves solubility compared to the free acid.
Reagents:
Adenosine 5'-monophosphate sodium salt (CAS: 13472-44-1 or 4578-31-8 for disodium).
Vehicle: Phosphate Buffered Saline (PBS), pH 7.4, or Nuclease-Free Water.
Filtration: 0.22 µm Polyethersulfone (PES) filter (Low protein binding).
Stock Solution Protocol (100 mM):
Weigh 391.2 mg of AMP Disodium Salt (MW ~391.2 g/mol ). Note: Adjust calculation based on the specific hydration state and sodium content of your lot.
Dissolve in 8 mL of PBS or Nuclease-Free Water. Vortex until clear (approx. 1-2 mins).
Adjust volume to 10 mL.
Critical Step: Measure pH. AMP solutions can be acidic.[2] Adjust to pH 7.2–7.4 using 1N NaOH if necessary to prevent media acidification upon addition.
Objective: Mimic the high-adenosine TME by providing AMP as a substrate for tumor-expressed CD73, assessing the inhibition of co-cultured T-cells.
Experimental Design:
Model: 3D Tumor Spheroids (e.g., MDA-MB-231 or colorectal lines).
Effector Cells: Activated T-cells or PBMCs.
Readout: Interferon-gamma (IFN-γ) secretion (ELISA) or T-cell infiltration (Imaging).
Step-by-Step Methodology:
Spheroid Formation: Seed 5,000 tumor cells/well in Ultra-Low Attachment (ULA) 96-well plates. Centrifuge at 200 x g for 5 min. Incubate for 3-4 days to form tight spheroids (diameter >300 µm).
CD73 Verification (Self-Validation Step): Before adding AMP, confirm CD73 expression on spheroids using flow cytometry or immunofluorescence. Without CD73, AMP will not convert to adenosine effectively.
AMP Treatment:
Dilute 100 mM Stock to working concentrations in T-cell media (RPMI + 10% FBS).
Dose Range: 50 µM, 100 µM, 500 µM.
Note on FBS: Heat-inactivated FBS contains lower levels of adenosine deaminase (ADA), which is preferred to prevent rapid degradation of the generated adenosine.
Co-Culture: Add 50,000 activated T-cells (CD3/CD28 stimulated) to each spheroid well containing AMP.
Incubation: Culture for 24–48 hours.
Analysis:
Collect supernatant. Measure IFN-γ via ELISA.
Expected Result: AMP-treated wells should show dose-dependent reduction in IFN-γ compared to controls, reversed by the CD73 inhibitor (APCP) or A2A receptor antagonist (ZM241385).
Protocol B: Enhancing Osteogenesis in 3D Scaffolds
Objective: Use AMP as a phosphate source and signaling molecule to drive osteogenic differentiation of Mesenchymal Stem Cells (MSCs).
Experimental Design:
Model: hMSCs seeded on porous scaffolds (e.g., PLGA, Hydroxyapatite, or Alginate).
Media: Osteogenic Induction Media (Dexamethasone, Ascorbic Acid, Beta-Glycerophosphate).
Readout: Calcium deposition (Alizarin Red) and Gene Expression (Runx2).[4][5]
Step-by-Step Methodology:
Seeding: Seed 1x10^6 hMSCs onto sterile 3D scaffolds. Allow attachment for 24 hours.
Differentiation Phase: Switch to Osteogenic Induction Media.
AMP Supplementation:
Add AMP Sodium Salt to the media at 100 µM – 200 µM .
Rationale: While Beta-Glycerophosphate (BGP) is the standard phosphate source (10 mM), adding low-dose AMP provides purinergic stimulation via A2B receptors, which BGP does not [3].
Media Changes: Refresh media + AMP every 3 days.
Validation (Day 14-21):
Mineralization: Fix scaffolds in 4% Paraformaldehyde. Stain with Alizarin Red S (40 mM). Elute stain with 10% Cetylpyridinium Chloride and measure absorbance at 562 nm.
Gene Expression: Lyse cells directly on the scaffold (using Trizol). Perform RT-qPCR for RUNX2 and BGLAP (Osteocalcin).[6]
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Media turns yellow (Acidic)
AMP stock was not pH adjusted.
Adjust 100 mM stock to pH 7.4 with NaOH before filtration.
No effect observed
Rapid degradation of Adenosine by serum ADA.
Use serum-free media or add an Adenosine Deaminase inhibitor (EHNA, 10 µM).
Precipitation in Media
Calcium-AMP complex formation.
Avoid mixing high-concentration AMP (>5 mM) directly with high-calcium media (DMEM). Dilute slowly.
High Cell Death
"Adenosine toxicity" or receptor desensitization.
Reduce concentration to <50 µM. Check for A3 receptor overexpression (pro-apoptotic).
Workflow Visualization
Figure 2: Parallel workflows for Immunomodulation and Osteogenesis using AMP Sodium Salt.
References
Antonioli, L., et al. (2013). "CD73-mediated adenosine production by CD39+ regulatory T cells promotes tumor growth." OncoImmunology, 2(7), e25100.
Vigano, S., et al. (2019). "Targeting Adenosine in Cancer Immunotherapy to Enhance T-Cell Function." Frontiers in Immunology, 10, 925.
Costa, M.A., et al. (2011). "Exogenous adenosine 5'-triphosphate enhances mechanical properties of 3D cell-agarose constructs for cartilage tissue engineering."[7] Tissue Engineering Part A, 19(19-20).[7]
Kang, M.S., et al. (2020). "Stem cell spheroids incorporating fibers coated with adenosine and polydopamine as modular building blocks for bone tissue engineering."[5] Biomaterials, 119842.
BenchChem. (2025).[3][8] "Preparation of Adenosine 5'-Monophosphate (AMP) Disodium Salt Stock Solutions." Application Notes.
Application Note: Radiolabeled Adenosine 5'-Monophosphate (AMP) in Tracer Studies
This application note details the technical use of radiolabeled Adenosine 5'-monophosphate (AMP) sodium salt, specifically focusing on [3H]-AMP and [14C]-AMP . It is designed for researchers investigating purinergic sign...
Author: BenchChem Technical Support Team. Date: March 2026
This application note details the technical use of radiolabeled Adenosine 5'-monophosphate (AMP) sodium salt, specifically focusing on [3H]-AMP and [14C]-AMP . It is designed for researchers investigating purinergic signaling, nucleotide metabolism, and kinase regulation.
Introduction & Core Applications
Radiolabeled AMP is a critical tracer for dissecting the "purinergic halo" surrounding cells. Unlike ATP, which is the primary energy currency, AMP acts as a sensitive metabolic signal. Its radiolabeled forms are primarily used in three high-value experimental contexts:
Ecto-5'-Nucleotidase (CD73) Activity Assays:
Mechanism: CD73 is a GPI-anchored surface enzyme that hydrolyzes extracellular AMP into adenosine. This is the rate-limiting step in generating immunosuppressive adenosine in the tumor microenvironment.
Tracer Utility: [3H]-AMP or [14C]-AMP is used as the substrate. The assay measures the release of [3H]-Adenosine. This is superior to colorimetric phosphate assays because it is unaffected by high background phosphate levels in cell culture media.
AMP-Activated Protein Kinase (AMPK) Binding Studies:
Mechanism: AMPK is the cellular energy sensor. It is activated allosterically when AMP binds to the CBS domains on its
-subunit.
Tracer Utility: While kinase activity is measured with [32P]-ATP, the allosteric activation mechanism is studied using [3H]-AMP in direct radioligand binding assays to determine
values for the -subunit, distinct from the catalytic site.
Nucleotide Transport & Uptake:
Mechanism: Direct transport of AMP is rare (most uptake occurs after conversion to adenosine).
Tracer Utility: [3H]-AMP is used to distinguish between direct nucleotide transport and extracellular dephosphorylation-dependent uptake (by using CD73 inhibitors like APCP).
Handling & Stability of AMP Sodium Salt
Storage: Store lyophilized radiolabeled AMP sodium salt at -20°C or -80°C .
Reconstitution: Dissolve in a neutral buffer (e.g., 10 mM Tris-HCl, pH 7.4) rather than water alone to prevent acid-catalyzed hydrolysis of the phosphoester bond.
Stability: The sodium salt is generally more stable than the free acid. However, avoid repeated freeze-thaw cycles. Aliquot into single-use vials immediately after reconstitution.
Purity Check: Before critical assays, verify purity using TLC (System: Isobutyric acid:
: , 66:1:33). Radiolytic decomposition can release free phosphate and adenosine.
Experimental Protocols
A self-validating protocol to measure the conversion of AMP to Adenosine.
Materials:
Tracer: [2-3H] Adenosine 5'-monophosphate sodium salt (Specific Activity: 10-20 Ci/mmol).
Substrate: Cold AMP (to adjust final concentration).
Inhibitor (Control): APCP (
-methylene-ADP), a specific CD73 inhibitor.
TLC Plates: Silica Gel 60 F254 (aluminum or glass backed).
Stop Solution: 0.1 M EDTA or heat inactivation (95°C for 2 min).
Step-by-Step Methodology:
Cell Preparation:
Seed cells (e.g., MDA-MB-231) in 24-well plates. Wash 2x with Tyrode’s buffer (phosphate-free is preferred but not strictly required for radiotracer assays).
Reaction Initiation:
Prepare Reaction Mix : 50 µM cold AMP + 0.5 µCi [3H]-AMP per well in Tyrode's buffer containing 2 mM
and 2 mM .
Critical Control: Pre-incubate one set of wells with 10 µM APCP for 15 min to define non-specific hydrolysis.
Add 200 µL Reaction Mix to cells. Incubate at 37°C for 10–30 minutes.
Termination:
Remove 50 µL of supernatant and transfer to a tube containing 5 µL of Stop Solution (0.1 M EDTA) on ice.
Separation (Thin Layer Chromatography):
Spot 2–5 µL of
Technical Notes & Optimization
Troubleshooting
How to improve the solubility of Adenosine 5'-monophosphate sodium salt in different buffers
Welcome to the Technical Support Center for Nucleotide Biochemistry. As a Senior Application Scientist, I have designed this guide to help researchers, biochemists, and drug development professionals troubleshoot and opt...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Nucleotide Biochemistry. As a Senior Application Scientist, I have designed this guide to help researchers, biochemists, and drug development professionals troubleshoot and optimize the solubility of Adenosine 5'-monophosphate sodium salt (AMP-Na) in various experimental buffers.
Instead of merely listing instructions, this guide deconstructs the thermodynamic and chemical causality behind AMP-Na behavior, providing you with a self-validating system to ensure absolute protocol reliability.
PART 1: The Mechanistic Basis of AMP-Na Solubility
To master AMP-Na solubility, you must first understand the molecular forces governing its behavior in aqueous environments. AMP-Na solubility is not static; it is a dynamic property dictated by three primary variables:
pH and Ionization States (pKa Dynamics): AMP possesses two critical pKa values: ~3.8 and ~6.2[1][2]. At a pH below 3.8, both the adenine ring and the phosphate group become protonated, driving the molecule toward its isoelectric point. This neutralizes its polarity, causing it to crash out of solution. At a physiological pH (7.0–7.4), the secondary hydroxyl of the phosphate group is fully deprotonated, yielding a di-anionic state (-2 charge) that maximizes ion-dipole interactions with water, ensuring high solubility[2][3].
Divalent Cation Coordination: While AMP does not chelate magnesium (Mg²⁺) as aggressively as ATP or ADP (which utilize bidentate or tridentate coordination across multiple phosphate groups), it still interacts with divalent cations[4][5]. High concentrations of Mg²⁺ or Ca²⁺ in your buffer can neutralize the phosphate's negative charge, forming less soluble AMP-metal complexes[3][4].
Thermal Kinetics: The dissolution of highly concentrated AMP-Na is an endothermic process. When pushing the concentration limits (e.g., >50 mg/mL), the ambient thermal energy at room temperature is often insufficient to break the intermolecular hydrogen bonding of the crystalline powder[6].
PART 2: Troubleshooting FAQs
Q1: My AMP-Na stock precipitated immediately when I added it to my assay buffer. How do I fix this?A: This is almost always a pH-induced precipitation. If your assay buffer is unbuffered water or a weak acidic buffer, the addition of AMP-Na can drop the localized pH below its pKa of 6.2, or even 3.8[1][7].
Solution: Verify the pH of the final solution. If it is below 6.0, add mild alkali (e.g., 0.1 M NaOH or 1 M NH₄OH) dropwise while stirring until the pH reaches 7.0–7.4. The solution will clear instantly as the phosphate group deprotonates and regains its -2 charge.
Q2: I am using a buffer containing 10 mM MgCl₂ and I see a cloudy suspension. What is happening?A: You are observing the formation of an AMP-Mg²⁺ complex or a secondary buffer precipitation[4]. If you are using Phosphate-Buffered Saline (PBS) alongside MgCl₂, the magnesium is reacting with the inorganic phosphate in the buffer to form insoluble magnesium phosphate, which co-precipitates your AMP.
Solution: Switch to a non-phosphate buffer such as HEPES or Tris-HCl. If the cloudiness persists, reduce the Mg²⁺ concentration or add the divalent cations after the AMP-Na has been fully dissolved and diluted to its final working concentration.
Q3: I need a highly concentrated stock (50 mg/mL) for in vivo dosing. It won't dissolve in standard saline. How can I resolve this?A: Achieving concentrations of 50 mg/mL requires overcoming the activation energy of dissolution[6].
Solution: Utilize a combination of thermal and mechanical energy. Heat the solution gently to 60°C in a water bath and apply ultrasonic energy (sonication) for 5–10 minutes[6]. Ensure the vehicle is slightly alkaline; using 0.5% CMC-Na/saline or adding a trace amount of mild alkali will facilitate complete dissolution[6].
PART 3: Validated Experimental Protocols
Protocol A: Preparation of a High-Concentration (50 mg/mL) AMP-Na Stock
This protocol is self-validating: the transition from a turbid suspension to an optically clear solution confirms successful deprotonation and dissolution.
Weighing: Accurately weigh 50 mg of AMP-Na powder into a sterile 1.5 mL microcentrifuge tube.
Solvent Addition: Add 800 µL of ultra-pure water (or 50 mM HEPES, pH 7.4). Do not add the full 1 mL yet.
Mechanical Agitation: Vortex vigorously for 60 seconds. The solution will likely appear as a milky suspension.
Thermal & Ultrasonic Disruption: Place the tube in a heated sonicating water bath set to 60°C[6]. Sonicate for 5 to 10 minutes until the suspension begins to clear.
pH Adjustment (Critical Step): Check the pH using micro-pH paper or a micro-probe. If the pH is < 6.5, add 1 M NaOH in 2 µL increments, vortexing after each addition, until the solution turns completely clear.
Volume Adjustment: Bring the final volume to exactly 1.0 mL with your solvent.
Validation: Measure the Optical Density (OD) at 259 nm (λmax at pH 7) using a 1:1000 dilution to verify the exact molarity[2].
Storage: Aliquot into single-use tubes and store at -20°C to prevent hydrolysis. Stock solutions are stable for up to 6 months.
Protocol B: Rescuing a Precipitated AMP-Na Solution
Isolate the Cause: Measure the pH of the precipitated solution.
Alkaline Rescue: If pH < 6.0, titrate with 0.1 M NaOH until pH 7.2 is reached.
Thermal Rescue: If pH is normal but precipitation persists (likely due to cold storage), heat the aliquot to 37°C–50°C for 5 minutes and vortex.
Filtration: Once visually clear, pass the solution through a 0.22 µm PES syringe filter to remove any microscopic nucleation sites before use[6].
PART 4: Quantitative Data Summary
The following table summarizes the solubility behavior of AMP-Na across different buffer systems and conditions to help you select the optimal vehicle for your assays.
Long-term stability of Adenosine 5'-monophosphate sodium salt solutions at -20°C and 4°C
Welcome to the Technical Support Center for Adenosine 5'-monophosphate sodium salt (AMP-Na). This guide is engineered for researchers, scientists, and drug development professionals who require rigorous, field-proven met...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Adenosine 5'-monophosphate sodium salt (AMP-Na). This guide is engineered for researchers, scientists, and drug development professionals who require rigorous, field-proven methodologies for handling and storing AMP-Na solutions.
Expert Insights: The Thermodynamics & Kinetics of AMP-Na Stability
AMP-Na is a highly soluble nucleotide critical for cellular metabolism assays, signal transduction research, and bronchoprovocation testing[1][2]. While the solid powder is highly stable when kept desiccated at -20°C[3], aqueous solutions introduce kinetic vulnerabilities.
The Causality of Degradation:
In aqueous environments, AMP-Na is primarily susceptible to two degradation pathways:
Phosphoester Hydrolysis: The cleavage of the phosphate group yields free adenosine and inorganic phosphate. This reaction is thermodynamically favorable but kinetically slow at low temperatures. Microbial contamination introduces exogenous phosphatases that drastically lower the activation energy, accelerating hydrolysis.
Deamination: The adenine ring can undergo hydrolytic deamination to form inosine monophosphate (IMP), particularly if the solution pH shifts significantly during improper storage.
Temperature Dynamics:
Room Temperature (20–25°C): Thermal energy is sufficient to drive spontaneous hydrolysis. Solutions exhibit substantial degradation within days[1].
Refrigeration (4°C): The kinetic energy is reduced below the threshold required for spontaneous phosphoester cleavage. In a sterile environment, adequately prepared stock solutions maintain their initial concentration for at least 25 weeks[1].
Freezing (-20°C to -80°C): Molecular kinetics are essentially halted. However, the process of freezing and thawing can cause "cryoconcentration"—where the solute is excluded from the forming ice lattice, causing localized supersaturation, pH shifts, and potential precipitation.
Quantitative Stability Data
The following table synthesizes empirical stability data for AMP-Na aqueous solutions across different temperatures and concentrations to guide your experimental planning[1][4].
Storage Temperature
Concentration
Stability Timeframe
Degradation Profile / Notes
Room Temp (20-25°C)
0.03 mg/mL
< 9 Days
>10% degradation by Day 9; >75% degradation by Day 14[1].
Room Temp (20-25°C)
400 mg/mL
10 Days
Maintains concentration for 10 days, followed by rapid decomposition[1].
Refrigeration (4°C)
0.03 - 400 mg/mL
25 Weeks
No significant degradation observed throughout the 25-week period[1].
Freezer (-20°C)
Stock Solutions
1 Year
Highly stable, but requires aliquoting to prevent freeze-thaw degradation[4].
Deep Freeze (-80°C)
Stock Solutions
2 Years
Optimal for long-term archiving of critical assay standards[4].
Frequently Asked Questions (FAQs)
Q: Why did my AMP-Na stock solution degrade rapidly at room temperature even though it was sealed?A: Sealing prevents evaporation but does not stop thermodynamic hydrolysis. At 20-25°C, the thermal energy in the aqueous system is sufficient to gradually break the phosphoester bond. Furthermore, if the solution was not sterile-filtered, ubiquitous environmental microbes will introduce phosphatases that rapidly cleave AMP into adenosine and inorganic phosphate.
Q: Is it better to store my daily working solutions at 4°C or -20°C?A: For daily or weekly use, 4°C is vastly superior . Empirical data shows AMP-Na is completely stable at 4°C for up to 25 weeks[1]. Storing working solutions at -20°C forces you to repeatedly freeze and thaw the sample. Repeated freeze-thaw cycles cause localized pH drops and cryoconcentration, which physically degrades the nucleotide and can precipitate the sodium salt.
Q: I observed a white precipitate in my -20°C stored solution after thawing. Is it ruined?A: Not necessarily. This is a common physical artifact of cryoconcentration, where the sodium salt precipitates out of the localized supersaturated pockets during freezing.
Solution: Gently warm the tube in a water bath (up to 37°C) and vortex thoroughly. Do not exceed 60°C[4]. Validate the solution by measuring its UV absorbance at 260 nm before use to ensure complete redissolution.
Troubleshooting Guide
Symptom
Mechanistic Cause
Corrective Action & Prevention
Loss of assay signal / Reduced biological activity
Phosphoester hydrolysis due to prolonged room temperature exposure or microbial contamination.
Discard the solution. Prevent by sterile-filtering (0.22 µm) all buffers and storing strictly at 4°C or -20°C.
Precipitate forms upon thawing from -20°C
Cryoconcentration and localized supersaturation during the freezing process.
Warm to 37°C and vortex. Prevent by snap-freezing aliquots in liquid nitrogen before transferring to -20°C to ensure uniform ice crystal formation.
Unexpected pH shift in stored solution
Absorption of atmospheric CO2 or hydrolytic deamination of the adenine ring.
Discard. Prevent by preparing solutions in highly purified, buffered water (e.g., 10 mM Tris-HCl, pH 7.4) rather than unbuffered Milli-Q water.
Standard Operating Procedure (SOP): Preparation and Self-Validating Storage
To ensure scientific integrity, every protocol must be a self-validating system. Follow this methodology to prepare, store, and verify AMP-Na solutions.
Phase 1: Preparation & Sterilization
Dissolution: Weigh the required mass of solid AMP-Na powder (stored at -20°C)[3]. Dissolve in a biologically compatible aqueous buffer (e.g., PBS or 10 mM Tris, pH 7.4). Causality: Using a buffered solution prevents pH drift during long-term storage, protecting the adenine ring from deamination.
Sterile Filtration: Pass the solution through a 0.22 µm Polyethersulfone (PES) syringe filter into a sterile tube. Causality: Autoclaving will thermally destroy the AMP. Filtration removes microbial contaminants that secrete degradative phosphatases.
Phase 2: Aliquoting & Storage
3. Division: Divide the stock solution into single-use aliquots (e.g., 100 µL to 1 mL).
4. Temperature Assignment:
Place aliquots intended for use within the next 6 months at 4°C [1].
Place aliquots intended for use between 6 to 12 months at -20°C [4].
Phase 3: Self-Validation (Post-Storage Verification)
5. Spectrophotometric Validation: Before using a stored aliquot in a critical experiment, dilute a 1 µL sample and measure the UV absorbance at 260 nm.
Validation Metric: Intact AMP has a specific molar extinction coefficient (). A significant drop in A260 or a shift in the A260/A280 ratio indicates degradation (loss of the adenine ring structure).
Phosphate Release Assay (Optional): For ultra-sensitive assays, use a Malachite Green phosphate assay on a small aliquot. The presence of free inorganic phosphate confirms that phosphoester hydrolysis has occurred during storage.
Workflow Visualization
The following diagram maps the logical workflow for preparing and storing AMP-Na to maximize long-term stability.
Caption: Workflow for AMP-Na solution preparation and temperature-dependent storage.
References
Analysis of the stability of stored adenosine 5'-monophosphate used for bronchoprovocation
Source: National Institutes of Health (NIH) / Elsevier Science Ltd. (2002)
URL:[Link]
The impact of pH on the stability and activity of Adenosine 5'-monophosphate sodium salt
A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support guide for Adenosine 5'-monophosphate (AMP) sodium salt. As a fundamental nucleotide, AMP is central to cellular ene...
Author: BenchChem Technical Support Team. Date: March 2026
A Guide for Researchers, Scientists, and Drug Development Professionals
Welcome to the technical support guide for Adenosine 5'-monophosphate (AMP) sodium salt. As a fundamental nucleotide, AMP is central to cellular energy metabolism and signaling pathways, primarily through the activation of AMP-activated protein kinase (AMPK).[1] However, its chemical stability and biological activity are profoundly influenced by the physicochemical environment, particularly pH. This guide is designed to provide you with field-proven insights and robust protocols to navigate the complexities of working with AMP, ensuring the integrity and reproducibility of your experimental results.
Here, we will address common challenges and questions in a direct, problem-solving format, explaining the causality behind our recommendations and grounding them in established scientific principles.
Troubleshooting Guide
This section addresses specific issues you might encounter during your experiments. Each point follows a "Problem-Cause-Solution" structure to help you quickly identify and resolve your issue.
Issue 1: Inconsistent or Low Activity in AMPK Assays
Problem: You are using a freshly prepared AMP sodium salt solution to activate AMPK in a cell-free or cell-based assay, but the observed enzymatic activity is lower than expected or varies between experiments.
Possible Cause & Explanation: The pH of your final assay buffer may be outside the optimal range for the enzyme. While AMP's chemical stability is a factor, the primary driver of activity in a biological assay is the enzyme's own pH-dependent functionality.[2] Most enzymes, including kinases, have a narrow optimal pH range where their conformational structure and active site chemistry are most effective.[3][4] Deviations from this optimum can drastically reduce activity long before the AMP molecule itself degrades. For example, changes in pH can alter the ionization state of critical amino acid residues in the enzyme's active site, affecting substrate binding and catalysis.[2]
Recommended Solution:
Verify Enzyme's Optimal pH: Consult the technical data sheet for your specific AMPK enzyme or relevant literature to identify its optimal pH range. Most cellular processes operate near physiological pH, so buffers maintaining a pH between 7.2 and 7.4 are a common starting point.[5][6]
Use a Robust Buffering System: Do not dissolve AMP sodium salt in pure water for assays, as this provides no buffering capacity. Use a well-characterized biological buffer such as HEPES or PBS that can maintain a stable pH throughout the experiment.[5][7]
pH Measurement: Always measure the pH of your final assay mixture after all components, including the AMP solution, have been added. Adjust as necessary with dilute HCl or NaOH.
Issue 2: Unexpected Degradation of AMP Stock Solutions
Problem: Your AMP stock solution, stored for a period, is now showing poor performance. You suspect the compound has degraded.
Possible Cause & Explanation: The degradation of AMP in aqueous solutions is highly dependent on both pH and temperature.[8] AMP is susceptible to hydrolysis under both strongly acidic and alkaline conditions.[9]
Acidic Hydrolysis (pH < 4): In acidic conditions, there is a risk of cleaving both the phosphate ester (P-O) bond and the N-glycosidic bond that links the adenine base to the ribose sugar.[9]
Alkaline Hydrolysis (pH > 8): In basic solutions, the primary degradation pathway is the cleavage of the phosphate ester (P-O) bond.[9]
Furthermore, storing AMP solutions at room temperature significantly accelerates this degradation. A study on AMP sodium salt solutions showed substantial decomposition in as little as 9-14 days at room temperature (20-25°C).[8]
Recommended Solution:
Controlled pH: Prepare stock solutions in a buffer that maintains a pH in the stable range, typically near neutral (pH 6.8-7.4), unless your specific application requires otherwise.[10]
Low-Temperature Storage: For long-term storage, aliquoted stock solutions should be kept at -20°C or -80°C.[11] For short-term use, refrigeration at 4°C is effective; solutions stored at this temperature have been shown to be stable for at least 25 weeks.[8]
Avoid Freeze-Thaw Cycles: Aliquot your stock solution into single-use volumes to prevent degradation that can be induced by repeated freezing and thawing.[11]
Issue 3: Precipitation or Cloudiness in the AMP Solution
Problem: When preparing your AMP solution or mixing it with other reagents, you observe cloudiness or precipitation.
Possible Cause & Explanation:
Solubility Limits: While AMP sodium salt is soluble in water, you may be exceeding its solubility limit, especially if preparing a highly concentrated stock solution.[1]
Buffer Incompatibility: If using a phosphate-based buffer (like PBS), it can precipitate in the presence of high concentrations of divalent cations (e.g., Ca²⁺, Mg²⁺) from other reagents in your experimental medium. This is a common issue in cell culture applications.
Low pH: The free acid form of AMP is less soluble than its sodium salt. If the pH of your solution drops significantly, the AMP may begin to precipitate out.
Recommended Solution:
Check Concentration: Ensure your target concentration is within the known solubility limits. A concentration of 10 mg/mL in PBS (pH 7.2) is readily achievable.[6]
Choose an Appropriate Buffer: If your experimental medium contains high levels of divalent cations, consider using a zwitterionic buffer like HEPES, which does not form precipitates with these ions.[7]
Maintain pH: Ensure the pH of your solution is maintained in a range where the AMP sodium salt remains fully ionized and soluble.
Frequently Asked Questions (FAQs)
Q1: What is the optimal pH for storing Adenosine 5'-monophosphate sodium salt solutions?
For maximum chemical stability, aqueous solutions of AMP sodium salt should be stored at a pH between 6.8 and 7.4.[10] Within this neutral range, the rates of both acid- and base-catalyzed hydrolysis are minimized.[9] Storing solutions under refrigeration (2-8°C) is critical for long-term stability.[1][8]
Q2: How does pH affect the biological activity of AMP?
The biological activity of AMP is typically mediated by enzymes, such as AMPK or AMP deaminase. The pH of the environment directly impacts the enzyme's three-dimensional structure and the charge of its amino acid residues.[2] Therefore, the "active pH" for AMP is dictated by the optimal pH of the enzyme it is interacting with. Every enzyme has a characteristic optimal pH at which it exhibits maximum activity.[3] Using AMP in a buffer with a pH that is too acidic or too alkaline for the target enzyme will result in low or no biological effect, as the enzyme may become denatured and inactive.[12]
Q3: Can I dissolve AMP sodium salt in deionized water to make my stock solution?
While AMP sodium salt is soluble in water, it is not recommended for creating stock solutions for precise biological assays.[1] Dissolving the salt in unbuffered water can result in a solution with a pH that is not strictly controlled. For consistency and to ensure stability, it is best practice to dissolve the powder in a suitable biological buffer (e.g., PBS or HEPES) at the desired final pH.
Q4: What is the primary degradation pathway for AMP at extreme pH?
The degradation of AMP is primarily through hydrolysis, but the specific bond that breaks depends on the pH. A kinetic study of AMP hydrolysis revealed two main competing pathways[9]:
In alkaline media (basic conditions): The mechanism involves the cleavage of the phosphoester (P-O) bond.
In acidic media: The reaction is more complex, with cleavage occurring at both the P-O bond and the N-glycosidic bond (the bond connecting the adenine base to the ribose sugar).
The following diagram illustrates these pH-dependent degradation routes.
Caption: pH-Dependent Degradation Pathways of AMP.
Quantitative Data Summary
The stability of AMP sodium salt solutions is critically dependent on both pH and storage temperature. The table below summarizes these relationships based on available data.
Parameter
Condition
Recommended Range
Stability & Remarks
Source(s)
pH
Storage
6.8 - 7.4
Minimizes rates of both acid and base-catalyzed hydrolysis.
Protocol 1: Preparation of a pH-Controlled AMP Sodium Salt Stock Solution (100 mM)
This protocol describes the preparation of a stable, sterile-filtered 100 mM AMP stock solution at pH 7.4.
Materials:
Adenosine 5'-monophosphate sodium salt (Formula Weight will vary, check your vial)
10X Phosphate-Buffered Saline (PBS), sterile
Nuclease-free water, sterile
Calibrated pH meter
Sterile 0.22 µm syringe filter
Sterile conical tubes and microcentrifuge tubes
Procedure:
Calculate Required Mass: Determine the mass of AMP sodium salt needed.
Example: For 10 mL of a 100 mM solution, using AMP sodium salt with FW = 369.19 g/mol :
Mass = 0.1 mol/L * 0.010 L * 369.19 g/mol = 0.369 g (or 369 mg)
Prepare Buffer: Prepare 1X PBS by diluting your 10X sterile stock with nuclease-free water.
Dissolution: Weigh the calculated mass of AMP sodium salt powder and add it to a sterile conical tube. Add approximately 8 mL of 1X PBS. Vortex thoroughly until the powder is completely dissolved. The solution should be clear.[1]
pH Adjustment: Place the tube in a sterile environment (e.g., a biological safety cabinet). Using a calibrated pH meter, measure the pH of the solution. It should be close to 7.4. If necessary, adjust dropwise with sterile 1N NaOH or 1N HCl to reach a final pH of 7.4.
Final Volume Adjustment: Add 1X PBS to reach the final desired volume (e.g., 10 mL). Mix well.
Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter and dispense the solution into a new sterile conical tube. This removes any potential microbial contamination without using heat, which could degrade the AMP.[1]
Aliquoting and Storage: Dispense the sterile stock solution into single-use, sterile microcentrifuge tubes. Label them clearly with the compound name, concentration, and date. Store immediately at -20°C for long-term use.
Protocol 2: Workflow for Solution Preparation and Stability Assessment
This diagram outlines a self-validating workflow to ensure the quality of your AMP solutions over time, incorporating preparation, storage, and quality control.
How to prevent the degradation of Adenosine 5'-monophosphate sodium salt during experiments
Welcome to the Technical Support Center for Adenosine 5'-monophosphate sodium salt (AMP-Na) . As a Senior Application Scientist, I have designed this portal to help researchers, biochemists, and drug development professi...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Adenosine 5'-monophosphate sodium salt (AMP-Na) . As a Senior Application Scientist, I have designed this portal to help researchers, biochemists, and drug development professionals troubleshoot stability issues, understand the physicochemical causality of nucleotide degradation, and implement self-validating protocols to ensure reproducible experimental outcomes.
Part 1: Core Mechanisms of AMP-Na Degradation
Before troubleshooting, it is critical to understand why AMP-Na degrades in experimental settings. AMP-Na is a nucleotide consisting of an adenine nucleobase, a ribose sugar, and a single phosphate group. Its degradation is primarily driven by three mechanisms:
Chemical Hydrolysis (pH-Dependent): The phosphate ester (P-O) bond and the N-glycosidic bond are highly susceptible to hydrolysis at extreme pH levels. In acidic media (pH < 4), protonation of the adenine ring and phosphate group leads to competitive cleavage of both the P-O and N-glycosidic bonds. In alkaline media (pH > 10), hydroxide ions act as nucleophiles, driving second-order base-catalyzed P-O bond cleavage[1].
Enzymatic Dephosphorylation: In biological matrices (e.g., cell lysates, serum), ubiquitous 5'-nucleotidases and phosphatases rapidly hydrolyze the 5'-phosphate, converting AMP to adenosine[2][3]. This alters the cellular AMP:ATP ratio, completely invalidating energy-sensing assays (such as AMPK activation).
Thermal Degradation: Kinetic energy accelerates hydrolysis. While stable at 4°C, dilute aqueous solutions of AMP-Na exposed to room temperature (20–25°C) exhibit >10% concentration loss by day 9, and >75% loss by day 14[4][5].
Fig 1: Primary degradation pathways of AMP-Na and their resulting experimental consequences.
Part 2: Troubleshooting Guide & FAQs
Q1: My AMP-Na stock solution lost its efficacy in a cellular assay after sitting on the bench for a week. What went wrong?Causality: You are observing thermal degradation. At room temperature (20-25°C), the kinetic energy in the aqueous solution provides the activation energy required to slowly hydrolyze the phosphate ester bond. Studies show that dilute AMP solutions (e.g., 0.03 mg/mL) lose over 10% of their concentration within 9 days at room temperature[4].
Solution: Always store working solutions at 4°C (stable for up to 25 weeks) or freeze stock aliquots at -20°C[4][6].
Q2: I am using AMP-Na to activate AMP-activated protein kinase (AMPK) in a cell lysate, but I see no downstream phosphorylation of Acetyl-CoA Carboxylase (ACC). Why?Causality: Cell lysates contain high concentrations of endogenous phosphatases (like Protein Phosphatase 2A and 5'-nucleotidases)[2][3]. If you did not adequately inhibit these enzymes, they rapidly dephosphorylated your AMP-Na into adenosine. Adenosine cannot bind to the CBS domains of the AMPK
-subunit, failing to allosterically activate the kinase.
Solution: You must supplement your lysis buffer with broad-spectrum phosphatase inhibitors (e.g., Sodium Orthovanadate, Sodium Fluoride, or -glycerophosphate) prior to introducing AMP-Na.
Q3: Can I dissolve AMP-Na in unbuffered water for long-term storage?Causality: It is highly discouraged. Unbuffered ultra-pure water often absorbs atmospheric
, dropping the pH to ~5.5. Over months of storage, this mildly acidic environment promotes N-glycosidic bond cleavage[1].
Solution: Reconstitute AMP-Na in a slightly alkaline or neutral physiological buffer (pH 7.0–7.4), such as 10 mM Tris-HCl or PBS, to maximize the stability of the phosphate ester bond.
Part 3: Quantitative Stability Data
To ensure experimental reproducibility, adhere to the following empirically validated stability parameters for AMP-Na solutions[1][4][6]:
Storage Condition
Concentration
pH Range
Stability / Shelf Life
Primary Degradation Mechanism
Room Temp (20-25°C)
Low (0.03 mg/mL)
7.0 - 7.4
< 9 Days (>10% loss)
Thermal degradation / Hydrolysis
Room Temp (20-25°C)
High (400 mg/mL)
7.0 - 7.4
~ 10 Days
Thermal degradation / Hydrolysis
Refrigerated (4°C)
Any
7.0 - 7.4
25 Weeks
Minimal
Frozen (-20°C to -80°C)
Any
7.0 - 7.4
1 to 2 Years
Negligible
Extreme Acidic
Any
< 4.0
Minutes to Hours
N-glycosidic & P-O bond cleavage
Part 4: Standard Operating Protocol (SOP) for AMP-Na Handling
To establish a self-validating system where degradation is systematically prevented, follow this methodology for the preparation and application of AMP-Na.
Phase 1: Reconstitution and Aliquoting
Buffer Selection: Prepare a sterile, nuclease/phosphatase-free buffer at pH 7.4 (e.g., 10 mM Tris-HCl). Scientific Rationale: Neutral pH prevents both acid-catalyzed N-glycosidic cleavage and base-catalyzed P-O cleavage.
Dissolution: Dissolve the AMP-Na powder to create a concentrated stock solution (e.g., 100 mM). If the salt resists dissolution, apply gentle warming (up to 37°C) and brief sonication[6].
Aliquoting: Divide the stock into 50
L to 100 L single-use aliquots. Scientific Rationale: Repeated freeze-thaw cycles introduce micro-temperature fluctuations that cumulatively degrade the nucleotide.
Storage: Immediately transfer aliquots to a -20°C or -80°C freezer for long-term storage (up to 2 years)[6].
Phase 2: Application in Biological Assays (e.g., Kinase Assays)
Inhibitor Cocktail Preparation: Before thawing the AMP-Na, prepare your biological matrix (cell lysate or assay buffer) by adding a phosphatase inhibitor cocktail (1 mM Sodium Orthovanadate, 10 mM Sodium Fluoride).
Thawing: Thaw a single AMP-Na aliquot on ice. Never thaw at room temperature.
Integration: Add the AMP-Na to the biological matrix immediately before initiating the assay.
Validation Control: Always run a parallel control lane spiked with an inert AMP analog (e.g., AMP-PNP or a non-hydrolyzable derivative) to verify if any observed loss of signal is due to residual phosphatase activity vs. actual biological down-regulation.
References
Analysis of the stability of stored adenosine 5'-monophosphate used for bronchoprovocation.NIH / Pulmonary Pharmacology & Therapeutics.
Kinetics and Mechanistic Study of Hydrolysis of Adenosine Monophosphate Disodium Salt (AMPNa2) in Acidic and Alkaline Media.ResearchGate.
Inhibition of AMP Kinase by the Protein Phosphatase 2A Heterotrimer, PP2APpp2r2d.NIH / Journal of Biological Chemistry.
Identifying and mitigating the cytotoxic effects of Adenosine 5'-monophosphate sodium salt
Technical Support Center: AMP Sodium Salt Troubleshooting Guide Welcome to the Advanced Reagents Support Hub. You are likely here because your cell culture viability has dropped unexpectedly after treating with Adenosine...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: AMP Sodium Salt Troubleshooting Guide
Welcome to the Advanced Reagents Support Hub.
You are likely here because your cell culture viability has dropped unexpectedly after treating with Adenosine 5'-monophosphate (AMP) sodium salt, or you are designing a metabolic study and need to preemptively rule out artifacts.[1]
This guide is not a generic datasheet. It is a causality-driven troubleshooting manual designed to help you distinguish between chemical artifacts (pH, osmolarity) and biological mechanisms (purinergic signaling, AMPK activation) that lead to cytotoxicity.[1]
Part 1: Triage & Preparation (The "Pre-Experiment" Phase)[1]
Q: I dissolved AMP Sodium Salt in water, but my culture media turned purple/pink immediately upon addition. Is this normal?A: This is a pH excursion, not a biological effect.[1]
The Cause: AMP sodium salt (mono- or disodium) forms an alkaline solution (pH ~8.0–10.0 in 1% solution) due to the sodium counter-ions.[1] Adding this unbuffered to media containing Phenol Red will shift the indicator to basic (purple/pink), potentially causing alkaline shock to cells.[1]
The Fix:
Prepare a concentrated stock (e.g., 100 mM) in ddH₂O.[1]
Mandatory Step: Adjust the pH of the stock solution to 7.2–7.4 using dilute HCl before filter sterilization.
Validation: Pipette 10 µL of stock into 1 mL of media in a clear tube. If the color shifts, your stock is not properly buffered.[1]
Q: Can I autoclave my AMP stock solution?A:No.The Cause: The phosphoester bond in AMP is susceptible to thermal hydrolysis, breaking down into Adenosine and inorganic phosphate. This creates a "soup" of bioactive contaminants (Adenosine) that will skew your signaling data.[1]
The Fix:
Dissolve in nuclease-free water.
Sterilize via 0.22 µm filtration (PES or PVDF membranes).[1]
Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.
Q: My cells look shriveled within 1 hour of treatment. Is this apoptosis?A: Unlikely. This is likely hyperosmotic stress .
The Cause: High concentrations of AMP-Na (e.g., >5–10 mM) significantly increase the osmolarity of the culture medium.[1] Sodium salts add 2–3 osmotically active particles per molecule.
The Fix:
Calculate the osmolarity contribution: 10 mM AMP-Disodium ≈ 30 mOsm/kg increase.
Control: Use a vehicle control containing an equivalent concentration of NaCl to rule out osmotic effects.
Part 2: Diagnosing Cytotoxicity (The "Biological" Phase)[1]
If pH and osmolarity are controlled, and toxicity persists, you are likely triggering specific signaling pathways.[1] AMP is not inert; it is a potent biological precursor.
Visualizing the Threat: The AMP Cytotoxicity Pathway
The following diagram illustrates how extracellular AMP is metabolized into Adenosine, triggering receptor-mediated cell death or intracellular energy stress.[1]
Figure 1: Mechanistic pathways of AMP-induced cytotoxicity.[1][2] Extracellular AMP is rapidly converted to Adenosine by CD73, which activates P1 receptors or enters the cell to disrupt energy homeostasis.[1]
Part 3: Mitigation Strategies (The "Intervention" Phase)
Use these protocols to isolate the mechanism of toxicity.
Scenario A: The "Adenosine Leak" Hypothesis
Theory: Your AMP is being converted to Adenosine by surface enzymes (CD73), and the Adenosine is killing the cells (common in immune cells and tumors).[1]
Protocol 1: CD73 Blockade Validation
Pre-treatment: Incubate cells with 10–50 µM APCP (Adenosine 5′-(α,β-methylene)diphosphate), a specific CD73 inhibitor, for 30 minutes.[1]
Treatment: Add AMP Sodium Salt at your experimental concentration.
Readout: Measure viability (LDH or ATP assay) at 24 hours.
Interpretation: If APCP rescues viability, toxicity is driven by the conversion of AMP to Adenosine, not AMP itself.
Protocol 2: Receptor Antagonism
Pre-treatment: Incubate cells with ZM-241385 (A2A antagonist) or CGS-15943 (Pan-adenosine antagonist) for 15 minutes.[1]
Treatment: Add AMP Sodium Salt.
Interpretation: If antagonists prevent cell death, the toxicity is receptor-mediated (likely cAMP-PKA pathway dependent).[1]
Scenario B: The "Metabolic Stress" Hypothesis
Theory: Intracellular AMP accumulation is hyper-activating AMPK, leading to "metabolic catastrophe" or excessive autophagy.[1]
Protocol 3: Intracellular Rescue
Control: Treat cells with AICAR (a cell-permeable AMP mimetic) as a positive control for AMPK-mediated toxicity.[1]
Inhibitor: Co-treat with Compound C (Dorsomorphin) (Note: Use with caution due to off-target effects, typically 1–5 µM) to see if blocking AMPK mitigates the phenotype.[1]
Transporter Block: Use Dipyridamole (10 µM) to block ENT1/2 transporters. If this rescues cells, it proves that extracellular Adenosine/AMP uptake is required for toxicity.[1]
Summary of Quantitative Thresholds
Parameter
Safe Limit (Approx.)
Toxic Threshold
Mechanism of Toxicity
Concentration
< 500 µM
> 2 mM
Osmotic stress; ATP pool imbalance
pH (Stock)
7.2 – 7.4
> 8.0 or < 6.0
Membrane shock; Acid/Base hydrolysis
Exposure Time
< 4 Hours
> 24 Hours
Receptor desensitization; Apoptosis induction
Sodium Content
< 150 mM (Total Media)
> 170 mM
Hypernatremia (cell shrinkage)
References
Himedia Laboratories. (2015).[3][4] Adenosine 5'-monophosphate sodium salt Technical Data. Retrieved from [Link]
Li, S., et al. (2013).[1] Intracellular ATP Concentration Contributes to the Cytotoxic and Cytoprotective Effects of Adenosine. PLoS ONE, 8(10), e76731.[1] Retrieved from [Link]
Antonioli, L., et al. (2013).[1] CD73-mediated adenosine production by CD4+ T cells promotes T cell suppression.[1] Journal of Immunology. Retrieved from [Link]
Best practices for handling and storing hygroscopic Adenosine 5'-monophosphate sodium salt powder
Welcome to the Technical Support Center for Adenosine 5'-Monophosphate Sodium Salt (AMP-Na). As a Senior Application Scientist, I have seen countless experiments—from kinase assays to complex drug formulation studies—fai...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Adenosine 5'-Monophosphate Sodium Salt (AMP-Na). As a Senior Application Scientist, I have seen countless experiments—from kinase assays to complex drug formulation studies—fail not because of flawed hypotheses, but due to compromised reagents.
AMP-Na is notoriously hygroscopic. Its highly polar phosphate groups and sodium counter-ions create a massive thermodynamic drive to coordinate with atmospheric water molecules. When handled improperly, this moisture uptake not only causes physical caking but also accelerates chemical degradation (hydrolysis) of the molecule.
This guide is designed to provide researchers and drug development professionals with field-proven, self-validating protocols to ensure the absolute integrity of your AMP-Na inventory.
Core Mechanistic Pathways: Why AMP-Na Fails
To troubleshoot AMP-Na, you must first understand how it degrades. In the presence of moisture and ambient heat, the molecule is highly susceptible to hydrolysis. The degradation pathway is strictly pH-dependent:
Alkaline/Neutral Conditions: Catalyze the cleavage of the P-O ester bond, yielding adenosine and inorganic phosphate[1].
Acidic Conditions: Trigger a competition between P-O cleavage and N-glycosidic bond cleavage (depurination), which yields adenine and ribose-5-phosphate[1].
Mechanistic pathways of AMP-Na hydrolysis in aqueous environments.
Troubleshooting Guide: Common Issues & Solutions
Q: My AMP-Na powder has formed a hard, sticky cake inside the bottle. Can I still use it?A: The caking is a direct result of moisture absorption, where water molecules form a hydration shell that physically bridges the particles[2]. Do not attempt to chisel or aggressively grind the caked powder in ambient air; this increases the surface area and exponentially accelerates further moisture uptake. Instead, transfer the open vial to a vacuum desiccator containing fresh Drierite (calcium sulfate) for 48 hours. If the powder remains sticky after desiccation, it has likely undergone partial hydrolysis and must be discarded for sensitive enzymatic assays.
Q: My stock solution has been sitting on the benchtop for a week. Is it still biologically active?A: It is highly likely that your solution has degraded. Degradation is heavily dependent on temperature and concentration. Research demonstrates that dilute AMP solutions (0.03 mg/mL) kept at room temperature degrade by >10% in just 9 days, and >75% by day 14[3]. Always store working solutions at 4°C, where they remain stable for up to 25 weeks[3].
Q: The mass on my analytical balance drifts continuously upward while weighing the powder. What is happening?A: The continuous mass increase is a real-time observation of the highly hygroscopic powder absorbing atmospheric moisture[2]. You are weighing water, not just AMP-Na, which will severely skew your molarity calculations. You must implement strict environmental controls (see Protocol 1 below).
Self-Validating Experimental Protocols
A robust laboratory protocol must be a self-validating system. Do not assume your environment is dry enough—prove it.
Protocol 1: Aliquoting and Storage of Dry Powder
Objective: Divide bulk AMP-Na into single-use aliquots without compromising its anhydrous state.
Thermal Equilibration: Remove the sealed bulk AMP-Na bottle from the -20°C freezer. Do not open it. Place it in a desiccator at room temperature for 1 to 2 hours.
Causality: Opening a cold bottle in a warm, humid lab causes immediate condensation on the inner walls, irreversibly hydrating the entire batch.
Environmental Control: Transfer the equilibrated bottle to a humidity-controlled zone (e.g., a glove box purged with dry nitrogen or a room dehumidified to <30% RH)[2].
Rapid Aliquoting: Using anti-static spatulas, rapidly distribute the powder into pre-weighed, anhydrous amber microcentrifuge tubes.
The Self-Validation Step (Moisture Uptake Blank): To prove your environment is sufficiently dry, place exactly 10.0 mg of AMP-Na in an open weigh boat next to your workspace. Leave it exposed for the exact duration of your aliquoting process. Re-weigh the boat. If the mass has increased by >1% (i.e., >10.1 mg), your environmental controls have failed, and the aliquots must be flagged for potential moisture contamination.
Storage: Purge the aliquots with argon gas, seal tightly, and store at -20°C in a secondary container with indicating desiccant.
Workflow for handling hygroscopic AMP-Na powder to prevent moisture-induced degradation.
Protocol 2: Preparation of Validated Stock Solutions
Objective: Create a stable aqueous stock of AMP-Na that resists hydrolysis.
Reconstitution: Dissolve a single-use dry aliquot in a buffered aqueous solvent (pH 7.0 - 7.5) to a high concentration (e.g., 100 mg/mL to 400 mg/mL).
Causality: High-concentration solutions exhibit significantly greater stability than dilute solutions due to reduced water activity and self-buffering capacity[3].
Validation (Spectrophotometric QC): Before using the stock in critical assays, measure the OD260/OD280 ratio using a spectrophotometer. Pure AMP typically has a ratio of ~2.1. A significant drop indicates depurination (N-glycosidic cleavage)[1].
Storage: Store the tightly sealed solution at 4°C. Properly refrigerated stocks remain stable for at least 25 weeks[3].
Quantitative Data: AMP-Na Stability Profile
The following table summarizes the stability of AMP-Na across various environmental conditions to guide your storage strategy.
Q: Can I freeze-thaw AMP-Na solutions to extend their shelf life?A: While freezing (-20°C) halts chemical hydrolysis, repeated freeze-thaw cycles can cause localized pH shifts and concentration gradients as ice crystals form, potentially accelerating degradation upon thawing. Given that refrigerated (4°C) solutions are highly stable for up to 25 weeks[3], freezing is generally unnecessary and introduces avoidable physical stress to the molecule.
Q: What is the best way to handle the powder if my lab doesn't have a humidity-controlled glove box?A: If a glove box is unavailable, you must create a micro-environment. Work inside a large, deep plastic bin containing a thick layer of active Drierite at the bottom. Perform the "Moisture Uptake Blank" (Protocol 1, Step 4) to validate that this makeshift dry-zone is effectively preventing moisture absorption during your handling time.
Q: Is it better to buy AMP free acid or AMP sodium salt?A: The sodium salt (AMP-Na) is vastly preferred for biological assays because it is highly soluble in water[4]. The free acid form is poorly soluble and requires the addition of harsh bases to force it into solution, which can inadvertently trigger base-catalyzed hydrolysis[1] before your experiment even begins.
References
Martinez-Garcia et al. (2002). Analysis of the stability of stored adenosine 5'-monophosphate used for bronchoprovocation. NIH.[Link]
Kaur, B. Kinetics and Mechanistic Study of Hydrolysis of Adenosine Monophosphate Disodium Salt (AMPNa2) in Acidic and Alkaline Media. UTAR Institutional Repository / ResearchGate. [Link]
Best Practices for Powder Storage and Handling. CoatingAI.[Link]
How to control for the effects of sodium ions when using Adenosine 5'-monophosphate xsodium salt
The "Hidden Variable" Problem Executive Summary: When using Adenosine 5'-monophosphate disodium salt (AMP-Na₂) , researchers often inadvertently introduce a confounding variable: sodium ions ( ).[1] A 10 mM treatment of...
Author: BenchChem Technical Support Team. Date: March 2026
The "Hidden Variable" Problem
Executive Summary:
When using Adenosine 5'-monophosphate disodium salt (AMP-Na₂) , researchers often inadvertently introduce a confounding variable: sodium ions (
).[1] A 10 mM treatment of AMP-Na₂ introduces approximately 20 mM of .
Sodium is not biologically inert.[1] It is a potent modulator of:
Adenylate Cyclase Activity:
can biphasically stimulate or inhibit adenylate cyclase, directly altering cAMP levels independent of AMP signaling [1, 2].[1]
GPCR Conformation: Sodium acts as an allosteric modulator for Class A GPCRs (e.g., Dopamine, Opioid receptors), stabilizing inactive states and altering ligand affinity [3, 4].[1]
Membrane Potential: Altering extracellular
affects the electrochemical gradient, influencing transporters and ion channels.[1][2]
This guide provides the protocols to isolate the effect of AMP from the effect of sodium.
Decision Matrix: Which Control Strategy Do You Need?
Before selecting a protocol, determine the sensitivity of your biological system to sodium.
Figure 1: Decision tree for selecting the appropriate sodium control methodology.
Strategy A: Molar Balancing (The "Vehicle Control" Method)
Best for: Acute treatments where total osmolarity changes are manageable.[1]
Concept: You match the sodium content in your "Untreated/Vehicle" group to the "AMP-Treated" group using NaCl.
Step-by-Step Protocol
1. Calculate the Sodium Load
Commercial AMP sodium salts are typically disodium (
2. The pH Trap (Critical)
AMP-Na₂ acts as a buffer.[1] NaCl does not.[1]
Issue: Adding 10 mM AMP-Na₂ will alter the pH of your media differently than adding 20 mM NaCl.
Solution: You must pH-adjust both stock solutions (AMP stock and NaCl control stock) to the exact pH of your experimental media (e.g., pH 7.4) before addition.
3. Execution
Prepare 100x Stock AMP-Na₂ (e.g., 1 M).[1] Adjust pH to 7.4 using HCl or NaOH.[1]
Prepare 100x Stock NaCl (e.g., 2 M, representing the 2x Na+).[1] Adjust pH to 7.4.
Experimental Group: Add 10 µL AMP stock per 1 mL media.
Control Group: Add 10 µL NaCl stock per 1 mL media.
Strategy B: Cation Exchange (The "Clean Slate" Method)
Best for: Ion-channel studies, sodium-free buffers, or highly sensitive enzymatic assays.[1]
Concept: Replace
ions with (creating AMP free acid) or /Tris (by neutralizing).[1]
Q: Can I just buy AMP Free Acid instead?A: Yes, this is the most efficient solution. AMP Free Acid (CAS: 61-19-8) is commercially available.[1] However, it is insoluble in water until the pH is raised. You must titrate it with NaOH (re-introducing sodium) or KOH/Tris (sodium-free) to dissolve it.[1]
Q: Does the sodium content vary between batches?A: Yes. Commercial "Sodium Salts" are often hydrates.[1] One batch might be
and another .[1] Always verify the Certificate of Analysis (CoA) for the specific lot number.
Q: How do I validate that I successfully removed the sodium?A:
Conductivity: Compare the conductivity of your exchanged AMP-Tris solution against a standard Tris buffer. High conductivity indicates residual salt.[1]
Flame Photometry: The gold standard for detecting trace sodium.
pH Titration Curve: Titrate a small aliquot. AMP Free Acid has distinct pKa values. If the curve matches the Free Acid profile rather than the buffered Salt profile, the exchange was successful.
References
Stimulatory and inhibitory effects of sodium salts on adenylate cyclase of rat liver.
Source: PubMed (NIH)
Summary:[1] Demonstrates biphasic modulation of adenylate cyclase by Na+, confounding cAMP readouts.[1]
URL:[Link]
Salts promote activation of fat cell adenylate cyclase by GTP: special role for sodium ion.
Source:[4] PNAS
Summary: Establishes Na+ as a specific cofactor for GTP-mediated cyclase activation.[1]
URL:[Link][1]
Mechanistic Insights into the Allosteric Modulation of Opioid Receptors by Sodium Ions.
Source: ACS Publications
Summary:[1][5] Details how Na+ stabilizes inactive GPCR states, altering ligand binding affinity.
URL:[Link][1]
Examining the Effects of Sodium Ions on the Binding of Antagonists to Dopamine D2 and D3 Receptors.
Source: PLOS One
Summary: Highlights the necessity of controlling for ionic strength and specific cation effects in receptor binding assays.
URL:[Link][1]
Validating the Activation of AMPK by Adenosine 5'-Monophosphate (AMP) Sodium Salt: A Comparative Guide and Western Blotting Protocol
Introduction: The Need for Direct AMPK Activation AMP-activated protein kinase (AMPK) is the master regulator of cellular energy homeostasis. In response to metabolic stress, AMPK shifts the cell from an anabolic to a ca...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Need for Direct AMPK Activation
AMP-activated protein kinase (AMPK) is the master regulator of cellular energy homeostasis. In response to metabolic stress, AMPK shifts the cell from an anabolic to a catabolic state, making it a prime target for therapeutic intervention in metabolic syndromes, oncology, and aging research.
While numerous pharmacological agents can activate AMPK, they often do so indirectly or carry significant off-target effects[1]. For researchers requiring precise, mechanistic validation of AMPK pathways, Adenosine 5'-monophosphate (AMP) sodium salt remains the gold standard endogenous ligand. This guide objectively compares AMP sodium salt against common alternatives (AICAR, Metformin, A-769662) and provides a self-validating Western blotting protocol to confirm true in vivo kinase activity.
Mechanistic Grounding: The Causality of AMP-Induced Activation
AMPK is a heterotrimeric complex consisting of a catalytic
-subunit and regulatory - and -subunits. The activation of AMPK by AMP sodium salt is not a simple on/off switch; it is a highly coordinated, three-pronged allosteric mechanism[2]:
Allosteric Activation: AMP binds directly to the cystathionine
-synthase (CBS) domains on the -subunit, causing a conformational change that increases intrinsic kinase activity.
Promotion of Phosphorylation: This conformational shift exposes Threonine-172 (Thr172) on the activation loop of the
-subunit, making it a superior substrate for upstream kinases like LKB1 and CaMKK.
Protection from Dephosphorylation: Crucially, AMP binding physically shields p-AMPK (Thr172) from dephosphorylation by protein phosphatases (e.g., PP2C), sustaining the activation signal[2].
Diagram 1: Mechanistic pathways of AMPK activation comparing AMP sodium salt with alternative pharmacological agents.
Comparative Analysis of AMPK Activators
When designing an experiment, selecting the correct activator is critical. Indirect activators can introduce confounding metabolic variables, while synthetic direct activators may have isoform-specific limitations or unexpected off-target effects[1],[3].
Table 1: Performance and Specificity Comparison of AMPK Activators
Activator
Mechanism of Action
Target Site
Specificity & Off-Target Effects
Experimental Utility
AMP Sodium Salt
Direct allosteric activation & phosphatase protection[2].
-subunit (CBS domains)
High. Endogenous ligand. No synthetic off-target effects.
Gold standard for cell-free assays and direct mechanistic validation.
AICAR
Prodrug; converted intracellularly to ZMP (AMP mimetic)[3].
-subunit (CBS domains)
Moderate. ZMP accumulation can affect other AMP-dependent enzymes (e.g., FBPase)[4].
Widely used for intact cell studies, but requires careful control for ZMP side effects.
Metformin
Indirect; inhibits Mitochondrial Complex I, depleting ATP[1].
N/A (Indirect)
Low. Causes massive metabolic shifts, altering glycolysis and ROS production[1].
Useful for physiological diabetes modeling, poor for isolated kinase kinetics.
Moderate. Highly specific to -containing complexes. Inhibits Na+/K+-ATPase independently of AMPK[3].
Excellent for bypassing AMP-sensing, but ineffective in tissues dominated by isoforms[5].
Experimental Design: The Self-Validating Western Blot System
To rigorously validate AMPK activation, detecting the phosphorylation of AMPK at Thr172 is necessary but insufficient . Thr172 phosphorylation only proves that upstream kinases (LKB1/CaMKK
) have modified the enzyme.
To create a self-validating system , you must simultaneously measure the phosphorylation of a direct downstream target to prove functional in vivo kinase activity[6]. Acetyl-CoA Carboxylase (ACC) is the universally accepted standard. When active, AMPK phosphorylates ACC at Serine 79 (Ser79), inhibiting lipid synthesis[7],[6]. A successful validation must show a concurrent, dose-dependent increase in both p-AMPK (Thr172) and p-ACC (Ser79) [7].
Step-by-Step Methodology: Western Blotting Protocol
Diagram 2: Optimized Western Blot workflow for detecting phospho-proteins in the AMPK signaling cascade.
Phase 1: Sample Preparation (Critical Step)
Causality Check: Phosphorylation is a highly transient state. Endogenous phosphatases will rapidly erase the p-AMPK and p-ACC signals the moment cells are lysed.
Wash cultured cells twice with ice-cold PBS to halt metabolism.
Add ice-cold RIPA lysis buffer supplemented with a robust Protease and Phosphatase Inhibitor Cocktail (e.g., containing sodium orthovanadate, sodium fluoride, and EDTA)[6].
Scrape cells, transfer to microcentrifuge tubes, and incubate on ice for 30 minutes.
Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.
Quantify protein concentration using a BCA assay and normalize all samples to ensure equal loading[6].
Phase 2: SDS-PAGE and Transfer
Denature samples by boiling in Laemmli buffer at 95°C for 5 minutes.
Load 20–30 µg of protein per well into an 8% or 10% SDS-PAGE gel (ACC is a large protein ~265 kDa, requiring lower percentage gels for optimal resolution).
Run gel at 100V until the dye front reaches the bottom.
Transfer proteins to a PVDF membrane (pre-activated in methanol) at 100V for 90 minutes on ice[6].
Phase 3: Blocking and Antibody Incubation
Causality Check: Do not use non-fat dry milk for blocking when probing for phospho-proteins. Milk contains casein (a phosphoprotein) which will cross-react with phospho-specific antibodies, causing high background.
Block the membrane with 5% Bovine Serum Albumin (BSA) in TBST for 1 hour at room temperature.
Incubate with primary antibodies diluted in 5% BSA/TBST overnight at 4°C[7],[6]:
Anti-p-AMPK
(Thr172) (e.g., 1:1000)
Anti-p-ACC (Ser79) (e.g., 1:1000)
Anti-Total AMPK
(e.g., 1:1000)
Anti-
-actin (Loading control, e.g., 1:3000)
Wash the membrane 3 × 10 minutes in TBST.
Incubate with HRP-conjugated secondary antibodies (1:2000) in 5% BSA/TBST for 1 hour at room temperature[7],[6].
Wash 3 × 10 minutes in TBST.
Phase 4: Detection and Analysis
Apply Enhanced Chemiluminescence (ECL) substrate for 1–2 minutes[6].
Capture images using a digital chemiluminescence imaging system.
Perform densitometry analysis (e.g., using ImageJ). Calculate the ratio of p-AMPK to Total AMPK, and p-ACC to
Validating the Mechanism: A successful experiment will show a baseline level of p-AMPK in untreated cells, with a significant, dose-dependent band intensity increase in the AMP sodium salt-treated lanes.
The "Total" Control: Total AMPK levels must remain constant across all lanes. If Total AMPK fluctuates, the changes in p-AMPK cannot be reliably attributed to kinase activation; it may simply be a change in protein expression.
Troubleshooting Disconnects: If p-AMPK (Thr172) is elevated but p-ACC (Ser79) is not, this indicates a failure in downstream signaling. This can occur if the AMPK complex is physically sequestered away from its substrates, or if the specific cellular model has mutated ACC recognition sites.
References
State of the Art Regulation by AMPK-Targeting Molecules
Source: MDPI / International Journal of Molecular Sciences
URL:[Link]
The Metformin Mechanism on Gluconeogenesis and AMPK Activation: The Metabolite Perspective
Source: MDPI / International Journal of Molecular Sciences
URL:[Link]
MECHANISM OF ACTION OF A-769662, A VALUABLE TOOL FOR ACTIVATION OF AMP-ACTIVATED PROTEIN KINASE
Source: Journal of Biological Chemistry / PMC
URL:[Link]
AMP-activated protein kinase activator A-769662 is an inhibitor of the Na+-K+-ATPase
Source: American Journal of Physiology-Cell Physiology
URL:[Link]
Redox Regulation of the AMP-Activated Protein Kinase
Source: PLOS One
URL:[Link]
A Comparative Study of Adenosine 5'-Monophosphate (AMP) Sodium Salt and AICAR as AMPK Activators
Executive Summary: The "In Vitro vs. In Vivo" Divide For researchers investigating cellular energy homeostasis, the choice between Adenosine 5'-monophosphate (AMP) sodium salt and AICAR (5-Aminoimidazole-4-carboxamide ri...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The "In Vitro vs. In Vivo" Divide
For researchers investigating cellular energy homeostasis, the choice between Adenosine 5'-monophosphate (AMP) sodium salt and AICAR (5-Aminoimidazole-4-carboxamide ribonucleoside) is not a matter of preference, but of experimental context.
AMP Sodium Salt is the physiological ligand. It is the gold standard for cell-free (in vitro) kinase assays where direct allosteric activation is measured. It is not suitable for cell culture due to poor membrane permeability and rapid extracellular hydrolysis.
AICAR is a cell-permeable pro-drug.[1] It is the standard for cell-based (in vivo) studies. It requires intracellular metabolic conversion to ZMP (AICA-ribotide) to mimic AMP.[2][3]
The Bottom Line: If you are working with purified enzymes or lysates, use AMP Sodium Salt . If you are treating intact cells or animals, use AICAR .
Mechanistic Comparison: The ZMP Connection
To understand the utility of these compounds, one must understand how they interact with the AMPK heterotrimer (
, , subunits).
AMP Sodium Salt (The Natural Ligand)
AMP activates AMPK via three distinct mechanisms upon binding to the Cystathionine Beta-Synthase (CBS) domains on the
-subunit:
Allosteric Activation: Induces a conformational change that increases kinase activity >10-fold.
Promotes Phosphorylation: Makes the activation loop (Thr172) on the
-subunit more accessible to upstream kinases (LKB1).
Inhibits Dephosphorylation: Protects Thr172 from phosphatases (PP2C).
AICAR (The Mimetic)
AICAR itself is inactive. It enters the cell via adenosine transporters (ENT1/2) and is phosphorylated by Adenosine Kinase to form ZMP (AICA-ribotide).[2][4] ZMP is an AMP analog that binds to the same CBS domains on the
-subunit, mimicking the effects of AMP, though with significantly lower affinity.
Visualization: Activation Pathways
Figure 1: Mechanism of Action. AICAR requires intracellular conversion to ZMP to activate AMPK, whereas AMP Sodium Salt acts directly.
Technical Specifications & Performance Metrics
The following table summarizes the critical differences required for experimental design.
Feature
AMP Sodium Salt
AICAR
CAS Number
4578-31-8
2627-69-2
Primary Application
Cell-free Kinase Assays (In Vitro)
Cell Culture / Animal Models (In Vivo)
Cell Permeability
Low / Negligible (Hydrolyzed to adenosine)
High (Transported via nucleoside transporters)
Active Species
AMP (Adenosine Monophosphate)
ZMP (AICAR Monophosphate)
Potency (EC50)
High (0.5 - 2 µM in cell-free assays)
Low (ZMP is ~50x less potent than AMP; requires mM accumulation)
Specificity
High (Natural ligand)
Moderate (ZMP affects other AMP-sensitive enzymes like FBPase)
Solubility
Water (50 mg/mL)
Water (50 mg/mL), DMSO
The Specificity Warning (AICAR)
While AICAR is the standard for cell culture, researchers must control for off-target effects . ZMP mimics AMP on other enzymes, notably:
Inhibition of Fructose-1,6-bisphosphatase (FBPase): Affects gluconeogenesis.[5]
Activation of Glycogen Phosphorylase: Affects glycogenolysis.
Interference with de novo purine synthesis: ZMP is an intermediate in this pathway.
Objective: Measure intrinsic AMPK activity using the SAMS peptide substrate.
Why AMP? In a purified system, you must supply the direct ligand. AICAR will not work here as there is no Adenosine Kinase to convert it to ZMP.
Secondary Marker (Validation): Phospho-Acetyl-CoA Carboxylase (Ser79). This confirms that the activated AMPK is functionally active within the cell.
Decision Matrix & Troubleshooting
Use this workflow to select the correct reagent and troubleshoot common issues.
Figure 2: Reagent Selection and Troubleshooting Guide.
Expert Tips for Troubleshooting
The ATP Competition Effect (In Vitro): If your AMP dose-response curve is flat, your ATP concentration might be too high (e.g., >200 µM). AMP competes with ATP at the
-subunit. Lower ATP to physiological detection levels or increase AMP.
The "Adenosine Block" (In Vivo): High concentrations of extracellular adenosine can compete with AICAR for the ENT transporters, reducing efficacy. Ensure media is fresh and not conditioned (which may contain accumulated adenosine).
Synergy: For maximal activation in resistant cell lines, some researchers combine AICAR (binds ADaM site/mimics AMP) with A-769662 (binds
-CBM interaction site).
References
Hardie DG, Ross FA, Hawley SA. AMPK: a nutrient and energy sensor that maintains energy homeostasis. Nature Reviews Molecular Cell Biology. [Link]
Corton JM, Gillespie JG, Hawley SA, Hardie DG. 5-aminoimidazole-4-carboxamide ribonucleoside. A specific method for activating AMP-activated protein kinase in intact cells? European Journal of Biochemistry. [Link]
Sullivan JE, Brocklehurst KJ, Marley AE, et al. Inhibition of lipolysis and lipogenesis in isolated rat hepatocytes by 5-aminoimidazole-4-carboxamide ribonucleoside is due to activation of AMP-activated protein kinase. Biochemical Journal. [Link]
Hawley SA, et al. The ancient drug salicylate directly activates AMP-activated protein kinase. Science. [Link]
Gowans, G.J. et al. AMP is a true physiological regulator of AMP-activated protein kinase by both allosteric activation and enhancing net phosphorylation. Cell Metabolism. [Link][9]
How to confirm the specificity of Adenosine 5'-monophosphate sodium salt's effects in a cellular model
<_content>## A Researcher's Guide to Confirming the Specificity of Adenosine 5'-monophosphate (AMP) Sodium Salt's Effects in a Cellular Model This guide provides a comprehensive framework for researchers to rigorously va...
Author: BenchChem Technical Support Team. Date: March 2026
<_content>## A Researcher's Guide to Confirming the Specificity of Adenosine 5'-monophosphate (AMP) Sodium Salt's Effects in a Cellular Model
This guide provides a comprehensive framework for researchers to rigorously validate the specific cellular effects of Adenosine 5'-monophosphate (AMP) sodium salt. Moving beyond a simple checklist of experiments, we delve into the underlying rationale for each step, ensuring a robust and publishable dataset. The core principle of this guide is to establish a self-validating experimental system through a multi-pronged approach, incorporating pharmacological, and molecular techniques.
The Dual Nature of AMP Signaling: A Critical Consideration
Adenosine 5'-monophosphate is a pivotal molecule in cellular bioenergetics and signaling.[1][][3] Its effects are primarily mediated through two distinct, yet potentially interconnected, pathways:
Intracellular Action via AMPK: As a key indicator of cellular energy status, an increase in the intracellular AMP:ATP ratio allosterically activates AMP-activated protein kinase (AMPK).[4][5][6][7][8] Activated AMPK acts as a master metabolic regulator, phosphorylating a multitude of downstream targets to inhibit anabolic (ATP-consuming) processes and promote catabolic (ATP-generating) pathways.[5][6][8][9]
Extracellular Action via Purinergic Signaling: Extracellular AMP can be converted to adenosine by ecto-5'-nucleotidase (CD73).[10][11][12] Adenosine then activates P1 purinergic receptors (A1, A2A, A2B, and A3), which are G protein-coupled receptors (GPCRs) that modulate a wide array of cellular functions, including inflammation, neurotransmission, and cardiovascular tone.[13][14][15]
Therefore, when treating cells with exogenous AMP sodium salt, it is crucial to dissect which of these pathways, or a combination thereof, is responsible for the observed phenotype.
A Strategic Framework for Specificity Confirmation
Our recommended strategy is built on a logical progression of experiments designed to systematically interrogate the potential signaling axes of AMP. This framework is adaptable to various cellular models and experimental questions.
dot
Caption: Simplified AMPK signaling pathway.
Key Experiments:
Western Blot for Phospho-AMPK (Thr172): This is the canonical marker of AMPK activation. An increase in the ratio of phosphorylated AMPK to total AMPK provides direct evidence of pathway engagement.
Assessment of Downstream AMPK Substrates: To confirm that activated AMPK is signaling downstream, measure the phosphorylation of well-established targets such as:
Phospho-Acetyl-CoA Carboxylase (ACC) (Ser79): A key enzyme in fatty acid synthesis, its phosphorylation by AMPK leads to its inactivation.
Phospho-Raptor (Ser792): Phosphorylation of this mTORC1 component by AMPK leads to the inhibition of mTORC1 signaling and subsequent downstream effects on protein synthesis and cell growth.
[5]
Specificity Controls for the AMPK Pathway:
Control Type
Rationale
Recommended Reagents/Methods
Positive Control
To ensure the experimental system is capable of activating AMPK.
AICAR (5-aminoimidazole-4-carboxamide ribonucleotide), Metformin, or glucose starvation. [16]
Pharmacological Inhibition
To determine if blocking AMPK activity reverses the AMP-induced phenotype.
Compound C (Dorsomorphin): A widely used, albeit not entirely specific, ATP-competitive inhibitor of AMPK. [17]It is crucial to test for off-target effects.
Molecular Knockdown
To provide more specific evidence for the role of AMPK.
siRNA or shRNA targeting the catalytic alpha subunit of AMPK (PRKAA1/2): Demonstrating that the absence of AMPK ablates the cellular response to AMP is strong evidence for specificity.
Experimental Protocol: Western Blot for AMPK Activation
Cell Lysis: Following treatment with AMP sodium salt and appropriate controls, lyse cells in a buffer containing protease and phosphatase inhibitors to preserve phosphorylation states.
Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).
SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.
Immunoblotting: Probe the membrane with primary antibodies against phospho-AMPKα (Thr172), total AMPKα, phospho-ACC (Ser79), total ACC, and a loading control (e.g., β-actin or GAPDH).
Detection and Analysis: Use appropriate secondary antibodies and a chemiluminescent or fluorescent detection system. Quantify band intensities and calculate the ratio of phosphorylated to total protein.
Phase 3: Investigating the Extracellular Purinergic Signaling Pathway
It is equally important to investigate the possibility that the observed effects are due to the extracellular conversion of AMP to adenosine and subsequent activation of adenosine receptors.
dot
Caption: Extracellular AMP to adenosine signaling.
Key Experiments:
Inhibition of CD73: Use a selective inhibitor of ecto-5'-nucleotidase, such as α,β-Methyleneadenosine 5'-diphosphate (APCP), to block the conversion of AMP to adenosine. [18]If the AMP-induced phenotype is attenuated or abolished in the presence of the CD73 inhibitor, it strongly suggests the involvement of extracellular adenosine.
Adenosine Receptor Antagonism: Employ adenosine receptor antagonists to block signaling downstream of adenosine production.
Non-selective antagonists: Caffeine and theophylline can be used as initial screening tools.
[19][20] * Selective antagonists: For more precise conclusions, use antagonists specific to the adenosine receptor subtypes expressed in your cell model (e.g., Istradefylline for A2A receptors).
[21][22][23]* Direct Measurement of Extracellular Adenosine: Quantify the concentration of adenosine in the cell culture supernatant following AMP treatment using techniques like HPLC or LC-MS/MS. This provides direct evidence for the conversion of AMP to adenosine.
Experimental Protocol: Pharmacological Inhibition of the Purinergic Pathway
Pre-treatment: Pre-incubate cells with the CD73 inhibitor (e.g., APCP) or an adenosine receptor antagonist for a sufficient time (e.g., 30-60 minutes) to ensure target engagement.
Co-treatment: Add AMP sodium salt in the continued presence of the inhibitor/antagonist.
Endpoint Measurement: Assess the cellular phenotype at the previously determined optimal time point.
Data Analysis: Compare the effect of AMP alone to the effect of AMP in the presence of the inhibitor/antagonist. A significant reduction in the AMP-induced response indicates the involvement of the purinergic pathway.
Phase 4: Data Synthesis and Interpretation
Comparative Data Summary:
Experimental Condition
Expected Outcome if AMPK Pathway is Dominant
Expected Outcome if Purinergic Pathway is Dominant
AMP Treatment
Increased p-AMPK and p-ACC
No change in p-AMPK; increased extracellular adenosine
AMP + Compound C
Reversal of cellular phenotype
No effect on cellular phenotype
AMP in AMPK Knockdown Cells
Ablation of cellular phenotype
No effect on cellular phenotype
AMP + APCP (CD73 Inhibitor)
No effect on cellular phenotype
Reversal of cellular phenotype
AMP + Adenosine Antagonist
No effect on cellular phenotype
Reversal of cellular phenotype
By systematically working through this experimental framework, researchers can confidently and accurately define the specific mechanism of action of adenosine 5'-monophosphate sodium salt in their cellular model, thereby ensuring the scientific rigor and integrity of their findings.
References
AMPK Signaling Pathway - Creative Diagnostics. (n.d.). Retrieved from [Link]
Mihaylova, M. M., & Shaw, R. J. (2011). The AMP-activated protein kinase (AMPK) signaling pathway coordinates cell growth, autophagy, & metabolism.
AMPK Signaling. (n.d.). GeneGlobe - QIAGEN. Retrieved from [Link]
Sathyajith, D. (2020, March 9). AMPK Signaling Pathway. News-Medical. Retrieved from [Link]
Franco, R., & Navarro, G. (2018). Adenosine A2A Receptor Antagonists in Neurodegenerative Diseases: Huge Potential and Huge Challenges. Frontiers in Neuroscience, 12, 179.
Adenosine A2A receptor antagonist. (2023, December 2). In Wikipedia. Retrieved from [Link]
Cañadas, O., et al. (2020). Adenosine Receptor Antagonists to Combat Cancer and to Boost Anti-Cancer Chemotherapy and Immunotherapy. Cancers, 12(4), 924.
What are CD73 modulators and how do they work? (2024, June 21). Synapticure. Retrieved from [Link]
Colgan, S. P., Eltzschig, H. K., Eckle, T., & Thompson, L. F. (2006). Physiological roles for ecto-5'-nucleotidase (CD73). Purinergic Signalling, 2(2), 351–360.
Jacobson, K. A., & Gao, Z. G. (2006). Adenosine receptors as therapeutic targets. Nature Reviews Drug Discovery, 5(3), 247–264.
Pedros, C., et al. (2022). Pathophysiological Role and Medicinal Chemistry of A2A Adenosine Receptor Antagonists in Alzheimer’s Disease. Molecules, 27(8), 2598.
Augusto, E., et al. (2013). Ecto-5′-Nucleotidase (CD73)-Mediated Formation of Adenosine Is Critical for the Striatal Adenosine A2A Receptor Functions. Journal of Neuroscience, 33(28), 11390–11399.
What are AMPK inhibitors and how do they work? (2024, June 21). Synapticure. Retrieved from [Link]
Adenosine receptor. (2024, February 26). In Wikipedia. Retrieved from [Link]
Adenosine 5'-monophosphate sodium salt. (n.d.). HiMedia Laboratories. Retrieved from [Link]
Headrick, J. P., et al. (2015). Extracellular Adenosine Formation by Ecto-5'-Nucleotidase (CD73) Is No Essential Trigger for Early Phase Ischemic Preconditioning. PLOS ONE, 10(8), e0135082.
Vara-Ciruelos, D., et al. (2020). Small Molecule Modulators of AMP-Activated Protein Kinase (AMPK) Activity and Their Potential in Cancer Therapy. Journal of Medicinal Chemistry, 63(17), 9047–9073.
Eltzschig, H. K., et al. (2007). Cardioprotection by Ecto-5′-Nucleotidase (CD73) and A2B Adenosine Receptors.
P1/P2 receptor signaling pathways. (n.d.). ResearchGate. Retrieved from [Link]
Purinergic signalling. (2024, January 10). In Wikipedia. Retrieved from [Link]
Adenosine receptors. (n.d.). BPS/IUPHAR Guide to PHARMACOLOGY. Retrieved from [Link]
Haskó, G., Pacher, P., Deitch, E. A., & Vizi, E. S. (2007). P1 receptors and cytokine secretion. Purinergic Signalling, 3(1-2), 1–9.
AMPK Pathway. (n.d.). AnyGenes. Retrieved from [Link]
What are AMPK inhibitors and how do you quickly get the latest development progress? (2023, November 13). Synapse. Retrieved from [Link]
Ten Tips for Optimizing Cell-Based Assays. (2018, April 16). Biocompare. Retrieved from [Link]
Furukawa, F., et al. (2008). Effects of Adenosine 5'-monophosphate on Epidermal Turnover.
Effects of salt on A2A adenosine receptors expression and function: in vitro approach and pathophysiological perspectives. (n.d.). ProBiologists. Retrieved from [Link]
Hardie, D. G. (2019). The strange case of AMPK and cancer: Dr Jekyll or Mr Hyde? Philosophical Transactions of the Royal Society B: Biological Sciences, 374(1777), 20180720.
Gao, K. (2023). Precision and Reproducibility of Cell Controlled Experiments. Journal of Cell Science and Therapy, 14(3).
How to Design Positive and Negative Controls for IHC, WB & ELISA. (n.d.). Boster Bio. Retrieved from [Link]
Controlling your High Content Assays. (2020, December 8). Araceli Biosciences. Retrieved from [Link]
Hardie, D. G. (2025). Assays of Different Mechanisms of AMPK Activation, and Use of Cells Expressing Mutant AMPK to Delineate Activation Mechanisms. In Methods in Molecular Biology (Vol. 2931, pp. 1–16). Springer.
An Enzyme-Linked Immunosorbent Assay (ELISA)-based Activity Assay for AMP-Activated Protein Kinase (AMPK). (2024, August 21). bioRxiv. Retrieved from [Link]
Considerations for Successful Cell-Based Assays I: Choosing Your Cells. (2011, December 5). Promega Connections. Retrieved from [Link]
Yang, Z., et al. (2019). Cell-to-cell variability in AMPK activation reveals autonomous cycles in cellular energy balance. bioRxiv.
O'Neill, H. M., et al. (2021). Investigation of the specificity and mechanism of action of the ULK1/AMPK inhibitor SBI-0206965. Biochemical Journal, 478(15), 2993–3011.
What positive controls can I use for p-Thr172 AMPK? (2016, August 3). ResearchGate. Retrieved from [Link]
Establishing quantifiable guidelines for antimicrobial α/β-peptide design. (2024, December 8). bioRxiv.
Cross-Validation of Adenosine 5'-Monophosphate Sodium Salt Batches: A Comprehensive Guide for Assay Standardization
Introduction Adenosine 5'-monophosphate sodium salt (AMP-Na) is a fundamental nucleotide reagent utilized extensively in enzymatic assays, metabolic flux studies, and drug screening pipelines. As the primary allosteric a...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Adenosine 5'-monophosphate sodium salt (AMP-Na) is a fundamental nucleotide reagent utilized extensively in enzymatic assays, metabolic flux studies, and drug screening pipelines. As the primary allosteric activator of AMP-activated protein kinase (AMPK)—the master cellular energy sensor—the biochemical integrity of AMP-Na is paramount. However, biochemical reagents are highly susceptible to batch-to-batch variability[1]. Trace impurities, specifically ATP or ADP, or variations in hydration states (e.g., anhydrous vs. hexahydrate) can profoundly skew assay kinetics. This guide provides a rigorous, self-validating framework for cross-validating AMP-Na batches to ensure reproducible, high-fidelity data across your development pipeline.
Mechanistic Context: Why Purity Dictates Function
To understand why batch validation is critical, we must examine the causality behind AMP's mechanism of action. AMPK is a heterotrimeric complex consisting of α, β, and γ subunits. The γ subunit contains four Cystathionine-β-synthase (CBS) domains, which pair up to form Bateman domains that competitively bind AMP, ADP, or ATP[2].
Binding of AMP to these CBS sites (particularly CBS3) triggers a critical conformational change. This structural shift physically protects Threonine-172 (Thr172) on the catalytic α-subunit from being dephosphorylated by upstream protein phosphatases, such as PP2C[3][4]. Because ATP acts as a direct competitive antagonist at these exact CBS sites, even minute ATP contamination in a substandard AMP-Na batch will mute AMPK activation and yield false-negative assay results[5].
Fig 1: Mechanism of AMPK activation by AMP and competitive inhibition by ATP impurities.
Experimental Design for Batch Cross-Validation
To establish a self-validating system, we employ a two-tiered approach: Analytical Quality Control (HPLC) followed by a Functional Assay (In vitro AMPK activation).
Protocol 1: Analytical QC via Ion-Pairing HPLC
Causality: Standard UV absorbance (A260) cannot differentiate between AMP, ADP, and ATP because they share the same adenine base. Ion-pairing HPLC separates nucleotides based on their phosphate charge, allowing for the precise quantification of trace ADP/ATP that cause competitive inhibition[6][7].
Step-by-Step Methodology:
Mobile Phase Preparation: Prepare Buffer A (100 mM potassium phosphate, pH 6.0, with 5 mM tetrabutylammonium hydrogen sulfate as the ion-pairing agent) and Buffer B (Buffer A with 30% acetonitrile).
Sample Preparation: Dissolve AMP-Na batches (Reference Batch, New Batch A, New Batch B) in ultrapure water to a final concentration of 10 mM. Filter through a 0.22 µm PTFE syringe filter.
Chromatography: Inject 10 µL onto a C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).
Gradient Elution: Run a linear gradient from 0% to 50% Buffer B over 20 minutes at a flow rate of 1.0 mL/min.
Detection: Monitor absorbance at 254 nm. Integrate peak areas to calculate relative purity. AMP elutes first, followed by ADP, then ATP.
Protocol 2: Functional In Vitro AMPK Kinase Assay
Causality: Analytical purity does not always capture subtle inhibitory salts or heavy metal contaminants (which should strictly be <10ppm[6]). A functional kinase assay validates the biological efficacy of the AMP-Na batch. This protocol is self-validating because it includes a PP2C phosphatase challenge; true AMP-mediated activation must successfully rescue kinase activity from PP2C-mediated dephosphorylation[3][4].
Step-by-Step Methodology:
Recombinant Protein Assembly: Incubate 10 nM recombinant human AMPK (α1β1γ1) with 50 µM SAMS peptide substrate and 100 µM ATP (spiked with [γ-32P]ATP) in kinase assay buffer (50 mM HEPES pH 7.4, 10 mM MgCl2, 1 mM EGTA).
AMP Titration: Add varying concentrations of the AMP-Na batches (0.1 µM to 100 µM).
Phosphatase Challenge (Self-Validating Step): Introduce 1 nM recombinant PP2Cα to the reaction.
Reaction & Quenching: Incubate at 30°C for 20 minutes. Spot 15 µL of the reaction onto P81 phosphocellulose paper.
Washing & Readout: Wash the P81 papers extensively in 1% phosphoric acid to remove unincorporated ATP. Quantify incorporated 32P using a scintillation counter.
Data Analysis: Calculate the EC50 for AMP-mediated activation.
Fig 2: Two-tiered cross-validation workflow for incoming AMP-Na batches.
Comparative Data Analysis
The following table summarizes cross-validation data comparing a validated Reference Batch, a High-Purity New Batch (Batch A), and a Substandard Batch (Batch B) sourced from an alternative supplier.
Parameter
Reference Batch
Batch A (New)
Batch B (Alternative Supplier)
HPLC Purity (AMP)
99.2%
99.5%
94.1%
ADP Contamination
0.5%
0.3%
3.2%
ATP Contamination
< 0.1%
< 0.1%
1.8%
Moisture Content
5.8% (Hexahydrate)
6.0% (Hexahydrate)
12.4% (Hygroscopic degradation)
AMPK Activation (EC50)
2.4 µM
2.3 µM
14.7 µM (Significantly shifted)
Max Kinase Fold-Activation
4.5x
4.6x
2.1x
Status
Baseline
Approved
Rejected
Data Interpretation:
Batch B exhibits elevated ATP and ADP levels. Because ATP competes for the CBS domains on AMPK's γ subunit[2][4], the EC50 for activation is drastically right-shifted (14.7 µM vs 2.4 µM), and the maximum fold-activation is blunted. Utilizing Batch B in a high-throughput screening campaign would yield a high rate of false negatives for AMPK-activating compounds.
Conclusion & Best Practices
For drug development professionals, the transition between biochemical reagent batches introduces a hidden variable that can compromise assay integrity and waste valuable resources[8]. When sourcing Adenosine 5'-monophosphate sodium salt, prioritize suppliers that provide lot-specific HPLC traces[6][7]. Always cross-validate new lots against a known reference standard using both analytical and functional assays. By implementing the self-validating PP2C challenge assay, researchers can definitively confirm that the AMP batch effectively protects the Thr172 residue, ensuring that downstream metabolic signaling data remains robust, accurate, and reproducible.
References
1.1 AMP-activated protein kinase - Wikipedia , wikipedia.org, 2
1.2 Investigating the mechanism for AMP activation of the AMP-activated protein kinase cascade , portlandpress.com, 3
1.4 Adenosine 5-Monophosphate | CAS 61-19-8 Manufacturer & Supplier in China , conscientia-industrial.com, 6
1.5 Regulation of AMP-activated protein kinase by a pseudosubstrate sequence on the γ subunit , nih.gov, 5
1.6 Adenosine-5'-Monophosphate (AMP), Disodium hexahydrate, Ultra Pure , goldbio.com, 7
1.8 Structure and Physiological Regulation of AMPK , nih.gov, 4
1.12 Synthetic Cells for Calibration and Standardization , amerigoscientific.com, 1
1.13 New weapons to penetrate the armor: novel reagents and assays developed at the NCI RAS Initiative , nih.gov, 8
Adenosine 5'-monophosphate sodium salt versus other AMP analogs: a comparison of efficacy
Executive Summary: The Selection Matrix Adenosine 5'-monophosphate (AMP) sodium salt is the gold standard for cell-free kinase assays and structural biology due to its high solubility and direct allosteric activation of...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Selection Matrix
Adenosine 5'-monophosphate (AMP) sodium salt is the gold standard for cell-free kinase assays and structural biology due to its high solubility and direct allosteric activation of AMPK. However, its utility in live cell culture is limited by poor membrane permeability and rapid hydrolysis.
For researchers navigating the landscape of AMP analogs, the choice of reagent depends entirely on the experimental context: Cell-Free Enzymology vs. Live Cell Signaling .
Physicochemical Profile: Sodium Salt vs. Free Acid
The sodium salt form of AMP is engineered specifically for aqueous solubility, a critical factor in preparing high-concentration stock solutions for enzyme kinetics.
Solubility & Stability Data
Property
AMP Sodium Salt (Na/Na)
AMP Free Acid
Implications
Solubility (HO)
> 100 mg/mL (Highly Soluble)
< 10 mg/mL (Poor)
Sodium salt allows rapid preparation of 10-100 mM stocks without pH adjustment.
pH in Solution
Neutral (~6.0 - 7.5)
Acidic (~2.0 - 3.0)
Free acid requires neutralization with NaOH, introducing variability; Sodium salt is "buffer-ready."
Stability (RT)
Degrades >10% in 9 days
Stable powder
Critical: Keep Na-salt stocks at -20°C. Do not store at RT.
Hygroscopicity
High
Low
Sodium salt clumps in humid air; weigh quickly or use a dry box.
Expert Insight: For kinase assays (e.g., AMPK, Phosphofructokinase), always use the Sodium Salt . The Free Acid requires harsh pH adjustment that can introduce high ionic strength variability, potentially altering enzyme kinetics.
Biological Efficacy: Mechanisms of Action[3][4]
The AMPK Activation Pathway
AMP activates AMP-activated protein kinase (AMPK) via three distinct mechanisms:
Allosteric Activation: Binding to the
-subunit increases kinase activity >10-fold.
Inhibition of Dephosphorylation: Protects Thr172 from phosphatases.
Caption: Comparative activation pathways. AMP Sodium Salt acts directly in cell-free systems, while AICAR requires intracellular metabolic conversion to ZMP.
Efficacy Comparison: AMP-Na vs. AICAR
While AMP Sodium Salt is the natural ligand, it cannot passively cross the plasma membrane due to its negative charge.
In Vitro (Cell-Free): AMP Sodium Salt is superior. It activates AMPK with an EC
of 2–3 µM .[3] AICAR (as ZMP) is 40–50 fold less potent in direct activation assays.
In Vivo (Intact Cell): AICAR is superior. It enters cells via adenosine transporters and accumulates as ZMP. To achieve equivalent activation using AMP Sodium Salt in culture, one would need millimolar concentrations, and the effect is largely due to extracellular degradation to adenosine and re-uptake, causing "adenosine receptor" artifacts.
8-Br-cAMP: A cell-permeable PKA (Protein Kinase A) activator.[5][6][7] It mimics the cyclic form. Using this will trigger a completely different signaling cascade (GPCR pathways) and will not activate AMPK directly.
Stability of Stock Solutions
AMP Sodium Salt solutions are prone to bacterial growth and slow hydrolysis if stored improperly.
Best Practice: Prepare 100 mM stock in sterile, nuclease-free water. Aliquot into small volumes (e.g., 100 µL) and store at -20°C . Avoid repeated freeze-thaw cycles.
Shelf Life: 4°C solutions are stable for ~2-3 weeks. -20°C aliquots are stable for 6-12 months.
Synergistic Activation
Recent data suggests that combining AMP-mimetics with direct activators (like A-769662) can result in synergistic activation (protection of pThr172 + allosteric activation). This is a powerful strategy for drug discovery screens.
References
BenchChem. (2025).[3] A Head-to-Head Comparison of AMPK Activators: AMP Disodium Salt, AICAR, and Metformin.[3] BenchChem Guides. Link
Hardie, D. G., et al. (2012). AMP-activated protein kinase: maintaining energy homeostasis at the cellular and whole-body levels.[8][9][10][11] Annual Review of Biochemistry. Link
Corton, J. M., et al. (1995). 5-aminoimidazole-4-carboxamide ribonucleoside.[8][9][12] A specific method for activating AMP-activated protein kinase in intact cells? European Journal of Biochemistry. Link
Tocris Bioscience. 8-Bromo-cAMP, sodium salt: Biological Activity and Technical Data.Link
Gowans, G. J., et al. (2013). AMP is a true physiological regulator of AMP-activated protein kinase by both allosteric activation and enhancing net phosphorylation. Cell Metabolism.[13] Link
Sanders, M. J., et al. (2007). Defining the mechanism of activation of AMP-activated protein kinase by the small molecule A-769662.[9] Journal of Biological Chemistry. Link
Using knockout or knockdown models to validate the targets of Adenosine 5'-monophosphate sodium salt
Executive Summary Adenosine 5'-monophosphate (AMP) sodium salt is a critical reagent used to mimic metabolic stress and modulate cellular energy signaling. While its primary intracellular target is AMP-activated protein...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Adenosine 5'-monophosphate (AMP) sodium salt is a critical reagent used to mimic metabolic stress and modulate cellular energy signaling. While its primary intracellular target is AMP-activated protein kinase (AMPK) , the use of pharmacological inhibitors (e.g., Compound C/Dorsomorphin) to validate this interaction has proven highly non-specific and unreliable.[1][2]
This guide provides a rigorous framework for validating AMP targets using Knockout (KO) and Knockdown (KD) models. By systematically removing the catalytic subunits of AMPK (PRKAA1/2), researchers can distinguish between true AMP-driven metabolic signaling and off-target effects, such as extracellular adenosine receptor activation.
Part 1: The Mechanism & The Validation Crisis
To design a valid experiment, one must understand the causality of the signaling event. AMP sodium salt dissociates in solution to yield free AMP. Its biological action is bifurcated:
Intracellular (Canonical): AMP binds to the
-subunit of the AMPK heterotrimer. This causes a conformational change that protects the -subunit (Thr172) from dephosphorylation and promotes its phosphorylation by LKB1.
Extracellular (Confounding): AMP can be hydrolyzed by ecto-5'-nucleotidases (CD73) into Adenosine , which activates G-protein coupled Adenosine Receptors (A1, A2A, A2B, A3).
The Crisis: Relying on "Compound C" to prove AMP acts via AMPK is scientifically flawed due to its inhibition of BMP, VEGFR, and other kinases [1]. Genetic ablation is the only gold standard.
Visualization: The AMP Signaling Bifurcation
The following diagram illustrates the specific pathway you are validating (AMPK) versus the confounding pathway (Adenosine Receptors) that necessitates the use of KO/KD models.
Figure 1: Mechanistic bifurcation of AMP signaling. Genetic validation targets the "AMPK α-Subunit" node to sever the intracellular arm, isolating specific effects.
Part 2: Comparative Analysis of Genetic Models
When validating AMP sodium salt, the choice between CRISPR/Cas9 (KO) and shRNA/siRNA (KD) depends on the required depth of silencing and the risk of isoform compensation. AMPK has two catalytic isoforms:
1 (PRKAA1) and 2 (PRKAA2) .
Comparison Guide: CRISPR vs. RNAi for AMPK[3]
Feature
CRISPR/Cas9 (Knockout)
shRNA / siRNA (Knockdown)
Mechanism
DNA double-strand break (Indel mutation).
mRNA degradation (RISC complex).
Completeness
100% Ablation. No residual protein.
Partial (70-95%). Residual kinase activity can persist.
Isoform Compensation
High Risk. KO of 1 may lead to upregulation of 2 (and vice versa) [2].[3]
Moderate Risk. Acute knockdown often triggers less compensation than stable KO.
Suitability for AMP
Gold Standard. Essential for proving absolute dependence.
Screening. Good for initial validation or if cells cannot survive total AMPK loss.
Time to Result
Months (Clonal selection required).
Days (siRNA) to Weeks (shRNA).
Recommendation
Double KO (DKO) of 1 and 2 is required for definitive validation.
Use Pools targeting both 1 and 2 simultaneously.
Expert Insight: For AMPK, single isoform knockout is often insufficient because
1 and 2 have overlapping substrate specificities. A Double Knockout (DKO) cell line is the most robust system to validate AMP sodium salt specificity.
Part 3: Experimental Protocol (Self-Validating System)
This protocol describes the "Loss-of-Function" validation workflow. The logic is self-validating: If AMP sodium salt still produces an effect in AMPK DKO cells, the effect is off-target (likely adenosine receptors).
Workflow: The "Negative Control" Strategy
Figure 2: The "Loss-of-Function" decision matrix. A valid AMPK target must show loss of signal in the DKO line.
Step-by-Step Methodology
Cell Preparation:
Culture Wild Type (WT) and AMPK
1/2 Double Knockout (DKO) cells (e.g., MEFs or U2OS derived via CRISPR).
Critical Step: Serum starve cells for 2-4 hours prior to treatment to reduce basal AMPK activity and eliminate background adenosine from serum.
Treatment:
Dissolve Adenosine 5'-monophosphate sodium salt in sterile water or PBS.
Treat both WT and DKO cells with 0.5 - 2.0 mM AMP for 30-60 minutes.
Positive Control: Treat WT cells with A-769662 (direct allosteric activator) to confirm system responsiveness.
Lysis & Western Blot:
Lyse cells in buffer containing phosphatase inhibitors (essential to preserve p-Thr172).
The following table summarizes how to interpret the Western Blot data to validate the target.
Readout (Western Blot)
WT Cells + AMP
AMPK DKO Cells + AMP
Conclusion
Total AMPK
Band Present
No Band
Valid Model: DKO was successful.
p-ACC (Ser79)
Strong Signal
No Signal
VALIDATION SUCCESS: AMP effect is AMPK-dependent.
p-ACC (Ser79)
Strong Signal
Signal Persists
VALIDATION FAILURE: AMP is acting via off-targets (likely Adenosine Receptors or other kinases).
p-ERK1/2
Signal
Signal Persists
Indication of Adenosine Receptor activity. (AMP Adenosine GPCR MAPK).
Troubleshooting
If you observe persistent signaling in the DKO cells:
Check for Adenosine: Add an ecto-5'-nucleotidase inhibitor (e.g., AOPCP) to prevent AMP
Adenosine conversion. If the signal disappears, the effect was mediated by Adenosine, not intracellular AMP/AMPK [3].
Check Isoforms: Ensure you have knocked out both
1 and 2. Residual 1 is sufficient to phosphorylate ACC.
References
Bain, J., et al. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315. Link
Laderoute, K. R., et al. (2006). 5'-AMP-activated protein kinase (AMPK) is induced by low-oxygen and glucose deprivation conditions in pancreatic cancer cells but is not required for cell survival. Molecular and Cellular Biology, 26(14), 5336-5347. Link
Hardie, D. G. (2014).[4] AMP-activated protein kinase: maintaining energy homeostasis at the cellular and whole-body levels.[4] Annual Review of Nutrition, 34, 31-55. Link
Viollet, B., et al. (2009). AMPK: Lessons from transgenic and knockout animals. Frontiers in Bioscience, 14, 19-44. Link
Comparing the in vitro and in vivo effects of Adenosine 5'-monophosphate sodium salt administration
Comparative Guide: Adenosine 5'-Monophosphate (AMP) Sodium Salt vs. Synthetic Agonists Executive Summary Adenosine 5'-monophosphate (AMP) sodium salt is a versatile nucleotide used extensively in metabolic signaling rese...
Author: BenchChem Technical Support Team. Date: March 2026
Comparative Guide: Adenosine 5'-Monophosphate (AMP) Sodium Salt vs. Synthetic Agonists
Executive Summary
Adenosine 5'-monophosphate (AMP) sodium salt is a versatile nucleotide used extensively in metabolic signaling research and physiological modeling.[1][2][3] Its utility, however, is context-dependent. In vitro , AMP is a poor direct activator of intracellular AMPK compared to the cell-permeable analog AICAR , primarily due to rapid extracellular hydrolysis and poor membrane permeability. In vivo , however, AMP is the gold standard for inducing "synthetic torpor" (a reversible hypometabolic state) in non-hibernating rodents, outperforming direct adenosine administration due to superior pharmacokinetic sustained release properties.
Part 1: In Vitro Analysis (Cellular Metabolism)
The Mechanistic Distinction: The "Extracellular Trap"
A common misconception is that adding AMP sodium salt to a cell culture directly replenishes intracellular AMP pools. This is physiologically inaccurate. AMP is highly polar and cannot passively cross the plasma membrane.
The Pathway: Extracellular AMP is rapidly hydrolyzed to Adenosine by the ecto-enzyme CD73 (ecto-5'-nucleotidase).[4][5][6] Adenosine then enters the cell via nucleoside transporters (ENT/CNT) and is re-phosphorylated to AMP by Adenosine Kinase .
The Consequence: "AMP treatment" in cell culture is effectively "Adenosine treatment." For precise, stable activation of AMPK without this metabolic feedback loop, AICAR (5-Aminoimidazole-4-carboxamide ribonucleotide) is the superior alternative.
Comparative Profile: AMP vs. Alternatives
Feature
AMP Sodium Salt
AICAR
Adenosine
Primary Utility
Substrate for ecto-enzymes; Adenosine prodrug
Standard positive control for intracellular AMPK activation
Direct (A1/A2/A3 receptors) or Indirect (Metabolic)
Metabolic Stability
Low (Rapid hydrolysis by CD73)
Moderate (Accumulates as ZMP)
Very Low (Rapidly deaminated to Inosine)
Typical Concentration
0.1 – 1.0 mM
0.5 – 2.0 mM
10 – 100 µM
Experimental Protocol: In Vitro AMPK Activation
Use this protocol to distinguish between direct receptor effects (Adenosine) and metabolic activation (AICAR).
Materials:
AMP Sodium Salt (dissolved in water, pH 7.0)
AICAR (dissolved in water or DMSO)
Lysis Buffer (containing phosphatase inhibitors)
Workflow:
Seed Cells: Plate HEK293 or C2C12 myoblasts at 70% confluence.
Starvation: Serum-starve cells for 2-4 hours to reduce basal AMPK activity.
Treatment:
Group A (Negative Control): Vehicle only.
Group B (AMP Na+): Treat with 500 µM AMP . Note: Effects here are likely due to extracellular adenosine signaling or uptake.[7]
Group C (Positive Control): Treat with 1 mM AICAR for 1-2 hours.
Lysis: Wash with ice-cold PBS and lyse immediately.
Analysis: Western Blot for p-AMPKα (Thr172) and p-ACC (Ser79) .
Signaling Pathway Diagram
Caption: Comparative activation pathways of AMPK. AMP requires extracellular hydrolysis and re-uptake, while AICAR directly mimics AMP as ZMP.
Part 2: In Vivo Analysis (Synthetic Torpor)
The Mechanistic Advantage: Sustained Release
In mice, AMP sodium salt is the preferred agent for inducing "synthetic torpor"—a state of profound hypothermia and metabolic depression.
Why not Adenosine? Direct adenosine injection causes dangerous, transient bradycardia and hypotension due to its extremely short half-life (<10 seconds).
Why AMP? AMP acts as a "prodrug." It is gradually hydrolyzed to adenosine in the circulation, providing a sustained activation of central A1 and A3 Adenosine Receptors (A1AR/A3AR) in the hypothalamus. This mimics the natural entrance into torpor seen in fasting mice.
Comparative Profile: Torpor Induction Agents
Agent
AMP Sodium Salt
Adenosine
CHA / CPA (Synthetic Agonists)
Effect Duration
Sustained (3-6 hours)
Transient (<30 mins)
Very Long (>12 hours)
Safety Profile
Moderate (Reversible)
Low (Risk of cardiac arrest)
Low (Prolonged hypothermia risk)
Mechanism
Gradual A1/A3 activation
Acute A1/A2 activation
Selective A1 activation
Therapeutic Window
Optimal for reversible models
Too narrow
Too potent for short studies
Experimental Protocol: Induction of Synthetic Torpor
Standardized protocol for C57BL/6 mice.
Pre-requisites:
Mice: C57BL/6J (Males, 8-12 weeks).
Environment: Ambient temperature (
) set to 20°C (cool environment is critical for torpor depth).
Monitoring: Telemetry probes (DSI) for core body temperature (
) and ECG.
Step-by-Step:
Fasting: Fast mice for 12-24 hours prior to injection. Fasting lowers the metabolic threshold, sensitizing the hypothalamus to AMP.
Preparation: Dissolve AMP Sodium Salt in sterile saline (0.9% NaCl). Adjust pH to 7.4 using NaOH.
Dosage:0.5 g/kg to 1.0 g/kg (Intraperitoneal - IP).
Induction: Administer IP injection.
Observation:
will drop precipitously (approx. 0.5°C/min) reaching a nadir of ~20-25°C within 60 minutes.
Heart rate will drop from ~600 bpm to <200 bpm.
Recovery: Spontaneous rewarming typically begins after 4-6 hours. External heat support is not required unless
drops <15°C.
Torpor Induction Workflow
Caption: Workflow for AMP-induced synthetic torpor. Fasting sensitizes the animal; AMP triggers the hypometabolic switch.
References
Iliff, B. W., & Swoap, S. J. (2012).[8][9] Central adenosine receptor signaling is necessary for daily torpor in mice. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology.
Zhang, J., et al. (2006).[1] AMP-activated protein kinase activation regulates in vitro bone formation and bone mass. BMC Biology.
Reitman, M. L., et al. (2017). Hypothermia in mouse is caused by adenosine A1 and A3 receptor agonists and AMP via three distinct mechanisms. Neuropharmacology.
Corton, J. M., et al. (1995). 5-aminoimidazole-4-carboxamide ribonucleoside.[2][10][11] A specific method for activating AMP-activated protein kinase in intact cells? European Journal of Biochemistry.
Blackstone, E., et al. (2005). H2S induces a suspended animation-like state in mice. Science.
Adenosine 5'-Monophosphate Sodium Salt: Handling & Disposal Protocol
Executive Summary & Chemical Profile Adenosine 5'-monophosphate (AMP) sodium salt is a fundamental nucleotide used extensively in metabolic signaling research (AMPK activation), molecular biology, and drug formulation.[1...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Profile
Adenosine 5'-monophosphate (AMP) sodium salt is a fundamental nucleotide used extensively in metabolic signaling research (AMPK activation), molecular biology, and drug formulation.[1] While generally classified as non-hazardous under GHS standards, its bioactive nature and physical form (fine powder) require strict adherence to chemical hygiene to prevent experimental cross-contamination and ensuring environmental compliance.
Operational Insight: The primary risk with AMP sodium salt is not acute toxicity, but hygroscopicity and hydrolysis . Improper disposal of degraded stock can lead to microbial growth in waste streams, while improper handling can introduce phosphate contamination into sensitive assays.
Chemical Identity & Physical Properties
Property
Specification
Chemical Name
Adenosine 5'-monophosphate, sodium salt
CAS Number
4578-31-8 (Disodium), 13474-03-8 (General)
Molecular Formula
C₁₀H₁₂N₅Na₂O₇P (Disodium salt)
Solubility
Highly soluble in water (~50 mg/mL); insoluble in ethanol
Stability
Hygroscopic; hydrolyzes to Adenosine and Inorganic Phosphate (Pi) in acidic conditions
Storage
-20°C (Desiccated)
GHS Classification
Not Classified / Low Hazard (May cause mechanical irritation)
Pre-Disposal Safety & Handling
Before initiating any disposal workflow, verify the state of the material. AMP sodium salt is sensitive to strong oxidizers.
Personal Protective Equipment (PPE) Matrix
Respiratory: N95 mask or P100 respirator recommended if handling large quantities of open powder to prevent inhalation of dust.
Dermal: Nitrile gloves (0.11 mm minimum thickness).
Ocular: Safety glasses with side shields.
Incompatibility Alert
Do NOT mix with:
Strong Oxidizing Agents: Potential for exothermic reaction.
Strong Acids: Rapid hydrolysis releases heat and degrades the nucleotide.
Disposal Decision Framework (Workflow)
Proper disposal depends entirely on the context of the AMP usage. Is it a pure chemical, a solvent mixture, or a biological byproduct?
Figure 1: Decision matrix for segregating AMP sodium salt waste streams based on biological contamination and physical state.
Detailed Disposal Protocols
Protocol A: Solid Waste (Expired or Surplus Powder)
Applicability: Unused stock, expired reagent, or spill cleanup residues.
Segregation: Do not mix with halogenated solvents or heavy metals.
Containerization: Place the original container (tightly capped) inside a clear, sealable secondary bag (e.g., Ziploc).
Labeling: Affix a hazardous waste tag.
Chemical Name: Adenosine 5'-monophosphate sodium salt.[1][][3][4][5][6][7][8][9]
Hazard:[4][5][8][9][10] "Non-Regulated Organic Salt" (or "Irritant" if dust is present).
Disposal Method: Transfer to EHS for High-Temperature Incineration .
Why? Although non-toxic, incineration ensures complete destruction of the bioactive nucleotide, preventing any potential biological uptake in environmental systems.
Protocol B: Liquid Waste (Aqueous Buffers)
Applicability: AMP dissolved in PBS, Tris, or water.
pH Check: Ensure pH is between 5 and 9.
Collection: Collect in a High-Density Polyethylene (HDPE) carboy labeled "Non-Hazardous Aqueous Waste."
Drain Disposal (Conditional):
Note: Many institutions allow dilute solutions (<10 mM) of nucleotides to be flushed with copious water, as they are naturally occurring metabolites.
Validation:YOU MUST check your facility's specific wastewater permit before pouring down the drain. If in doubt, use the chemical waste carboy.
Protocol C: Biologically Contaminated Waste
Applicability: AMP used in cell culture media or with recombinant DNA.
Decontamination:
Liquids: Add bleach (sodium hypochlorite) to a final concentration of 10%.[11] Allow to sit for 30 minutes.
Solids: Collect in biohazard bags (Red Bag).
Disposal: Autoclave at 121°C for 30 minutes or incinerate as medical waste.
Accidental Release Measures (Spill Protocol)
Immediate Action: Isolate the area. If the spill is large (>50g) and airborne dust is visible, evacuate briefly to let dust settle.
Step-by-Step Cleanup
PPE Up: Wear nitrile gloves, safety glasses, and a lab coat.
Containment:
Dry Spill: Cover with a damp paper towel to prevent dust generation. Do not dry sweep.
Wet Spill: Absorb with inert material (vermiculite or chemical spill pads).
Clean the surface with a 10% ethanol solution followed by water.
Scientific Note: AMP is a phosphate source. Thorough rinsing is required to prevent phosphate contamination of subsequent experiments on the same bench.
Disposal: Label collected waste as "Chemical Waste - Debris" and process via Protocol A.
Regulatory & Environmental Context
United States (EPA/RCRA)
Status: Adenosine 5'-monophosphate is not a P-listed or U-listed hazardous waste under 40 CFR 261.33.
Classification: It does not exhibit characteristics of ignitability, corrosivity, reactivity, or toxicity (TCLP).
Compliance: While not federally regulated as hazardous, it should be managed under the "Prudent Practices in the Laboratory" guidelines to maintain a "Cradle-to-Grave" stewardship.
Europe (REACH/ECHA)
Status: Not classified as PBT (Persistent, Bioaccumulative, Toxic) or vPvB.[4]
Disposal Code (EWC): 16 05 09 (Discarded chemicals other than those mentioned in 16 05 06, 16 05 07, or 16 05 08).
References
National Institutes of Health (NIH). (2023). Guidelines for Research Involving Recombinant or Synthetic Nucleic Acid Molecules.[12] Retrieved from [Link]
Dartmouth College EHS. (2024). Hazardous Waste Disposal Guide: Chemical Waste.[13] Retrieved from [Link]
PubChem. (2024). Adenosine 5'-monophosphate sodium salt - Compound Summary. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: March 2026
[1][2]
Executive Summary & Risk Profile[1][2]
Substance: Adenosine 5'-monophosphate (AMP), sodium salt
CAS: 149022-20-8 (hydrate), 4578-31-8 (disodium salt)
Physical State: White crystalline powder; Hygroscopic.[1]
As researchers, we often categorize nucleotide salts as "low hazard" because they lack the acute toxicity of reagents like acrylamide or phenol. However, this complacency leads to two critical failure modes:
Experimental Failure: AMP sodium salt is hygroscopic .[1] Improper handling introduces moisture, altering the molecular weight (via hydration shell changes) and leading to inaccurate molar concentrations in enzymatic assays.[1]
Biological Contamination: While the substance is not acutely toxic, it is a potent signaling molecule (AMPK activator).[1] Inhalation of dust can trigger mild respiratory sensitization, and skin contact introduces nucleases (RNases) from the operator to the sample, degrading the reagent.
The protocol below prioritizes a "Dual-Protection" strategy: Protecting the Scientist from particulates, and protecting the Reagent from hydrolysis and nucleases.
PPE Matrix: Task-Based Requirements
Do not use a "one-size-fits-all" approach. Select PPE based on the specific operational context.[2]
Component
Standard Handling (Weighing/Solubilization)
High-Risk Operations (Spill Cleanup/Large Scale)
Scientific Rationale (The "Why")
Hand Protection
Nitrile Gloves (Double-gloved recommended)
Nitrile (0.11mm min) + Extended Cuff
Sample Integrity: Human skin is the primary source of RNases.[1] Double gloving allows the outer pair to be changed immediately upon touching non-sterile surfaces (door handles, pipettes) without exposing hands.[1]
Respiratory
Surgical Mask (Minimum)
N95 / FFP2 Respirator
Dust Control: AMP salt is a fine powder.[1] Inhalation can cause mucous membrane irritation.[3] N95 is required if handling outside a fume hood or cleaning dry spills.
Eye Protection
Safety Glasses with side shields
Chemical Goggles
Physical Barrier: Prevents ocular irritation from airborne dust.[1] Goggles are necessary during spills to prevent contact with high-concentration aerosols.[1]
Body Defense
Lab Coat (Cotton/Poly blend)
Lab Coat + Tyvek Sleeves
Contamination Loop: Sleeves prevent skin cells from falling into the weighing boat.[1] Tyvek is used during spills to prevent powder embedding in fabric.
Operational Workflow: The "Zero-Hydrolysis" Protocol[1][2]
Objective: Solubilize AMP Sodium Salt without introducing moisture artifacts or nuclease contamination.
Context: AMP salts are stored at -20°C. Opening a cold bottle in a warm lab causes immediate condensation.[1]
Step 1: Remove the container from the freezer.
Step 2: Place in a desiccator or on the benchtop and allow to warm to room temperature (approx. 30-45 mins). DO NOT OPEN until the bottle is ambient.
Check: Wipe the exterior. If condensation forms on the paper towel, it is still too cold.
Phase 2: Weighing & Solubilization[2]
Step 1: Clean the balance area with RNaseZap™ or 70% Ethanol.
Step 2: Use an antistatic gun or ionizer if available.[1] Nucleotide salts are static-prone; static causes powder to "jump," leading to inhalation risks and weighing errors.[1]
Step 3: Weigh the powder into a sterile, nuclease-free tube.
Step 4: Dissolve in nuclease-free water or buffer (e.g., PBS, pH 7.2).
Note: The sodium salt is highly water-soluble (>50 mg/mL), but pH may shift.
Step 5:Self-Validating Step: Measure the pH of the final solution. AMP salts can be slightly acidic. Adjust to pH 7.0–7.4 using NaOH if required for cell culture applications.
Step 6: Sterilize via 0.22 µm filtration (PES membrane recommended for low protein/nucleotide binding).[1] Do not autoclave.
Visualization: Logic Flow for Stability Preservation
Figure 1: Critical path for handling hygroscopic nucleotide salts to ensure experimental reproducibility.
Disposal & Emergency Response
Waste Disposal Plan
Solid Waste: Expired or contaminated powder must be disposed of as Chemical Waste .[1] Do not discard in regular trash, as it is a bioactive metabolite.
Liquid Waste: Aqueous solutions (mM range) are generally non-toxic and can often be drain-disposed with copious water (check local EHS regulations).[1] If containing heavy buffers or azides, treat as chemical waste.
Container: Rinse the original bottle 3x with water before discarding as glass/plastic waste.
Spill Management (Dry Powder)[1][2]
Evacuate the immediate area of personnel if a large cloud is generated.
Don PPE: Put on N95 respirator and double gloves.
Contain: Cover the spill with a paper towel dampened with water (to prevent dust dispersal).[1]
Clean: Wipe up the damp powder. Clean the surface with 70% ethanol.
Verify: Check the area for residual white haze (salt residue).[1]
References
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 24890583, Adenosine 5'-monophosphate sodium salt. Retrieved from [Link]
